2,3-Dichlorobutane

• CAS: 7581-97-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of meso-2,3-Dichlorobutane

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical properties of meso-2,3-dichlorobutane, a halogenated alkane notable for its stereochemistry. The document presents quantitative data in a structured format, details relevant experimental protocols for property determination, and includes a logical workflow for compound identification.

Core Physical and Chemical Properties

meso-2,3-Dichlorobutane is an achiral stereoisomer of 2,3-dichlorobutane, characterized by an internal plane of symmetry.[1] Its physical properties are crucial for its handling, purification, and application in chemical synthesis.

Data Presentation

The following table summarizes the key physical properties of meso-2,3-dichlorobutane compiled from various sources.

Property	Value	Conditions	Source(s)
Molecular Formula	C₄H₈Cl₂	-	[2][3][4]
Molecular Weight	127.01 g/mol	-	[2][3]
Appearance	Clear, colorless to slightly yellow liquid	Standard	[5]
Melting Point	-80 °C to -80.4 °C	-	[2][6][7][8]
Boiling Point	110.5 °C	at 760 mmHg	[6]
117-119 °C	-	[2][7][8]
Density	1.075 g/cm³	-	[6]
1.107 g/mL	at 25 °C	[2][7][8]
Refractive Index	1.4389	-	[6]
1.442	at 20 °C	[2][7][8]
Water Solubility	561.7 mg/L	at 20 °C	[5][8]
Flash Point	18 °C (65 °F)	-	[2][8]

Experimental Protocols

Accurate determination of physical properties is fundamental for compound verification and purity assessment. The methodologies described below are standard procedures for obtaining the data presented above.

Melting Point Determination

The melting point is determined as a temperature range, from the first sign of liquefaction to the complete melting of the solid sample. Impurities typically depress and broaden the melting point range.[9][10]

Methodology: Capillary Method

• Sample Preparation: A small amount of the solidified meso-2,3-dichlorobutane is finely powdered and packed into a capillary tube to a height of 2-3 mm.[10][11] The tube is sealed at one end.

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is placed in a heating apparatus, such as a Thiele tube filled with mineral oil or an automated Mel-Temp device.[9][12]

• Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, especially when approaching the expected melting point.[9]

• Data Recording: Two temperatures are recorded: T1, when the first drop of liquid appears, and T2, when the entire sample has melted into a clear liquid. The melting point is reported as the range T1-T2.[11]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[13]

Methodology: Distillation Method

• Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a condenser, a collection flask, and a thermometer.[14] Approximately 5-10 mL of meso-2,3-dichlorobutane and a few boiling chips are placed in the flask.

• Thermometer Placement: The thermometer is positioned so that the top of its bulb is level with the side arm of the distillation head, ensuring it accurately measures the temperature of the vapor distilling into the condenser.[15]

• Heating and Distillation: The liquid is heated gently. As it boils, the vapor rises, surrounds the thermometer bulb, and flows into the condenser.

• Data Recording: The temperature is recorded when it stabilizes as the liquid condenses and is collected in the receiving flask. This stable temperature is the boiling point. The atmospheric pressure should also be recorded.[15]

Methodology: Thiele Tube Method

• Sample Preparation: A small amount of the liquid (approx. 0.5 mL) is placed in a small test tube or Durham tube.[15] A capillary tube, sealed at one end, is placed open-end-down into the liquid.

• Apparatus Setup: The tube assembly is attached to a thermometer and placed in a Thiele tube containing heating oil.[15]

• Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the capillary tube expands and escapes.

• Observation and Data Recording: Heating continues until a rapid and continuous stream of bubbles emerges from the capillary tube. The heat is then removed. The temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is recorded as the boiling point.[15]

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature.

Methodology: Gravimetric Method

• Saturated Solution Preparation: An excess amount of meso-2,3-dichlorobutane is added to a known volume of water in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature (e.g., 20 °C) for an extended period to ensure equilibrium is reached and a saturated solution is formed.

• Sample Extraction: A precise volume of the clear, saturated aqueous solution is carefully extracted, avoiding any undissolved solute.

• Solvent Evaporation: The solvent (water) from the extracted sample is evaporated completely under controlled conditions (e.g., in a vacuum oven).

• Mass Measurement: The mass of the remaining solute (meso-2,3-dichlorobutane) is accurately measured. The solubility is then calculated and expressed in mg/L.[16]

Visualization of Logical Workflow

The following diagram illustrates a typical workflow for identifying an unknown substance, using its physical properties as key identifiers, with meso-2,3-dichlorobutane as the target compound.

Caption: Logical workflow for compound identification using physical properties.

References

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For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Spectroscopic Identification of 2,3-Dichlorobutane (B1630595) Enantiomers

The differentiation and characterization of enantiomers are critical in the fields of chemistry, pharmacology, and materials science. Enantiomers, being non-superimposable mirror images of each other, possess identical physical properties in an achiral environment, which makes their separation and identification a significant challenge. However, they can exhibit vastly different biological activities and toxicological profiles. This guide provides a comprehensive overview of advanced spectroscopic techniques for the identification and characterization of the enantiomers of 2,3-dichlorobutane.

2,3-Dichlorobutane is a chiral molecule with two stereocenters, existing as a pair of enantiomers, (2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane, and a meso compound, (2R,3S)-2,3-dichlorobutane.[1][2][3] The meso form is achiral due to an internal plane of symmetry and is therefore optically inactive.[1][4] The enantiomeric pair, however, is optically active, with each enantiomer rotating plane-polarized light in equal but opposite directions.[5] This guide focuses on the spectroscopic methods used to distinguish between these optically active enantiomers.

Vibrational Circular Dichroism (VCD) Spectroscopy

Vibrational Circular Dichroism (VCD) is a powerful spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[6][7] Enantiomers produce VCD spectra that are equal in magnitude but opposite in sign, effectively "mirror images" of each other.[8][9] This characteristic makes VCD an definitive method for determining the absolute configuration of chiral molecules when combined with quantum chemical calculations.[8][9][10]

Experimental Protocol for VCD Spectroscopy

A reliable determination of the absolute configuration of 2,3-dichlorobutane enantiomers using VCD involves a combined experimental and computational approach.

Sample Preparation:

• Purification: Ensure the enantiomeric sample is of high purity. Separation of the enantiomers from the meso form and any racemic mixture is crucial.

• Concentration: Prepare a solution of the 2,3-dichlorobutane enantiomer in a suitable solvent (e.g., carbon tetrachloride or chloroform-d) at a concentration typically ranging from 0.01 to 0.1 M. The solvent should be transparent in the infrared region of interest.

• Sample Cell: Use an infrared cell with a path length appropriate for the sample concentration to achieve optimal absorbance.

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with a VCD module is required. This module includes a photoelastic modulator (PEM) to modulate the circular polarization of the infrared beam.

• Measurement: Record the VCD and infrared absorption spectra of the sample over the desired spectral range (typically in the mid-infrared region, 4000-800 cm⁻¹).

• Baseline Correction: Record the spectrum of the pure solvent under the same conditions for baseline correction.

Computational Protocol for VCD Spectra Prediction

To assign the absolute configuration, the experimental VCD spectrum is compared with the theoretically calculated spectrum for one of the enantiomers (e.g., the (2R,3R) enantiomer).

Computational Steps:

• Conformational Search: Perform a thorough conformational search for the chosen enantiomer of 2,3-dichlorobutane to identify all low-energy conformers.

• Geometry Optimization and Frequency Calculation: For each stable conformer, perform geometry optimization and vibrational frequency calculations using Density Functional Theory (DFT), often with a functional like B3LYP and a suitable basis set (e.g., 6-31G(d)).[11][12]

• VCD Rotational Strengths Calculation: Calculate the VCD rotational strengths for each vibrational mode of each conformer.

• Boltzmann Averaging: Generate the final predicted VCD spectrum by performing a Boltzmann-weighted average of the spectra of all significant conformers based on their relative free energies.[11][12]

• Comparison: Compare the experimental VCD spectrum with the calculated spectrum. A good match allows for the unambiguous assignment of the absolute configuration of the experimentally measured enantiomer.

Data Presentation: VCD of 2,3-Dichlorobutane Enantiomers

The following table illustrates the expected VCD data for the enantiomers of 2,3-Dichlorobutane. The signs of the rotational strengths (R) for the (2S,3S) enantiomer will be opposite to those of the (2R,3R) enantiomer.

Vibrational Mode	Frequency (cm⁻¹)	(2R,3R) Rotational Strength (10⁻⁴⁴ esu²cm²)	(2S,3S) Rotational Strength (10⁻⁴⁴ esu²cm²)
C-H stretch	2980	+5.2	-5.2
C-H bend	1450	-3.8	+3.8
C-Cl stretch	750	+8.1	-8.1
C-C stretch	1100	-2.5	+2.5

Visualization: VCD Analysis Workflow

Caption: Workflow for absolute configuration determination using VCD spectroscopy.

Raman Optical Activity (ROA) Spectroscopy

Raman Optical Activity (ROA) is another chiroptical spectroscopy technique that is complementary to VCD. ROA measures the small difference in the intensity of Raman scattering from a chiral molecule using right and left circularly polarized incident light. Like VCD, enantiomers produce ROA spectra that are mirror images of each other. ROA can provide valuable structural information, particularly for molecules in aqueous solutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Derivatizing Agents (CDAs)

While standard NMR spectroscopy cannot distinguish between enantiomers, the use of chiral derivatizing agents (CDAs) allows for their differentiation.[13] The principle involves reacting the enantiomeric mixture with a single enantiomer of a CDA to form a mixture of diastereomers. Diastereomers have different physical properties and, crucially, distinct NMR spectra, which can be used for both identification and quantification.[13]

Experimental Protocol for NMR with CDAs

• Selection of CDA: Choose a suitable chiral derivatizing agent that can react with a functional group in the target molecule. For 2,3-dichlorobutane, this would typically involve a preliminary chemical modification to introduce a reactive group (e.g., a hydroxyl group via substitution) that can then react with a CDA like Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid).

• Derivatization Reaction: React the enantiomeric mixture of the modified 2,3-dichlorobutane with a pure enantiomer of the CDA (e.g., (R)-Mosher's acid). This reaction converts the (R,R) and (S,S) enantiomers into (R,R)-(R) and (S,S)-(R) diastereomers.

• NMR Analysis: Acquire high-resolution ¹H or ¹⁹F NMR spectra of the resulting diastereomeric mixture.

• Spectral Analysis: Identify and integrate the signals corresponding to each diastereomer. The chemical shift differences (Δδ) between corresponding protons or fluorine atoms in the two diastereomers confirm the presence of both enantiomers. The ratio of the integrals provides the enantiomeric excess (e.e.).

Data Presentation: NMR of Diastereomeric Derivatives

The following table illustrates hypothetical ¹H NMR data for the diastereomeric esters formed from a derivative of 2,3-dichlorobutane and (R)-Mosher's acid.

Proton	(2R,3R)-derivative-(R)-Mosher's ester (δ, ppm)	(2S,3S)-derivative-(R)-Mosher's ester (δ, ppm)	Δδ (ppm)
CH₃	1.52	1.55	-0.03
CH-Cl	4.15	4.10	+0.05
CH-O-CO	5.20	5.28	-0.08

Visualization: NMR with CDA Workflow

References

• 1. alevelh2chemistry.com [alevelh2chemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
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• 13. chemistry.illinois.edu [chemistry.illinois.edu]

An In-depth Technical Guide to the Synthesis of 2,3-Dichlorobutane from Butane Chlorination

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2,3-dichlorobutane (B1630595), a significant intermediate in organic synthesis, through the chlorination of butane (B89635). Due to the inherent lack of selectivity in the direct dichlorination of butane, this document focuses on a more controlled and practical two-step approach: the initial monochlorination of butane to yield 2-chlorobutane (B165301), followed by the subsequent selective chlorination of 2-chlorobutane to produce 2,3-dichlorobutane. This guide details the underlying free-radical reaction mechanisms, provides comprehensive experimental protocols for each stage, and presents quantitative data on product distribution and reaction selectivity. Furthermore, methods for the separation and purification of the desired 2,3-dichlorobutane from the resulting isomeric mixture are discussed. Diagrams illustrating the reaction pathways and experimental workflows are provided to enhance understanding.

Introduction

The chlorination of alkanes is a fundamental process in industrial organic chemistry for the production of various halogenated hydrocarbons. These compounds serve as versatile intermediates in the synthesis of a wide array of fine chemicals, including pharmaceuticals, agrochemicals, and polymers. Among the dichlorinated butanes, 2,3-dichlorobutane is of particular interest due to its stereoisomeric properties and its utility as a precursor for stereospecific reactions.

Direct dichlorination of butane via free-radical chlorination is a seemingly straightforward approach; however, it invariably leads to a complex mixture of monochlorinated and dichlorinated isomers, including 1,1-, 1,2-, 1,3-, 1,4-, and 2,3-dichlorobutane. The separation of these isomers is often challenging and economically unviable. A more strategic and selective pathway involves a two-step synthesis:

• Monochlorination of Butane: The initial controlled chlorination of butane to maximize the yield of 2-chlorobutane.

• Chlorination of 2-Chlorobutane: The subsequent chlorination of the purified 2-chlorobutane to yield 2,3-dichlorobutane.

This guide will provide a detailed exploration of this two-step synthetic route, offering practical insights for laboratory and potential scale-up applications.

Reaction Mechanisms and Signaling Pathways

The chlorination of butane and its chlorinated derivatives proceeds through a free-radical chain mechanism, which can be divided into three key stages: initiation, propagation, and termination.

Free-Radical Chlorination of Butane

The initial step involves the homolytic cleavage of a chlorine molecule (Cl₂) to generate two chlorine radicals (Cl•). This is typically initiated by ultraviolet (UV) light or heat. The chlorine radical then abstracts a hydrogen atom from a butane molecule to form a butyl radical and hydrogen chloride (HCl). The butyl radical subsequently reacts with another chlorine molecule to produce a chlorobutane and a new chlorine radical, which continues the chain reaction.

CAS number and chemical data for 2,3-dichlorobutane

This technical guide provides a comprehensive overview of the chemical and physical properties of 2,3-dichlorobutane (B1630595), including its various stereoisomers. It is intended for researchers, scientists, and professionals in drug development and other scientific fields who require detailed information on this compound.

Chemical Identity and Stereoisomerism

2,3-Dichlorobutane is a halogenated alkane with the chemical formula C₄H₈Cl₂.[1][2] The presence of two chiral centers at carbons 2 and 3 gives rise to three stereoisomers: a pair of enantiomers ((2R,3R)- and (2S,3S)-2,3-dichlorobutane) and a meso compound ((2R,3S)-2,3-dichlorobutane).[3][4] The meso form is achiral due to an internal plane of symmetry.[4] Consequently, 2,3-dichlorobutane exists as a mixture of diastereomers and enantiomers.[5]

The general CAS number for a mixture of 2,3-dichlorobutane isomers is 7581-97-7.[1][6] Specific CAS numbers for the stereoisomers are also available:

• meso-2,3-Dichlorobutane: 4028-56-2[7][8]

• (±)-2,3-Dichlorobutane (racemic mixture): 2211-67-8[9]

• (2R,3R)-2,3-Dichlorobutane: 2211-67-8[10]

Physicochemical Properties

2,3-Dichlorobutane is a colorless to light yellow liquid.[1][11] It is highly flammable and harmful if swallowed.[12] The following tables summarize key physicochemical data for 2,3-dichlorobutane and its isomers.

Table 1: General Physicochemical Data for 2,3-Dichlorobutane (Isomer Mixture)

Property	Value
Molecular Formula	C₄H₈Cl₂[1][2]
Molecular Weight	127.01 g/mol [6][8]
Appearance	Clear, colorless to slightly yellow liquid[1]
Boiling Point	117-119 °C[13]
Melting Point	-80 °C[13][14]
Density	1.107 g/cm³ at 25 °C[13]
Refractive Index	n20/D 1.442[13][14]
Water Solubility	561.7 mg/L at 20 °C[1]
Vapor Pressure	24.4 mmHg[12][14]
Flash Point	18 °C (64.4 °F)[11]

Table 2: Physicochemical Data for Stereoisomers of 2,3-Dichlorobutane

Property	meso-2,3-Dichlorobutane	(2R,3R)-2,3-Dichlorobutane
CAS Number	4028-56-2[7]	2211-67-8[10]
Boiling Point	110.5 °C at 760 mmHg[7]	110.5°C at 760 mmHg[10]
Melting Point	-80.4 °C[7]	Not available
Density	1.075 g/cm³[7]	1.075g/cm³[10]
Refractive Index	1.4389[7]	1.425[10]
Flash Point	18.3 °C[7]	18.3°C[10]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,3-dichlorobutane and its isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The ¹H NMR spectrum of a mixture of 2,3-dichlorobutane isomers shows complex splitting patterns due to the presence of diastereomers and enantiomers.[15][16] For the meso isomer, the two methine protons are chemically equivalent, as are the two methyl groups.[17] In the racemic mixture, the methine and methyl protons of the two enantiomers are chemically equivalent in an achiral solvent.[18]

¹³C NMR: The ¹³C NMR spectrum provides information on the carbon framework of the molecule.[12]

Infrared (IR) Spectroscopy

The IR spectrum of 2,3-dichlorobutane exhibits characteristic absorption bands for C-H and C-Cl bonds.[19][20]

Mass Spectrometry (MS)

The mass spectrum of 2,3-dichlorobutane shows a molecular ion peak and characteristic fragmentation patterns resulting from the loss of chlorine atoms and alkyl groups.[21][22][23] The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl) is also observable.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2,3-dichlorobutane are essential for reproducible research.

Synthesis of 2,3-Dichlorobutane

One common method for the synthesis of 2,3-dichlorobutane is the chlorination of 2-butene (B3427860). This reaction proceeds via an electrophilic addition mechanism and typically yields a mixture of the meso and racemic isomers.

Experimental Workflow for Chlorination of 2-Butene

Caption: General workflow for the synthesis of 2,3-dichlorobutane.

Detailed Protocol:

• Reaction Setup: A reaction flask equipped with a stirrer, a gas inlet, and a cooling bath is charged with a solution of 2-butene in an inert solvent (e.g., dichloromethane).

• Chlorination: Chlorine gas is bubbled through the solution at a controlled rate while maintaining a low temperature (e.g., 0 °C) to minimize side reactions.

• Quenching: After the reaction is complete (as determined by a suitable method like GC analysis), the excess chlorine is removed by purging with an inert gas.

• Workup: The reaction mixture is washed with an aqueous solution of sodium bicarbonate to neutralize any HCl formed, followed by washing with water.

• Drying: The organic layer is separated and dried over an anhydrous drying agent such as magnesium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by fractional distillation to separate the 2,3-dichlorobutane from any remaining starting material or byproducts.

Spectroscopic Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the isomers of 2,3-dichlorobutane.[22]

Experimental Conditions:

• Gas Chromatograph:

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness with a 5% phenyl methylpolysiloxane stationary phase) is typically used.[22]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[22]

  • Injector: Split/splitless injector in split mode with a split ratio of 50:1. Injector temperature: 250 °C.[22]

  • Oven Program: Initial temperature of 40 °C for 2 minutes, then ramped to 200 °C at 10 °C/min.[22]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[22]

  • Ion Source Temperature: 230 °C.[22]

  • Mass Range: m/z 25-150.[22]

Stereoisomer Visualization

The stereochemical relationship between the isomers of 2,3-dichlorobutane can be visualized as follows:

Caption: Stereoisomeric relationships of 2,3-dichlorobutane.

Safety and Handling

2,3-Dichlorobutane is a highly flammable liquid and vapor.[11][12] It is harmful if swallowed and may cause an allergic skin reaction.[12] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.[11] It should be stored in a well-ventilated area away from sources of ignition.[11][24] For detailed safety information, consult the Safety Data Sheet (SDS).[11][24][25]

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An In-Depth Technical Guide to the Theoretical Calculation of 2,3-Dichlorobutane Conformer Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and computational methodologies used to determine the conformational stability of 2,3-dichlorobutane (B1630595). It delves into the different stereoisomers, their stable conformers, and the computational techniques employed to predict their relative energies and populations. This document also outlines relevant experimental techniques used for validation.

Introduction to the Conformational Analysis of 2,3-Dichlorobutane

2,3-Dichlorobutane is a fascinating molecule for conformational analysis due to the presence of two chiral centers, leading to the existence of three stereoisomers: a meso compound and a pair of enantiomers (dextrorotatory and levorotatory). Rotation around the central carbon-carbon (C2-C3) bond in these stereoisomers gives rise to various staggered and eclipsed conformations, each with a distinct energy level. Understanding the relative stabilities of these conformers is crucial for predicting the molecule's physical, chemical, and biological properties.

The primary factors influencing the stability of these conformers are steric hindrance between bulky groups (methyl and chlorine), torsional strain from eclipsed bonds, and electrostatic interactions between the polar carbon-chlorine (C-Cl) bonds. Theoretical calculations, particularly using quantum mechanical methods, provide a powerful tool to quantify these interactions and predict the most stable conformations.

Stereoisomers and Their Conformers

2,3-Dichlorobutane exists as the following stereoisomers:

• meso-2,3-Dichlorobutane: This achiral diastereomer possesses a plane of symmetry in certain conformations. It has (2R, 3S) or (2S, 3R) configurations.

• (d,l)-2,3-Dichlorobutane (racemic mixture): This is a mixture of two chiral enantiomers, (2R, 3R) and (2S, 3S).

Each of these stereoisomers has three unique staggered conformers resulting from rotation around the C2-C3 bond. These are typically visualized using Newman projections and are categorized as anti or gauche based on the dihedral angle between the two chlorine atoms.

Conformers of meso-2,3-Dichlorobutane

The staggered conformations of meso-2,3-dichlorobutane are:

• Anti: The two chlorine atoms are at a 180° dihedral angle. This conformation has a center of symmetry and is achiral.

• Gauche (two equivalent conformations): The two chlorine atoms are at a 60° dihedral angle. These two gauche conformers are chiral but are enantiomeric and thus exist in equal amounts, resulting in no net optical activity for the meso compound.

Conformers of (d,l)-2,3-Dichlorobutane

The staggered conformations of the chiral (d,l)-2,3-dichlorobutane are:

• Anti: The two chlorine atoms are at a 180° dihedral angle.

• Gauche (two non-equivalent conformations): The two chlorine atoms are at a 60° dihedral angle. In this isomer, the two gauche conformations are diastereomeric to each other.

Theoretical Calculation of Conformer Stability

The relative stability of the conformers of 2,3-dichlorobutane can be determined by calculating their potential energies using various computational chemistry methods. The conformer with the lowest energy is the most stable and, therefore, the most populated at equilibrium.

Computational Methodology

A typical workflow for the theoretical calculation of conformer stability involves the following steps:

• Initial Structure Generation: The initial 3D coordinates of the different conformers of meso and (d,l)-2,3-dichlorobutane are generated.

• Geometry Optimization: The geometry of each conformer is optimized to find the minimum energy structure on the potential energy surface. This is typically performed using methods like Density Functional Theory (DFT) or ab initio calculations. A common and effective combination is the B3LYP functional with a 6-31G* basis set.

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized geometries to confirm that they are true minima (no imaginary frequencies) and to obtain thermodynamic data such as zero-point vibrational energy (ZPVE), thermal energy, and entropy.

• Relative Energy Calculation: The relative energies of the conformers are calculated, including the ZPVE correction, to determine their relative stabilities. The Boltzmann distribution is then used to predict the population of each conformer at a given temperature.

• Potential Energy Surface (PES) Scan: To investigate the energy barriers between conformers, a relaxed PES scan can be performed by systematically changing the dihedral angle of the C2-C3 bond and optimizing the rest of the molecule's geometry at each step.

A visual representation of this computational workflow is provided below.

An In-depth Technical Guide to the Discovery and Historical Synthesis of 2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and historical synthesis of 2,3-dichlorobutane (B1630595), a halogenated hydrocarbon with notable applications in organic synthesis. The document details the stereochemical intricacies of the molecule, outlines both historical and contemporary synthetic methodologies, and presents a thorough compilation of the physical and spectroscopic properties of its stereoisomers. Particular emphasis is placed on the evolution of synthetic routes, from early free-radical chlorination to more stereoselective approaches. This guide is intended to be a valuable resource for researchers and professionals in chemistry and drug development, offering detailed experimental protocols and a structured presentation of key data to facilitate further research and application.

Introduction

2,3-Dichlorobutane (C₄H₈Cl₂) is a chlorinated alkane that exists as three distinct stereoisomers: a pair of enantiomers, (2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane, and a meso compound, (2R,3S)-2,3-dichlorobutane.[1][2] The presence of two chiral centers at the C2 and C3 positions gives rise to this stereoisomerism, which significantly influences the molecule's physical properties and chemical reactivity.[1] Historically, the synthesis of 2,3-dichlorobutane has been closely tied to the broader development of alkane halogenation reactions, a cornerstone of organic synthesis for the functionalization of saturated hydrocarbons.[3] This guide will explore the historical context of its synthesis, detail the experimental procedures for its preparation, and provide a comparative analysis of the properties of its isomers.

Historical Discovery and Synthesis

While the precise date and discoverer of the first synthesis of 2,3-dichlorobutane are not prominently documented in readily available historical records, its origins can be traced back to the broader exploration of alkane chlorination in the 19th and early 20th centuries. The early methods for preparing chlorinated hydrocarbons were often non-selective, relying on free-radical chain reactions initiated by heat or ultraviolet light.[3][4]

Early Synthetic Approaches: Free-Radical Chlorination

The earliest syntheses of dichlorobutanes, including the 2,3-isomer, would have likely involved the direct chlorination of butane (B89635) or chlorobutane.[5] These reactions, proceeding through a free-radical mechanism, are notoriously difficult to control and typically yield a mixture of mono-, di-, and polychlorinated products, as well as various constitutional isomers.[3]

The free-radical chlorination of an alkane involves three main stages: initiation, propagation, and termination.[3]

• Initiation: The process begins with the homolytic cleavage of a chlorine molecule (Cl₂) into two chlorine radicals (Cl•) using UV light or heat.

• Propagation: A chlorine radical then abstracts a hydrogen atom from a butane molecule to form hydrogen chloride (HCl) and a butyl radical. This butyl radical then reacts with another chlorine molecule to produce a chlorobutane and a new chlorine radical, which continues the chain reaction. The formation of 2,3-dichlorobutane would occur through the subsequent chlorination of a monochlorobutane intermediate.

• Termination: The reaction is terminated when two radicals combine.

Due to the statistical nature of radical abstraction and the similar reactivity of the different C-H bonds in butane, this method invariably produces a complex mixture of products, making the isolation of pure 2,3-dichlorobutane a significant challenge for early chemists.

The following diagram illustrates the general free-radical chlorination pathway leading to dichlorobutanes.

References

• 1. chembk.com [chembk.com]
• 2. forums.studentdoctor.net [forums.studentdoctor.net]
• 3. guidechem.com [guidechem.com]
• 4. The number of optically active isomers observed in 2,3 -dichlorobutane is.. [askfilo.com]
• 5. spjainsasaram.co.in [spjainsasaram.co.in]

An In-depth Technical Guide on the Optical Activity of 2,3-Dichlorobutane Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomerism and optical activity of 2,3-dichlorobutane (B1630595). It details the structural relationships between its isomers, their distinct optical properties, and the experimental methodologies used for their synthesis, separation, and characterization.

Introduction to Stereoisomerism and Optical Activity in 2,3-Dichlorobutane

2,3-Dichlorobutane is a halogenated hydrocarbon that serves as a fundamental model for understanding stereoisomerism. The presence of two chiral centers at carbons C2 and C3 gives rise to multiple stereoisomers.[1] These isomers, while possessing the same molecular formula and connectivity, exhibit different spatial arrangements of their atoms. This structural variance leads to distinct optical properties, a critical consideration in the fields of chemistry and pharmacology where the three-dimensional structure of a molecule dictates its biological activity.

Optical activity is the ability of a chiral molecule to rotate the plane of polarized light.[2] This phenomenon is observed in molecules that are non-superimposable on their mirror images, known as enantiomers. 2,3-Dichlorobutane presents a classic case of a molecule with two stereocenters, resulting in both optically active and inactive forms.

The Stereoisomers of 2,3-Dichlorobutane

The 2,3-dichlorobutane molecule has two chiral carbons, which would theoretically lead to 2^2 = 4 stereoisomers.[3] However, due to the symmetrical nature of the substitution on the two chiral centers, only three distinct stereoisomers exist.[3] These are a pair of enantiomers and a meso compound.

• (2R,3R)-2,3-Dichlorobutane and (2S,3S)-2,3-Dichlorobutane: These two isomers are non-superimposable mirror images of each other and are therefore enantiomers.[3] They are chiral and exhibit equal and opposite optical rotation.

• (2R,3S)-2,3-Dichlorobutane (meso-2,3-Dichlorobutane): This isomer possesses an internal plane of symmetry, making it achiral and thus optically inactive, despite having two chiral centers. It is superimposable on its mirror image, (2S,3R)-2,3-dichlorobutane, meaning they are the same compound.[3]

The relationship between these stereoisomers can be visualized as follows:

Figure 1: Stereoisomeric relationships of 2,3-dichlorobutane.

Quantitative Optical Activity Data

The optical activity of a chiral compound is quantified by its specific rotation, [α]. This value is a physical constant for a given enantiomer under specific experimental conditions.

Isomer Configuration	Common Name	Optical Activity	Specific Rotation ([α])
(2R,3R)	(-)-2,3-Dichlorobutane	Levorotatory	-25.66°
(2S,3S)	(+)-2,3-Dichlorobutane	Dextrorotatory	+25.66°
(2R,3S) or (2S,3R)	meso-2,3-Dichlorobutane	Inactive	0°

Note: The specific rotation values are based on a reported value for the (R,R)-isomer. The value for the (S,S)-enantiomer is inferred due to the nature of enantiomers having equal but opposite rotations. The experimental conditions for this measurement (temperature, wavelength, solvent, and concentration) are not specified in the available literature but are crucial for reproducibility.

Experimental Protocols

Synthesis of 2,3-Dichlorobutane Isomers

4.1.1. Synthesis of Racemic (±)-2,3-Dichlorobutane

A racemic mixture of (2R,3R)- and (2S,3S)-2,3-dichlorobutane can be synthesized by the anti-addition of chlorine to trans-2-butene.

• Reaction: trans-CH₃CH=CHCH₃ + Cl₂ → (±)-CH₃CHClCHClCH₃

• Procedure:

  • Dissolve trans-2-butene in a suitable inert solvent, such as carbon tetrachloride (CCl₄), in a reaction vessel protected from light to prevent radical side reactions.

  • Bubble chlorine gas (Cl₂) through the solution at a controlled rate, maintaining a low temperature (e.g., 0 °C) to minimize side reactions.

  • Monitor the reaction progress by observing the disappearance of the chlorine color.

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • The resulting product will be a racemic mixture of the two enantiomers of 2,3-dichlorobutane. Further purification can be achieved by distillation.

4.1.2. Synthesis of meso-2,3-Dichlorobutane

The meso isomer is synthesized by the syn-addition of chlorine to cis-2-butene (B86535).

• Reaction: cis-CH₃CH=CHCH₃ + Cl₂ → meso-CH₃CHClCHClCH₃

• Procedure:

  • Dissolve cis-2-butene in an appropriate inert solvent like carbon tetrachloride.

  • Slowly introduce chlorine gas into the solution at a controlled temperature, typically around 0 °C.

  • After the reaction is complete, as indicated by the fading of the chlorine color, evaporate the solvent.

  • The product will be predominantly meso-2,3-dichlorobutane, which can be purified by distillation.

Resolution of Racemic (±)-2,3-Dichlorobutane

The separation of the enantiomers from the racemic mixture is achieved through a process called chiral resolution.[4] This typically involves the use of a chiral resolving agent to form diastereomers, which have different physical properties and can be separated.[5]

Figure 2: General workflow for the chiral resolution of a racemic mixture.

• Protocol Outline:

  • React the racemic mixture of 2,3-dichlorobutane with an enantiomerically pure chiral resolving agent. For a non-acidic/basic substrate like 2,3-dichlorobutane, derivatization to a resolvable compound (e.g., an alcohol or acid) may be necessary as a preliminary step, followed by reaction with a chiral acid or base (e.g., (+)-tartaric acid or (-)-brucine).

  • The reaction will produce a mixture of two diastereomers.

  • Separate the diastereomers based on their different physical properties, most commonly through fractional crystallization.

  • After separation, regenerate the individual enantiomers by removing the chiral resolving agent through a chemical reaction.

Measurement of Optical Activity

The optical rotation of the separated enantiomers is measured using a polarimeter.

• Instrumentation: A polarimeter consisting of a light source (typically a sodium lamp, D-line at 589 nm), a polarizer, a sample tube, an analyzer, and a detector.

• Procedure:

  • Sample Preparation: Prepare a solution of the purified enantiomer of known concentration (c, in g/mL) in a suitable achiral solvent.

  • Blank Measurement: Fill the polarimeter sample tube (of a known path length, l, in decimeters) with the pure solvent and zero the instrument.

  • Sample Measurement: Fill the sample tube with the prepared solution, ensuring no air bubbles are present.

  • Data Acquisition: Place the sample tube in the polarimeter and measure the observed rotation (α_obs) in degrees.

  • Calculation of Specific Rotation: The specific rotation ([α]) is calculated using Biot's Law: [α] = α_obs / (l * c) The temperature (T) and wavelength (λ) of the light source should be recorded and reported with the specific rotation value (e.g., [α]_D^20).

Figure 3: Simplified workflow of a polarimetry experiment.

Conclusion

The study of 2,3-dichlorobutane isomers provides a clear and fundamental understanding of stereoisomerism and its consequences on the optical properties of molecules. The existence of optically active enantiomers and an optically inactive meso compound within the same molecular formula highlights the importance of three-dimensional molecular structure. The experimental protocols for the synthesis, resolution, and analysis of these isomers are essential techniques in stereochemistry, with broad applications in drug development and materials science, where the control of chirality is paramount for achieving desired biological or physical properties.

References

• 1. What are the total number of stereoisomers of 2,3 - dichlorobutane? - askIITians [askiitians.com]
• 2. The number of optically active isomers observed in 2,3 -dichlorobutane is.. [askfilo.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. Chiral_resolution [chemeurope.com]

An In-depth Technical Guide to the Meso Form of 2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stereochemistry, physical properties, synthesis, and characterization of the meso form of 2,3-dichlorobutane (B1630595).

Stereochemistry of 2,3-Dichlorobutane

2,3-Dichlorobutane possesses two chiral centers at carbons C2 and C3. Consequently, a maximum of 22 = 4 stereoisomers are theoretically possible. However, due to the symmetrical substitution on the chiral carbons, only three distinct stereoisomers exist: a pair of enantiomers ((2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane) and a meso compound ((2R,3S)-2,3-dichlorobutane).[1][2]

The meso form is characterized by an internal plane of symmetry that renders the molecule achiral, despite the presence of two chiral centers.[1][2] This internal symmetry arises because the (2R,3S) and (2S,3R) configurations are superimposable upon rotation. As a result, the meso form is optically inactive.[2] The enantiomeric pair, lacking an internal plane of symmetry, are chiral and optically active.[2] The relationship between the stereoisomers is that the meso form is a diastereomer of each of the enantiomers.

Stereoisomers of 2,3-dichlorobutane.

Physical and Spectroscopic Properties

The physical properties of the stereoisomers of 2,3-dichlorobutane differ, which is crucial for their separation. Diastereomers, such as the meso form and the enantiomers, have distinct physical properties, while enantiomers share identical physical properties except for the direction of optical rotation.

Table 1: Physical and Spectroscopic Properties of 2,3-Dichlorobutane Stereoisomers

Property	meso-2,3-dichlorobutane	(±)-2,3-dichlorobutane (Racemic Mixture)
Molecular Formula	C₄H₈Cl₂	C₄H₈Cl₂
Molecular Weight	127.01 g/mol	127.01 g/mol
Appearance	Colorless liquid	Colorless liquid
Melting Point	-80.4 °C	Data not readily available
Boiling Point	110.5 °C at 760 mmHg	117-119 °C at 760 mmHg
Density	1.075 g/cm³	1.107 g/mL at 25 °C
Refractive Index	1.4389	1.442
Optical Rotation	0° (achiral)	0° (racemic mixture)
¹H NMR	See below	See below
¹³C NMR	See below	See below
IR Spectrum	See below	See below

Spectroscopic Data:

• ¹H NMR (meso-2,3-dichlorobutane): The proton NMR spectrum of the meso isomer is expected to be simpler than that of the enantiomers due to its symmetry. The two methyl groups (CH₃) are equivalent, and the two methine protons (CHCl) are also equivalent.

• ¹³C NMR (meso-2,3-dichlorobutane): Due to the plane of symmetry, the meso isomer will exhibit fewer signals in its ¹³C NMR spectrum compared to the chiral isomers. We expect to see signals for the two equivalent methyl carbons and the two equivalent methine carbons.

• IR Spectrum (meso-2,3-dichlorobutane): The infrared spectrum will show characteristic C-H stretching and bending vibrations for the alkane backbone, as well as C-Cl stretching frequencies.

Experimental Protocols

Synthesis of meso-2,3-Dichlorobutane via Chlorination of trans-2-Butene

The chlorination of trans-2-butene proceeds via an anti-addition mechanism, which stereospecifically yields meso-2,3-dichlorobutane.

Materials:

• trans-2-Butene

• Chlorine gas (Cl₂)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Ice bath

• Three-necked round-bottom flask

• Gas inlet tube

• Condenser

• Magnetic stirrer and stir bar

Procedure:

• Set up the three-necked round-bottom flask equipped with a gas inlet tube, a condenser, and a magnetic stirrer in a well-ventilated fume hood. Ensure all glassware is dry.

• Cool the flask in an ice bath.

• Condense a known amount of trans-2-butene into the flask.

• Add anhydrous dichloromethane as a solvent.

• Slowly bubble chlorine gas through the stirred solution. The rate of addition should be controlled to maintain the reaction temperature below 10 °C.

• Monitor the reaction by observing the disappearance of the yellow-green color of the chlorine gas.

• Once the reaction is complete (the color of chlorine persists), stop the chlorine flow and allow the mixture to warm to room temperature.

• The reaction mixture now contains predominantly meso-2,3-dichlorobutane in dichloromethane.

Separation of Stereoisomers by Fractional Distillation

The meso form and the racemic mixture of 2,3-dichlorobutane are diastereomers and thus have different boiling points, allowing for their separation by fractional distillation.

Materials:

• Reaction mixture containing 2,3-dichlorobutane isomers

• Fractional distillation apparatus (distillation flask, fractionating column, condenser, receiving flasks)

• Heating mantle

• Boiling chips

• Thermometer

Procedure:

• Assemble the fractional distillation apparatus. Ensure the fractionating column is well-insulated.

• Add the crude reaction mixture and boiling chips to the distillation flask.

• Gently heat the mixture using the heating mantle.

• Carefully monitor the temperature at the top of the fractionating column.

• The lower-boiling isomer (meso-2,3-dichlorobutane, BP: 110.5 °C) will distill first. Collect the fraction that distills at a constant temperature corresponding to the boiling point of the meso isomer.

• After the first fraction is collected, increase the heating to distill the higher-boiling racemic mixture (BP: 117-119 °C). Collect this in a separate receiving flask.

• Analyze the purity of the separated fractions using techniques such as gas chromatography or NMR spectroscopy.

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and separation of meso-2,3-dichlorobutane.

Synthesis and Separation Workflow.

References

• 1. meso-2,3-dichlorobutane(4028-56-2) 1H NMR [m.chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Nomenclature and Stereochemistry of (2R,3S)-2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth examination of the nomenclature, stereochemical properties, and analysis of (2R,3S)-2,3-dichlorobutane. As a quintessential example of a meso compound, its study is fundamental to understanding stereoisomerism. This document outlines the application of Cahn-Ingold-Prelog (CIP) priority rules for its systematic naming, presents its physicochemical properties in comparison to its stereoisomers, and provides detailed experimental methodologies for its synthesis and characterization.

Introduction to Stereoisomerism in 2,3-Dichlorobutane (B1630595)

The molecule 2,3-dichlorobutane possesses two stereogenic centers (chiral carbons) at positions C2 and C3. Theoretically, a molecule with 'n' stereocenters can have a maximum of 2^n stereoisomers. For 2,3-dichlorobutane (n=2), this would suggest a maximum of four possible stereoisomers.[1] These are:

• (2R,3R)-2,3-dichlorobutane

• (2S,3S)-2,3-dichlorobutane

• (2R,3S)-2,3-dichlorobutane

• (2S,3R)-2,3-dichlorobutane

However, due to molecular symmetry, only three distinct stereoisomers of 2,3-dichlorobutane exist.[2] The (2R,3R) and (2S,3S) isomers are non-superimposable mirror images of each other and thus constitute a pair of enantiomers. The (2R,3S) isomer, which is the focus of this guide, is a meso compound.[2]

Nomenclature and Stereochemical Assignment

The unambiguous assignment of the configuration at each stereocenter is achieved using the Cahn-Ingold-Prelog (CIP) priority rules.

Cahn-Ingold-Prelog (CIP) Priority Rules

• Assign Priority by Atomic Number : The atoms directly attached to the stereocenter are ranked by their atomic number. The atom with the higher atomic number receives higher priority.

• First Point of Difference : If two attached atoms are identical, the priority is determined by comparing the atoms attached to them, moving outward from the stereocenter until a "first point of difference" is established.

• Multiple Bonds : Atoms in double or triple bonds are treated as if they were bonded to an equivalent number of single-bonded atoms.

Assignment for (2R,3S)-2,3-Dichlorobutane

Let's apply the CIP rules to the stereocenters of 2,3-dichlorobutane:

• For Carbon-2 (C2):

  • The four groups attached are: -Cl, -H, -CH3, and -CHClCH3.

  • Priority Assignment:

    • -Cl ( Chlorine, Z=17)

    • -CHClCH3 (The carbon is attached to Cl, C, H)

    • -CH3 (The carbon is attached to H, H, H)

    • -H (Hydrogen, Z=1)

• For Carbon-3 (C3):

  • The four groups attached are: -Cl, -H, -CH3, and -CHClCH3.

  • Priority Assignment:

    • -Cl (Chlorine, Z=17)

    • -CHClCH3 (The carbon is attached to Cl, C, H)

    • -CH3 (The carbon is attached to H, H, H)

    • -H (Hydrogen, Z=1)

In the (2R,3S) isomer, when the molecule is oriented with the lowest priority group (-H) pointing away from the viewer, the sequence from priority 1 to 2 to 3 is clockwise (R ectus) for C2 and counter-clockwise (S inister) for C3.

The Meso Compound: (2R,3S)-2,3-Dichlorobutane

A meso compound is an achiral molecule that contains multiple stereocenters.[3] It is characterized by an internal plane of symmetry that makes the molecule superimposable on its mirror image.

For (2R,3S)-2,3-dichlorobutane, a plane of symmetry exists between C2 and C3. This internal mirror plane means that the molecule is achiral, despite the presence of two stereocenters.[2][4] The (2R,3S) and (2S,3R) notations actually describe the very same, superimposable molecule.[4] Consequently, it does not rotate plane-polarized light and is optically inactive.[3] Meso compounds are diastereomers of their chiral counterparts (in this case, the (2R,3R) and (2S,3S) enantiomers).

Data Presentation: Physicochemical Properties

The stereochemical differences between the isomers of 2,3-dichlorobutane result in distinct physical properties. The meso form, being a diastereomer of the enantiomeric pair, has a different boiling point and density.

Property	meso-(2R,3S)-2,3-Dichlorobutane	(±)-racemic-2,3-Dichlorobutane
CAS Number	4028-56-2	2211-67-8[5]
Molecular Weight	127.01 g/mol [6]	127.01 g/mol [5]
Boiling Point	110.5 °C[6]	117-119 °C[7]
Melting Point	-80.4 °C[6]	-80 °C[8]
Density	1.075 g/cm³[6]	1.107 g/cm³[7]
Refractive Index	1.4389[6]	~1.4420[7]
Optical Rotation	0° (achiral)[3]	Equal and opposite for each enantiomer

Note: Data for the racemic mixture represents the properties of a 1:1 mixture of the (2R,3R) and (2S,3S) enantiomers.

Experimental Protocols

Synthesis of meso-2,3-Dichlorobutane via Chlorination of trans-2-Butene

The anti-addition of chlorine to trans-2-butene proceeds through a cyclic chloronium ion intermediate, which results in the stereospecific formation of the meso product.

Objective: To synthesize meso-2,3-dichlorobutane by the electrophilic addition of chlorine to trans-2-butene.

Materials:

• trans-2-Butene

• Chlorine gas (Cl₂)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) or carbon tetrachloride (CCl₄) as solvent

• Three-necked round-bottom flask equipped with a gas inlet tube, a condenser, and a dropping funnel

• Ice bath

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Assemble the dry three-necked flask in a well-ventilated fume hood. Cool the flask using an ice bath to maintain a low temperature (0-10 °C).

• Reactant Preparation: Condense a known amount of trans-2-butene into the flask and dissolve it in the anhydrous solvent.

• Chlorination: Slowly bubble chlorine gas through the stirred solution. The rate of addition should be controlled to prevent a rapid temperature increase and to monitor the reaction by observing the disappearance of the yellow-green color of chlorine.

• Workup: Once the reaction is complete (indicated by the persistence of the chlorine color), stop the gas flow. Transfer the reaction mixture to a separatory funnel.

• Neutralization: Wash the organic layer with saturated sodium bicarbonate solution to neutralize any residual HCl.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Isolation: Filter to remove the drying agent and remove the solvent using a rotary evaporator to isolate the crude meso-2,3-dichlorobutane. The product can be further purified by distillation.

Characterization by Polarimetry

Objective: To confirm the optical inactivity of the synthesized meso-2,3-dichlorobutane.

Materials:

• Polarimeter

• Polarimeter cell (1 dm)

• Synthesized meso-2,3-dichlorobutane

• A suitable solvent (e.g., chloroform (B151607) or ethanol)

• Volumetric flask and pipettes

Procedure:

• Instrument Preparation: Turn on the polarimeter and allow the lamp to warm up for at least 10 minutes.[9]

• Blank Measurement: Fill the polarimeter cell with the pure solvent that will be used for the sample solution. Ensure no air bubbles are present. Place the cell in the polarimeter and zero the instrument.[9]

• Sample Preparation: Accurately weigh a sample of the synthesized meso-2,3-dichlorobutane and dissolve it in the solvent in a volumetric flask to create a solution of known concentration (c, in g/mL).[9]

• Sample Measurement: Rinse the polarimeter cell with a small amount of the sample solution, then fill the cell with the solution, again ensuring no air bubbles are present.

• Data Acquisition: Place the sample cell in the polarimeter and record the observed optical rotation (α). A meso compound is optically inactive, so the expected observed rotation will be 0°.[3] Any significant deviation from zero may indicate the presence of chiral impurities.

Visualization of Stereochemical Relationships

The logical relationships between the stereoisomers of 2,3-dichlorobutane can be visualized to clarify the unique nature of the meso compound.

Stereoisomers of 2,3-Dichlorobutane.

References

• 1. rac-2,3-Dichlorobutane - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. physicsforums.com [physicsforums.com]
• 5. Butane, 2,3-dichloro-, (R*,R*)-(.+/-.)- [webbook.nist.gov]
• 6. meso-2,3-Dichlorobutane｜4028-56-2｜lookchem [lookchem.com]
• 7. store.p212121.com [store.p212121.com]
• 8. (2R*,3R*)-2,3-dichlorobutane [stenutz.eu]
• 9. Video: Polarimeter: Concept of Chirality, Enantiomers, Optical Rotation [jove.com]

A Technical Guide to the Research Applications of Dichlorinated Butanes

For Researchers, Scientists, and Drug Development Professionals

Dichlorinated butanes are versatile chemical intermediates that serve as fundamental building blocks in a wide array of applications, ranging from the synthesis of commodity chemicals and polymers to the development of life-saving pharmaceuticals. Their utility stems from the presence of two chlorine atoms, which act as reactive handles for nucleophilic substitution and elimination reactions, allowing for the construction of diverse molecular architectures. This technical guide provides an in-depth overview of the properties, key research applications, and detailed experimental protocols involving various isomers of dichlorinated butane (B89635).

Physicochemical Properties of Dichlorobutane Isomers

The specific placement of the chlorine atoms on the butane backbone significantly influences the physical and chemical properties of the isomers. This variation in properties dictates their suitability for different synthetic applications.

Property	1,1-Dichlorobutane	1,2-Dichlorobutane	1,3-Dichlorobutane	1,4-Dichlorobutane (B89584)	2,3-Dichlorobutane
CAS Number	541-33-3[1]	616-21-7[2][3]	1190-22-3[4]	110-56-5	7581-97-7[5]
Molecular Formula	C₄H₈Cl₂	C₄H₈Cl₂	C₄H₈Cl₂	C₄H₈Cl₂	C₄H₈Cl₂
Molecular Weight	127.01 g/mol [1]	127.01 g/mol [2][3]	127.01 g/mol	127.01 g/mol	127.01 g/mol [6][7]
Boiling Point	114-115 °C	124.1 °C[3]	131-133 °C	155 °C[8]	110.5 °C[7]
Melting Point	N/A	-85.0 °C[9]	N/A	-37.8 °C	-80.4 °C[7]
Density	1.08 g/cm³	1.11 g/cm³ @ 25°C[3]	1.09 g/cm³	1.14 g/cm³	1.075 g/cm³[7]
Water Solubility	Insoluble	Limited / Insoluble[3][9]	N/A	Slight	561.7 mg/L @ 20°C[5]

Key Research and Industrial Applications

Synthesis of Tetrahydrofuran (B95107) (THF) from 1,4-Dichlorobutane

One of the most significant applications of 1,4-dichlorobutane is its role as a precursor to tetrahydrofuran (THF), a ubiquitous solvent and reagent in organic chemistry. The synthesis is typically achieved through hydrolysis in the presence of a strong acid.[10]

The overall reaction involves the substitution of both chlorine atoms with hydroxyl groups to form 1,4-butanediol, which then undergoes acid-catalyzed intramolecular cyclization (dehydration) to yield THF.[10]

References

• 1. 1,1-Dichlorobutane | C4H8Cl2 | CID 10926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 1,2-Dichlorobutane | C4H8Cl2 | CID 12017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,3-Dichlorobutane | C4H8Cl2 | CID 14480 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. 2,3-Dichlorobutane | C4H8Cl2 | CID 24233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. meso-2,3-Dichlorobutane｜4028-56-2｜lookchem [lookchem.com]
• 8. prepchem.com [prepchem.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. US4271081A - Process for the preparation of tetrahydrofuran - Google Patents [patents.google.com]

Solubility of 2,3-Dichlorobutane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the solubility characteristics of 2,3-dichlorobutane (B1630595) in various organic solvents. Due to a lack of specific quantitative data in publicly available literature, this document focuses on the qualitative solubility profile of 2,3-dichlorobutane, extrapolated from the general principles of solubility for halogenated alkanes. Furthermore, a detailed, generalized experimental protocol for the quantitative determination of solubility is provided to enable researchers to generate specific data as required. This guide also includes a visualization of the experimental workflow for solubility determination.

Introduction to 2,3-Dichlorobutane

2,3-Dichlorobutane (C₄H₈Cl₂) is a chlorinated hydrocarbon with two chlorine atoms attached to the second and third carbon atoms of a butane (B89635) chain. It exists as three stereoisomers: (2R,3R)-2,3-dichlorobutane, (2S,3S)-2,3-dichlorobutane, and meso-2,3-dichlorobutane. Its physical and chemical properties, including solubility, are crucial for its application in organic synthesis and as a potential solvent. This guide will explore its behavior in common organic solvents.

Solubility Profile of 2,3-Dichlorobutane

A comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data for 2,3-dichlorobutane in common organic solvents. However, based on the well-established principle of "like dissolves like," a qualitative assessment of its solubility can be made. As a halogenated alkane, 2,3-dichlorobutane is a relatively nonpolar molecule. Therefore, it is expected to be miscible with or highly soluble in nonpolar and weakly polar organic solvents. Its solubility in polar solvents is anticipated to be lower.

For a related compound, 1,2-dichlorobutane, it is reported to be soluble in non-polar organic solvents such as hexane (B92381) and toluene[1]. This suggests a similar solubility profile for 2,3-dichlorobutane.

Table 1: Qualitative Solubility of 2,3-Dichlorobutane in Common Organic Solvents

Solvent	Chemical Formula	Polarity	Expected Solubility of 2,3-Dichlorobutane
Hexane	C₆H₁₄	Nonpolar	Expected to be soluble
Toluene	C₇H₈	Nonpolar	Expected to be soluble
Acetone	C₃H₆O	Polar Aprotic	Expected to be soluble
Ethanol	C₂H₅OH	Polar Protic	Expected to be soluble
Methanol	CH₃OH	Polar Protic	Expected to be soluble
Water	H₂O	Polar Protic	561.7 mg/L (at 20 °C)[2][3][4]

Experimental Protocol for Solubility Determination

To obtain precise quantitative solubility data for 2,3-dichlorobutane in various organic solvents, a standardized experimental protocol is necessary. The following is a detailed methodology based on the widely used isothermal shake-flask method, followed by gravimetric or chromatographic analysis.

Materials and Equipment

• Solute: 2,3-Dichlorobutane (high purity)

• Solvents: High-purity organic solvents (e.g., hexane, toluene, acetone, ethanol, methanol)

• Apparatus:

  • Analytical balance (±0.0001 g)

  • Thermostatically controlled water bath or incubator shaker

  • Glass vials or flasks with airtight seals

  • Magnetic stirrers and stir bars or orbital shaker

  • Syringes and syringe filters (chemically resistant, e.g., PTFE)

  • Volumetric flasks and pipettes

  • Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID) or a gravimetric setup (evaporating dish, oven).

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2,3-dichlorobutane to a known volume or mass of the chosen organic solvent in a sealed glass vial. The excess solute is crucial to ensure that the solution reaches saturation.

  • Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. The system is considered to be at equilibrium when the concentration of the solute in the liquid phase remains constant over time.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed in the thermostatic bath for a sufficient time (e.g., 12-24 hours) to allow for the complete separation of the undissolved solute from the saturated solution.

• Sampling:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pre-warmed or temperature-equilibrated syringe.

  • Immediately filter the sample through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved microparticles.

• Analysis:

  • Gravimetric Method:

    • Accurately weigh the volumetric flask containing the filtered saturated solution.

    • Evaporate the solvent in a well-ventilated fume hood or using a rotary evaporator.

    • Dry the remaining solute in an oven at a suitable temperature below its boiling point until a constant weight is achieved.

    • The mass of the dissolved 2,3-dichlorobutane can then be determined by the difference in weight.

  • Gas Chromatography (GC) Method:

    • Dilute the filtered saturated solution to a known concentration with the same solvent.

    • Prepare a series of standard solutions of 2,3-dichlorobutane in the solvent of known concentrations.

    • Inject the standard solutions and the diluted sample solution into the GC.

    • Construct a calibration curve by plotting the peak area against the concentration of the standard solutions.

    • Determine the concentration of 2,3-dichlorobutane in the sample from the calibration curve.

• Calculation of Solubility:

  • Express the solubility in appropriate units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: A flowchart of the generalized experimental protocol for determining the solubility of a solute in a solvent.

Conclusion

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 2,3-Dichlorobutane CAS#: 7581-97-7 [m.chemicalbook.com]
• 4. chembk.com [chembk.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Thermodynamic Properties of 2,3-Dichlorobutane (B1630595) Isomers

This guide provides a comprehensive overview of the thermodynamic properties of the stereoisomers of 2,3-dichlorobutane. 2,3-Dichlorobutane possesses two chiral centers, leading to the existence of three stereoisomers: a pair of enantiomers, (2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane, and a meso compound, (2R,3S)-2,3-dichlorobutane.[1][2] Understanding the thermodynamic properties of these isomers is crucial for their separation, synthesis, and application in various fields, including chiral synthesis and as model compounds in stereochemical studies.

Isomeric Relationships

The relationship between the stereoisomers of 2,3-dichlorobutane can be visualized as follows:

References

• 1. Standard Gibbs free energy of formation - Wikipedia [en.wikipedia.org]
• 2. Butane, 2,3-dichloro- [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Stereoselective Synthesis of meso-2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereoselective synthesis of specific stereoisomers is a cornerstone of modern organic chemistry and drug development. meso-2,3-Dichlorobutane is an achiral molecule possessing two chiral centers, making it a valuable model for studying stereospecific reactions. Its synthesis via the chlorination of trans-2-butene is a classic example of a stereospecific anti-addition reaction. This protocol provides a detailed methodology for the synthesis, purification, and characterization of meso-2,3-dichlorobutane.

Principle and Stereochemistry

The synthesis of meso-2,3-dichlorobutane is achieved through the electrophilic addition of chlorine to trans-2-butene. The reaction proceeds through a cyclic chloronium ion intermediate. The subsequent nucleophilic attack by a chloride ion occurs from the side opposite to the chloronium ion bridge, resulting in an anti-addition of the two chlorine atoms. This stereospecificity dictates that the chlorination of trans-2-butene exclusively yields the meso product, while the chlorination of cis-2-butene (B86535) would yield a racemic mixture of (2R,3R)- and (2S,3S)-2,3-dichlorobutane.[1][2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data for the reactants and the desired product.

Table 1: Reactant Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
trans-2-Butene	C₄H₈	56.11	0.9	0.604
Chlorine	Cl₂	70.90	-34.04	0.003214 (gas)
Dichloromethane (B109758)	CH₂Cl₂	84.93	39.6	1.326

Table 2: Product Specifications

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)	Refractive Index
meso-2,3-Dichlorobutane	C₄H₈Cl₂	127.01	110.5	-80.4	1.075	1.4389

Experimental Protocol

This protocol is based on general procedures for the ionic chlorination of alkenes and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• trans-2-Butene

• Chlorine gas

• Anhydrous dichloromethane (CH₂Cl₂)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube

• Ice bath

• Separatory funnel

• Rotary evaporator

• NMR tubes and deuterated chloroform (B151607) (CDCl₃)

Procedure:

• Reaction Setup: Assemble a dry three-necked round-bottom flask with a magnetic stirrer. Fit one neck with a gas inlet tube extending below the surface of the future solvent. Fit the other necks with a thermometer and a drying tube filled with calcium chloride.

• Cooling and Dissolution: Place the flask in an ice bath and allow it to cool to 0-5 °C. Add 100 mL of anhydrous dichloromethane to the flask.

• Addition of Alkene: Carefully bubble a known mass of trans-2-butene gas through the stirred dichloromethane until the desired amount has been dissolved. Alternatively, condense a known volume of liquefied trans-2-butene into the cooled solvent.

• Chlorination: Slowly bubble chlorine gas through the stirred solution. The rate of addition should be controlled to maintain the reaction temperature below 10 °C. The reaction progress can be monitored by the disappearance of the yellow-green color of the chlorine gas.

• Quenching: Once the reaction is complete (indicated by the persistence of the chlorine color), stop the flow of chlorine gas and bubble nitrogen gas through the solution to remove any excess dissolved chlorine.

• Work-up: Carefully transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 50 mL of 5% aqueous sodium bicarbonate solution and 50 mL of water.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter the solution to remove the drying agent. Remove the dichloromethane solvent using a rotary evaporator to yield the crude meso-2,3-dichlorobutane.

• Purification (Optional): The product can be further purified by fractional distillation.

• Characterization: Characterize the product using ¹H NMR and ¹³C NMR spectroscopy.

Visualizations

Reaction Mechanism

The following diagram illustrates the stereospecific anti-addition of chlorine to trans-2-butene.

Caption: Mechanism of stereoselective synthesis.

Experimental Workflow

The logical flow of the experimental procedure is outlined below.

Caption: Experimental procedure workflow.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Halogenation of Alkenes | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Enantiomeric Separation of 2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dichlorobutane (B1630595) is a chiral molecule existing as a pair of enantiomers, (2R,3R)-dichlorobutane and (2S,3S)-dichlorobutane, along with an achiral meso diastereomer. The distinct stereoisomers of chiral compounds can exhibit different biological activities, making their separation and analysis crucial in fields such as pharmaceutical development, toxicology, and environmental science. This document provides a detailed protocol for the enantiomeric separation of 2,3-dichlorobutane using chiral gas chromatography (GC), a powerful and widely used technique for the analysis of volatile chiral compounds.

Principle of Separation

The separation of enantiomers by chiral GC is achieved through the use of a chiral stationary phase (CSP). The stationary phase is coated on the inner wall of the capillary column and contains a single enantiomer of a chiral selector. As the racemic mixture of 2,3-dichlorobutane passes through the column, the enantiomers form transient diastereomeric complexes with the chiral selector. These complexes have different association constants, leading to different retention times for each enantiomer and thus their separation. Cyclodextrin-based CSPs are particularly effective for the separation of halogenated hydrocarbons due to their ability to form inclusion complexes.

Data Presentation

Table 1: Representative Quantitative Data for Chiral GC Separation of Small Halogenated Alkanes on an Astec CHIRALDEX G-TA Column

Analyte	Enantiomer	Retention Time (min) (Approximate)	Resolution (Rs)	Separation Factor (α)
2-Chlorobutane (B165301)	Enantiomer 1	5.2	1.8	1.05
Enantiomer 2	5.4
2-Bromobutane (B33332)	Enantiomer 1	6.8	2.1	1.06
Enantiomer 2	7.1

Note: The retention times for 2,3-dichlorobutane are expected to be longer than those for 2-chlorobutane and 2-bromobutane due to the presence of a second chlorine atom, which increases the boiling point and potential for interaction with the stationary phase. The exact retention times and resolution will need to be determined experimentally.

Experimental Protocol

This protocol describes a general method for the separation of 2,3-dichlorobutane enantiomers using a commercially available cyclodextrin-based chiral capillary GC column.

1. Instrumentation and Materials

• Gas Chromatograph (GC): Equipped with a split/splitless injector, a flame ionization detector (FID), and an electronic pressure controller.

• Chiral GC Column: Astec CHIRALDEX G-TA (30 m x 0.25 mm I.D., 0.12 µm film thickness) or equivalent gamma-cyclodextrin-based column derivatized with trifluoroacetyl groups.

• Carrier Gas: Hydrogen or Helium (high purity).

• Syringes: For sample injection.

• Sample: A racemic mixture of 2,3-dichlorobutane dissolved in a suitable volatile solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 1 mg/mL.

2. GC Conditions

• Injector Temperature: 200 °C

• Detector Temperature: 250 °C

• Carrier Gas: Hydrogen

• Flow Rate: 1.0 mL/min (constant flow)

• Split Ratio: 50:1

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 40 °C

  • Hold for 2 minutes

  • Ramp at 2 °C/min to 100 °C

  • Hold for 5 minutes

3. Sample Preparation

• Prepare a stock solution of the racemic 2,3-dichlorobutane mixture in dichloromethane at a concentration of 1 mg/mL.

• Perform serial dilutions as necessary to achieve a suitable concentration for GC analysis, typically in the range of 1-10 µg/mL.

4. Analysis Procedure

• Equilibrate the GC system with the specified conditions until a stable baseline is achieved.

• Inject 1 µL of the prepared sample into the GC.

• Start the data acquisition and the oven temperature program.

• Record the chromatogram. The two enantiomers of 2,3-dichlorobutane should elute as separate peaks. The meso form, being a diastereomer, will have a different retention time from the enantiomeric pair.

• Identify the peaks corresponding to the (2R,3R) and (2S,3S) enantiomers and the meso-2,3-dichlorobutane.

• Integrate the peak areas to determine the enantiomeric ratio and enantiomeric excess (ee).

5. Method Optimization

• Temperature Program: The temperature ramp rate and initial/final temperatures can be adjusted to optimize the resolution between the enantiomeric peaks. A slower ramp rate or lower isothermal temperature often improves resolution but increases analysis time.

• Carrier Gas Flow Rate: The flow rate can be optimized to achieve the best column efficiency and resolution.

• Chiral Stationary Phase: If adequate separation is not achieved, screening other cyclodextrin-based CSPs (e.g., derivatized beta-cyclodextrins) may be necessary.

Visualizations

Experimental Workflow

Caption: Workflow for the chiral GC separation and analysis of 2,3-dichlorobutane enantiomers.

Logical Relationship of Separation Techniques

Caption: Overview of techniques for chiral separation and key parameters for chiral GC.

Application Notes and Protocols: The Reaction of 2,3-Dichlorobutane with Magnesium – A Case Study in Elimination versus Grignard Reagent Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes detail the reaction of the vicinal dihalide, 2,3-dichlorobutane (B1630595), with magnesium metal. Contrary to the typical synthesis of Grignard reagents from monohaloalkanes, the reaction of 2,3-dichlorobutane with magnesium does not yield a stable di-Grignard reagent. Instead, it predominantly undergoes an elimination reaction to form 2-butene (B3427860). This document provides a comprehensive overview of the underlying chemical principles, detailed experimental protocols to investigate this transformation, and expected outcomes. The stereochemical implications of the reaction, which can serve as a practical example of stereospecific elimination, are also discussed. This information is valuable for researchers in organic synthesis and medicinal chemistry, as it highlights a significant limitation and alternative reaction pathway when working with vicinal dihalides in the context of Grignard reagent formation.

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds through the generation of highly nucleophilic organomagnesium halides (Grignard reagents). These reagents are typically prepared by the reaction of an alkyl or aryl halide with magnesium metal in an ethereal solvent. While this reaction is highly effective for monohaloalkanes, its application to dihaloalkanes can lead to different and often unexpected products, depending on the relative positions of the halogen atoms.

When the two halogen atoms are on adjacent carbons (a vicinal dihalide), such as in 2,3-dichlorobutane, the formation of a stable Grignard reagent is disfavored. The initial formation of a carbon-magnesium bond at one carbon results in a transient species that readily undergoes intramolecular elimination of the second halide, leading to the formation of an alkene. This process, known as dehalogenation, is a significant competing pathway that prevents the formation of the desired di-Grignard reagent.

These notes provide a detailed examination of this phenomenon using 2,3-dichlorobutane as a model substrate. The primary application of this reaction is not the formation of a Grignard reagent for subsequent reactions, but rather the synthesis of 2-butene or as a demonstrative experiment for stereospecific elimination reactions.

Competing Reaction Pathways

The reaction of 2,3-dichlorobutane with magnesium can theoretically proceed via two pathways: the formation of a di-Grignard reagent or an elimination reaction. As illustrated in the diagram below, the elimination pathway is significantly favored.

Caption: Competing pathways for the reaction of 2,3-dichlorobutane with magnesium.

Stereochemical Considerations

The elimination of halogens from the stereoisomers of 2,3-dichlorobutane is expected to be stereospecific, proceeding through an anti-periplanar transition state. This has direct consequences for the isomeric composition of the 2-butene product.

• meso-2,3-Dichlorobutane : The anti-periplanar arrangement of the two chlorine atoms in the reactive conformation leads to the formation of trans-2-butene .

• (2R,3R)- or (2S,3S)-2,3-Dichlorobutane : The anti-periplanar arrangement of the chlorine atoms in these enantiomers results in the formation of cis-2-butene .

Data Presentation

Starting Material	Major Organic Product	Minor/Side Products	Expected Yield of Major Product
meso-2,3-Dichlorobutane	trans-2-butene	Negligible Grignard reagent, oligomers	High
(±)-2,3-Dichlorobutane	cis-2-butene	Negligible Grignard reagent, oligomers	High

Experimental Protocols

This protocol is designed to demonstrate the elimination reaction of 2,3-dichlorobutane and to analyze the gaseous product.

Safety Precautions:

• All manipulations should be carried out in a well-ventilated fume hood.

• Anhydrous ether is extremely flammable and volatile; ensure there are no ignition sources nearby.

• Magnesium turnings are flammable.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Materials:

• 2,3-Dichlorobutane (either meso or racemic)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine crystal (as an activator)

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Gas outlet adapter

• Gas collection apparatus (e.g., gas syringe or collection over water)

• Heating mantle

• Magnetic stirrer and stir bar

• Drying tube (filled with calcium chloride)

Experimental Workflow:

Caption: Experimental workflow for the magnesium-mediated elimination of 2,3-dichlorobutane.

Procedure:

• Apparatus Setup :

  • Thoroughly dry all glassware in an oven at 120°C for at least 4 hours and allow to cool in a desiccator.

  • Assemble a three-necked round-bottom flask with a magnetic stir bar, a reflux condenser fitted with a drying tube, a dropping funnel, and a gas outlet adapter connected to a gas collection system.

  • Place magnesium turnings (1.2 equivalents) and a single crystal of iodine into the flask.

• Reaction Initiation :

  • Prepare a solution of 2,3-dichlorobutane (1 equivalent) in anhydrous diethyl ether in the dropping funnel.

  • Add a small portion of the 2,3-dichlorobutane solution to the flask containing the magnesium.

  • The reaction is initiated when the brown color of the iodine disappears and the ether begins to gently reflux. Gentle warming with a heat gun may be necessary to start the reaction.

• Reaction Progression :

  • Once the reaction has started, add the remaining 2,3-dichlorobutane solution dropwise from the funnel at a rate that maintains a gentle reflux.

  • The gaseous product, 2-butene, will evolve and can be collected.

  • After the addition is complete, continue to stir the mixture and gently reflux until the magnesium is consumed or gas evolution ceases.

• Product Analysis :

  • The collected gas can be analyzed by Gas Chromatography (GC) to determine the isomeric purity of the 2-butene (cis vs. trans).

  • The identity of the product can be confirmed by Gas Chromatography-Mass Spectrometry (GC-MS).

Conclusion

The reaction of 2,3-dichlorobutane with magnesium serves as an important illustration of how the structure of a haloalkane can dramatically influence the outcome of a reaction intended to form a Grignard reagent. For vicinal dihalides, elimination to form an alkene is the predominant pathway. This reaction can be a useful synthetic method for the stereospecific preparation of alkenes from stereochemically pure dihalides. Researchers planning syntheses that involve dihaloalkanes should be aware of this competing elimination reaction to avoid unexpected outcomes and to potentially leverage it for alkene synthesis.

Application Notes and Protocols for the Dehydrochlorination of 2,3-Dichlorobutane to Form Butenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dehydrochlorination of 2,3-dichlorobutane (B1630595) is a classic example of an E2 (elimination, bimolecular) reaction, a fundamental transformation in organic synthesis. This process involves the removal of a proton and a chloride ion from adjacent carbon atoms to form a carbon-carbon double bond, yielding a mixture of butene isomers. The stereochemistry of the starting 2,3-dichlorobutane stereoisomers—meso, (2R,3R), and (2S,3S)—plays a crucial role in determining the ratio of the resulting butene products: 1-butene, cis-2-butene, and trans-2-butene.

This document provides detailed application notes on the stereochemical principles governing this reaction and experimental protocols for carrying out the dehydrochlorination using different bases, along with methods for product analysis.

Reaction Principles and Stereochemistry

The dehydrochlorination of 2,3-dichlorobutane proceeds via an E2 mechanism.[1][2] This mechanism is a concerted, one-step process where a base abstracts a proton from a carbon atom adjacent (β-position) to the carbon bearing the leaving group (a chloride ion), and the leaving group departs simultaneously. A key requirement for the E2 reaction is an anti-periplanar arrangement of the β-hydrogen and the leaving group, meaning they must be in the same plane and oriented at a dihedral angle of 180°.[3][4] This stereochemical constraint dictates the product distribution for each stereoisomer of 2,3-dichlorobutane.

The choice of base also significantly influences the product distribution. Smaller, unhindered bases like sodium ethoxide (NaOEt) tend to favor the formation of the more substituted, thermodynamically more stable alkene (Zaitsev's rule).[1] In contrast, bulky, sterically hindered bases such as potassium tert-butoxide (KOtBu) preferentially abstract the more accessible, less sterically hindered proton, leading to the formation of the less substituted alkene (Hofmann product).[5]

Experimental Protocols

Dehydrochlorination of meso-2,3-Dichlorobutane with Sodium Ethoxide in Ethanol (B145695)

This protocol is designed to illustrate the stereospecific outcome of the E2 reaction on a meso starting material with an unhindered base.

Materials:

• meso-2,3-Dichlorobutane

• Sodium metal

• Anhydrous ethanol

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask with a reflux condenser and drying tube

• Heating mantle

• Separatory funnel

• Gas chromatograph with a suitable column for separating butene isomers

Procedure:

• Preparation of Sodium Ethoxide Solution: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), carefully add 2.3 g of sodium metal to 50 mL of anhydrous ethanol. The reaction is exothermic and produces hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved.

• Reaction Setup: To the freshly prepared sodium ethoxide solution, add 6.35 g of meso-2,3-dichlorobutane. Equip the flask with a reflux condenser protected by a drying tube.

• Reaction: Heat the mixture to a gentle reflux using a heating mantle for 4 hours.

• Workup: After cooling to room temperature, pour the reaction mixture into 100 mL of cold water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Washing: Wash the combined organic extracts with brine (2 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation. The butene products are volatile and should be collected in a cold trap or analyzed directly from the solution.

• Analysis: Analyze the product mixture using gas chromatography to determine the relative percentages of the butene isomers.

Dehydrochlorination of Racemic (2R,3R)/(2S,3S)-2,3-Dichlorobutane with Potassium tert-Butoxide in tert-Butanol

This protocol demonstrates the effect of a bulky base on the dehydrochlorination of a racemic mixture.

Materials:

• Racemic 2,3-dichlorobutane ((2R,3R) and (2S,3S) mixture)

• Potassium tert-butoxide

• Anhydrous tert-butanol

• Pentane (B18724)

• Saturated ammonium (B1175870) chloride solution

• Anhydrous calcium chloride

• Round-bottom flask with a reflux condenser and drying tube

• Magnetic stirrer and stir bar

• Ice bath

• Gas chromatograph

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve 9.0 g of potassium tert-butoxide in 100 mL of anhydrous tert-butanol. Add 6.35 g of racemic 2,3-dichlorobutane to the solution.

• Reaction: Stir the mixture at 50°C for 6 hours under a nitrogen atmosphere.

• Workup: Cool the reaction mixture in an ice bath and quench by the slow addition of 50 mL of saturated ammonium chloride solution.

• Extraction: Extract the product mixture with pentane (3 x 40 mL).

• Drying: Dry the combined organic layers with anhydrous calcium chloride.

• Analysis: Due to the volatility of the butene products, it is recommended to analyze the pentane solution directly by gas chromatography.

Data Presentation

The following tables summarize the expected product distribution from the dehydrochlorination of the different stereoisomers of 2,3-dichlorobutane based on the principles of the E2 mechanism. The provided values for 2-bromobutane (B33332) with sodium ethoxide are used as a close analogy for the expected Zaitsev products from 2,3-dichlorobutane.[6]

Table 1: Predicted Product Distribution for the Dehydrochlorination of meso-2,3-Dichlorobutane

Base/Solvent	1-Butene (%)	cis-2-Butene (%)	trans-2-Butene (%)
NaOEt/EtOH	Minor	Minor	Major

Table 2: Predicted Product Distribution for the Dehydrochlorination of (2R,3R)- and (2S,3S)-2,3-Dichlorobutane (Racemic Mixture)

Base/Solvent	1-Butene (%)	cis-2-Butene (%)	trans-2-Butene (%)
NaOEt/EtOH	~10-15	~20-25	~60-70
KOtBu/tBuOH	Major	Minor	Minor

Visualizations

Reaction Pathways

The following diagrams illustrate the stereochemical pathways for the dehydrochlorination of the different stereoisomers of 2,3-dichlorobutane.

Caption: E2 elimination of meso-2,3-dichlorobutane.

Caption: E2 elimination of racemic 2,3-dichlorobutane.

Experimental Workflow

The following diagram outlines the general experimental workflow for the dehydrochlorination reaction and product analysis.

Caption: General experimental workflow.

Conclusion

The dehydrochlorination of 2,3-dichlorobutane serves as an excellent model system for studying the stereochemical intricacies of the E2 reaction. The product distribution of butene isomers is highly dependent on the stereochemistry of the starting material and the steric bulk of the base employed. The detailed protocols and principles outlined in these application notes provide a solid foundation for researchers to further explore and utilize this important elimination reaction in organic synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. The reaction between 2 -bromobutane and sodium ethoxide in ethanol gives .. [askfilo.com]

Synthesis of 2,3-Butanediamine from 2,3-Dichlorobutane: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the synthesis of 2,3-butanediamine, a valuable building block in medicinal chemistry and materials science, using 2,3-dichlorobutane (B1630595) as the starting material. Due to the propensity of secondary dihalides to undergo elimination reactions, a direct conversion to the diamine is often inefficient. Therefore, this application note details a robust, multi-step synthetic pathway designed to circumvent these challenges and afford the desired product in a controlled manner. The protocol involves the initial hydrolysis of 2,3-dichlorobutane to 2,3-butanediol (B46004), followed by the conversion of the diol to a more reactive intermediate, 2,3-butanediol ditosylate, which is subsequently displaced by an amine source to yield 2,3-butanediamine.

Introduction

Vicinal diamines, such as 2,3-butanediamine, are crucial synthons in the development of pharmaceuticals, agrochemicals, and specialty polymers. Their ability to form stable complexes with metals also makes them important ligands in catalysis. While various methods exist for the synthesis of diamines, the use of readily available starting materials like 2,3-dichlorobutane is of significant interest. However, the direct nucleophilic substitution of 2,3-dichlorobutane with ammonia (B1221849) or other simple amines is often plagued by low yields due to competing E2 elimination reactions, which lead to the formation of unsaturated byproducts.

To address this, the following protocol outlines a more reliable three-step synthesis that proceeds through a diol intermediate. This approach leverages the conversion of the chloro groups to hydroxyl groups, which can then be transformed into excellent leaving groups (tosylates) to facilitate a more efficient double nucleophilic substitution with an amine source.

Overall Synthetic Pathway

The synthesis of 2,3-butanediamine from 2,3-dichlorobutane is accomplished via the following three-step sequence:

• Hydrolysis: 2,3-Dichlorobutane is hydrolyzed to 2,3-butanediol.

• Tosylation: 2,3-Butanediol is converted to 2,3-butanediol ditosylate.

• Amination: 2,3-Butanediol ditosylate reacts with an amine source to produce 2,3-butanediamine.

Caption: Multi-step synthesis of 2,3-butanediamine.

Data Presentation

The following tables summarize the key quantitative data for each step of the synthesis.

Table 1: Synthesis of 2,3-Butanediol from 2,3-Dichlorobutane

Parameter	Value
Reactants
2,3-Dichlorobutane	1.0 eq.
Sodium Carbonate (Na₂CO₃)	2.2 eq.
Water	20 Vol.
Reaction Conditions
Temperature	100 °C (Reflux)
Reaction Time	24 h
Product
Yield	~70-80%

Table 2: Synthesis of 2,3-Butanediol Ditosylate from 2,3-Butanediol

Parameter	Value
Reactants
2,3-Butanediol	1.0 eq.
p-Toluenesulfonyl Chloride (TsCl)	2.5 eq.
Pyridine (B92270)	10 Vol.
Reaction Conditions
Temperature	0 °C to Room Temp.
Reaction Time	12 h
Product
Yield	~85-95%

Table 3: Synthesis of 2,3-Butanediamine from 2,3-Butanediol Ditosylate

Parameter	Value
Reactants (Method A: Direct Amination)
2,3-Butanediol Ditosylate	1.0 eq.
Ammonia (in sealed tube)	Excess
Reaction Conditions (Method A)
Temperature	100-120 °C
Reaction Time	48 h
Reactants (Method B: Azide (B81097) Route)
2,3-Butanediol Ditosylate	1.0 eq.
Sodium Azide (NaN₃)	2.5 eq.
Solvent (DMF)	10 Vol.
Reaction Conditions (Method B - Step 1)
Temperature	80-100 °C
Reaction Time	12-24 h
Reactants (Method B - Step 2)
Intermediate Diazide	1.0 eq.
Hydrogen Gas (H₂)	1 atm
Catalyst (Pd/C)	10 mol%
Solvent (Ethanol)	10 Vol.
Reaction Conditions (Method B - Step 2)
Temperature	Room Temp.
Reaction Time	12-24 h
Product
Yield (Method A)	Moderate
Yield (Method B)	Good to High

Experimental Protocols

Step 1: Synthesis of 2,3-Butanediol from 2,3-Dichlorobutane

Materials:

• 2,3-Dichlorobutane

• Sodium Carbonate (Na₂CO₃)

• Deionized Water

• Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 2,3-dichlorobutane (1.0 eq.), sodium carbonate (2.2 eq.), and deionized water (20 Vol.).

• Heat the mixture to reflux (100 °C) with vigorous stirring for 24 hours.

• After cooling to room temperature, extract the aqueous mixture with diethyl ether (3 x 10 Vol.).

• Combine the organic layers and wash with brine (1 x 10 Vol.).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to afford 2,3-butanediol as a colorless oil.

Step 2: Synthesis of 2,3-Butanediol Ditosylate from 2,3-Butanediol

Materials:

• 2,3-Butanediol

• p-Toluenesulfonyl Chloride (TsCl)

• Pyridine

• Dichloromethane (B109758) (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Ice bath

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2,3-butanediol (1.0 eq.) in pyridine (10 Vol.) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (2.5 eq.) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour and then at room temperature for 12 hours.

• Pour the reaction mixture into cold 1 M HCl (20 Vol.) and extract with dichloromethane (3 x 10 Vol.).

• Wash the combined organic layers with saturated sodium bicarbonate solution (2 x 10 Vol.) and brine (1 x 10 Vol.).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2,3-butanediol ditosylate as a solid. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol (B145695)/water).

Step 3: Synthesis of 2,3-Butanediamine from 2,3-Butanediol Ditosylate

Two alternative methods are provided for this final step. Method B is generally preferred due to milder conditions and potentially higher yields.

Method A: Direct Amination with Ammonia

Materials:

• 2,3-Butanediol Ditosylate

• Liquid Ammonia

• Sealed pressure tube

• Heating source

Procedure:

• Place 2,3-butanediol ditosylate (1.0 eq.) in a heavy-walled pressure tube.

• Carefully add an excess of liquid ammonia to the tube at low temperature (-78 °C, dry ice/acetone bath).

• Seal the tube and allow it to warm to room temperature behind a blast shield.

• Heat the tube to 100-120 °C for 48 hours.

• After cooling, carefully open the tube and allow the excess ammonia to evaporate in a well-ventilated fume hood.

• Dissolve the residue in water and extract with a suitable organic solvent (e.g., chloroform).

• Dry the organic extract and concentrate to obtain the crude 2,3-butanediamine. Purification can be achieved by distillation under reduced pressure.

Method B: Synthesis via Diazide Intermediate

Materials:

• 2,3-Butanediol Ditosylate

• Sodium Azide (NaN₃)

• Dimethylformamide (DMF)

• Palladium on Carbon (Pd/C, 10%)

• Ethanol

• Hydrogen gas source (balloon or hydrogenation apparatus)

• Round-bottom flasks

• Heating mantle

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

Procedure (Step 3B-1: Synthesis of 2,3-Diazidobutane):

• Dissolve 2,3-butanediol ditosylate (1.0 eq.) in dimethylformamide (10 Vol.) in a round-bottom flask.

• Add sodium azide (2.5 eq.) to the solution and heat the mixture to 80-100 °C with stirring for 12-24 hours.

• Cool the reaction mixture to room temperature and pour it into water (20 Vol.).

• Extract the aqueous mixture with diethyl ether (3 x 10 Vol.).

• Wash the combined organic layers with water (2 x 10 Vol.) and brine (1 x 10 Vol.).

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully concentrate under reduced pressure (Caution: organic azides can be explosive, avoid excessive heat and friction).

Procedure (Step 3B-2: Reduction of 2,3-Diazidobutane to 2,3-Butanediamine):

• Dissolve the crude 2,3-diazidobutane from the previous step in ethanol (10 Vol.) in a round-bottom flask.

• Carefully add 10% palladium on carbon (10 mol%) to the solution.

• Flush the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon) with vigorous stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure to afford the crude 2,3-butanediamine. The product can be purified by distillation under reduced pressure.

Experimental Workflow

Caption: Detailed experimental workflow for the synthesis.

Application Notes and Protocols for the Chlorination of But-2-ene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the chlorination of cis- and trans-but-2-ene. The reaction is a classic example of electrophilic addition to an alkene, with important stereochemical implications. The protocols and data presented are intended to guide researchers in setting up the experiment, understanding the reaction mechanism, and predicting the product distribution.

Reaction Mechanisms

The chlorination of but-2-ene can proceed through two primary pathways: ionic (electrophilic) addition and free-radical chlorination. The predominant mechanism is determined by the reaction conditions, such as the presence or absence of UV light and the nature of the solvent.[1]

Ionic (Electrophilic) Addition: In the absence of light, the reaction proceeds via an electrophilic addition mechanism. The chlorine molecule is polarized as it approaches the electron-rich double bond of but-2-ene. This leads to the formation of a cyclic chloronium ion intermediate. The chloride ion then attacks the chloronium ion from the side opposite to the bridging chlorine, resulting in an anti-addition of the two chlorine atoms.[1]

Free-Radical Chlorination: In the presence of UV light or at high temperatures, the reaction can proceed through a free-radical mechanism. This pathway can lead to a mixture of addition and substitution products.[1] This document will focus on the ionic addition pathway, which is more common for preparative purposes in a laboratory setting.

Stereochemistry of the Reaction

The stereochemistry of the starting but-2-ene isomer dictates the stereochemistry of the resulting 2,3-dichlorobutane (B1630595) product in the ionic addition reaction.

• Chlorination of cis-but-2-ene results in the formation of a racemic mixture of (2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane.[1]

• Chlorination of trans-but-2-ene results in the formation of the achiral meso-2,3-dichlorobutane.

This stereospecificity is a direct consequence of the anti-addition mechanism via the cyclic chloronium ion intermediate.

Quantitative Data Presentation

The product distribution of the gas-phase chlorination of cis- and trans-2-butene at 700 Torr is summarized in the table below.

Starting Alkene	Product	Yield (%)
cis-But-2-ene	meso-2,3-Dichlorobutane	47
DL-2,3-Dichlorobutane	18
3-Chloro-1-butene	13
cis-1-Chloro-2-butene	13
trans-1-Chloro-2-butene	2
trans-But-2-ene	8
trans-But-2-ene	meso-2,3-Dichlorobutane	48
DL-2,3-Dichlorobutane	17
3-Chloro-1-butene	12
cis-1-Chloro-2-butene	2
trans-1-Chloro-2-butene	16
cis-But-2-ene	2

Data sourced from a study on the gas-phase reaction of chlorine atoms with cis- and trans-2-butene.[2]

Experimental Protocols

This section provides a detailed protocol for the ionic chlorination of cis-but-2-ene in a dichloromethane (B109758) solvent.

Materials and Equipment

• cis-But-2-ene

• Chlorine gas

• Dichloromethane (anhydrous)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Three-necked round-bottom flask

• Gas inlet tube

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Standard glassware for extraction and filtration

Safety Precautions

• Chlorine gas is highly toxic and corrosive. All manipulations involving chlorine gas must be performed in a well-ventilated fume hood.[3][4] Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, is mandatory.[4] A self-contained breathing apparatus should be available in case of emergency.[5]

• But-2-ene is a flammable gas. Handle away from ignition sources.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with care in a fume hood.

Experimental Procedure

• Reaction Setup: Assemble a dry three-necked round-bottom flask equipped with a gas inlet tube, a magnetic stir bar, and a stopper in a fume hood. Place the flask in an ice bath to maintain a low temperature.

• Addition of Reactants: Condense approximately 10 mL of cis-but-2-ene into the cooled flask. Add 50 mL of anhydrous dichloromethane to the flask.

• Chlorination: Begin stirring the solution and slowly bubble chlorine gas through the gas inlet tube into the solution. The rate of chlorine addition should be controlled to maintain the reaction temperature below 10 °C.[1]

• Monitoring the Reaction: The progress of the reaction can be monitored by observing the color of the solution. The yellow-green color of chlorine will disappear as it is consumed. The reaction is considered complete when the yellow-green color persists, indicating an excess of chlorine.[1]

• Quenching and Workup:

  • Once the reaction is complete, stop the flow of chlorine gas. Bubble nitrogen gas through the solution to remove any excess dissolved chlorine.[1]

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with 50 mL of saturated sodium bicarbonate solution to neutralize any hydrochloric acid formed during the reaction.[1]

  • Wash the organic layer with 50 mL of water.[1]

  • Dry the organic layer over anhydrous magnesium sulfate.[1]

  • Filter the solution to remove the drying agent.

• Product Analysis: The resulting solution contains a mixture of 2,3-dichlorobutane isomers. The product distribution can be determined using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Visualizations

Reaction Pathway: Ionic Chlorination of cis-But-2-ene

Caption: Ionic chlorination mechanism of cis-but-2-ene.

Experimental Workflow

Caption: Workflow for the chlorination of but-2-ene.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetics, products, and stereochemistry of the reaction of chlorine atoms with cis- and trans-2-butene in 10-700 Torr of N2 or N2/O2 diluent at 297 K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 4. quora.com [quora.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Quantification of 2,3-Dichlorobutane Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dichlorobutane (B1630595) is a chlorinated hydrocarbon with three stereoisomers: a pair of enantiomers, (2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane, and a meso compound, (2R,3S)-2,3-dichlorobutane. The accurate quantification of these individual isomers is crucial in various fields, including chemical synthesis, environmental analysis, and pharmaceutical development, as different stereoisomers can exhibit distinct chemical and biological properties. This document provides detailed application notes and experimental protocols for the analytical quantification of 2,3-dichlorobutane isomers using Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Analytical Techniques

Two primary analytical techniques are recommended for the quantification of 2,3-dichlorobutane isomers:

• Chiral Gas Chromatography (GC): This technique is ideal for the separation and quantification of all three stereoisomers. By employing a chiral stationary phase, it is possible to resolve the enantiomeric pair and separate them from the meso diastereomer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can be used to differentiate and quantify the diastereomers (meso vs. enantiomeric pair) based on their distinct chemical shifts. While standard NMR cannot distinguish between enantiomers, it provides a powerful tool for analyzing diastereomeric ratios.

Section 1: Chiral Gas Chromatography (GC) Analysis

Chiral GC is the method of choice for the complete separation and quantification of the (2R,3R), (2S,3S), and meso isomers of 2,3-dichlorobutane. The selection of an appropriate chiral stationary phase is critical for achieving baseline separation.

Experimental Protocol: Chiral GC-FID

This protocol outlines the setup and execution of a chiral GC method with Flame Ionization Detection (FID) for the analysis of 2,3-dichlorobutane isomers.

1. Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., a cyclodextrin-based column such as a derivative of β-cyclodextrin, which has shown success in separating halogenated hydrocarbons).

2. Sample Preparation:

• Accurately weigh and dissolve a known amount of the 2,3-dichlorobutane isomer mixture in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane) to a final concentration of approximately 1 mg/mL.

• Prepare a series of calibration standards of known concentrations for each available isomer to establish a calibration curve for quantification.

3. GC Conditions:

Parameter	Value
Column	Cyclodextrin-based chiral capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	Initial: 50 °C, hold for 2 min
Ramp: 2 °C/min to 120 °C
Hold at 120 °C for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

4. Data Analysis:

• Identify the peaks corresponding to the meso, (2R,3R), and (2S,3S) isomers based on their retention times. The elution order will depend on the specific chiral stationary phase used.

• Integrate the peak area for each isomer.

• Quantify the concentration of each isomer using the calibration curve generated from the standards. The relative amounts of each isomer can be determined from the peak area percentages.

Quantitative Data Summary (Hypothetical GC Data)

The following table presents hypothetical retention times and relative peak areas for a sample containing all three stereoisomers of 2,3-dichlorobutane, as would be obtained from a chiral GC analysis.

Isomer	Retention Time (min)	Peak Area (%)
meso-2,3-Dichlorobutane	15.2	33.5
(2S,3S)-2,3-Dichlorobutane	16.8	33.2
(2R,3R)-2,3-Dichlorobutane	17.1	33.3

Note: The elution order of enantiomers may vary depending on the specific chiral column used.

Workflow for Chiral GC Analysis

Caption: Workflow for the quantification of 2,3-dichlorobutane isomers using Chiral GC.

Section 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is a powerful tool for the structural elucidation and quantification of the diastereomers of 2,3-dichlorobutane. Due to their different spatial arrangements, the meso isomer and the enantiomeric pair (racemic mixture) will exhibit distinct signals in both ¹H and ¹³C NMR spectra.

Experimental Protocol: ¹H and ¹³C NMR

This protocol describes the acquisition of quantitative ¹H and ¹³C NMR spectra.

1. Instrumentation:

• NMR spectrometer (400 MHz or higher recommended for better resolution).

• 5 mm NMR tubes.

2. Sample Preparation:

• Dissolve approximately 10-20 mg of the 2,3-dichlorobutane isomer mixture in a deuterated solvent (e.g., CDCl₃).

• Add a known amount of an internal standard (e.g., tetramethylsilane (B1202638) - TMS at 0 ppm) for chemical shift referencing. For quantitative analysis, a standard with a known concentration and a signal in a clear region of the spectrum should be used.

3. NMR Acquisition Parameters:

Parameter	¹H NMR	¹³C NMR
Solvent	CDCl₃	CDCl₃
Temperature	298 K	298 K
Pulse Program	zg30	zgpg30
Number of Scans	16	256 or more
Relaxation Delay (d1)	5 s	10 s

Note: A longer relaxation delay is crucial for accurate integration in quantitative NMR.

4. Data Analysis:

• Process the spectra (Fourier transform, phase correction, and baseline correction).

• Integrate the distinct signals corresponding to the meso and the enantiomeric pair in both the ¹H and ¹³C spectra.

• The ratio of the integrals will correspond to the molar ratio of the diastereomers in the mixture.

Quantitative Data Summary (NMR)

The following tables summarize the expected chemical shifts for the stereoisomers of 2,3-dichlorobutane.

Table 1: ¹H NMR Chemical Shifts (ppm) in CDCl₃

Isomer	CH₃ (doublet)	CHCl (quartet)
meso-2,3-Dichlorobutane	~1.58	~4.12
(±)-2,3-Dichlorobutane (Racemic)	~1.62	~4.28

Note: The racemic mixture will show a single set of signals for the enantiomers as they are chemically equivalent in a non-chiral environment.

Table 2: ¹³C NMR Chemical Shifts (ppm) in CDCl₃

Isomer	CH₃	CHCl
meso-2,3-Dichlorobutane	~21.5	~63.0
(±)-2,3-Dichlorobutane (Racemic)	~22.5	~64.5

Note: The chemical shifts for the individual enantiomers ((2R,3R) and (2S,3S)) are identical in a non-chiral solvent. The values for the racemic mixture represent both enantiomers.

Logical Relationship of 2,3-Dichlorobutane Isomers

Caption: Stereoisomeric relationships of 2,3-dichlorobutane.

Conclusion

The choice between Chiral Gas Chromatography and Nuclear Magnetic Resonance spectroscopy for the quantification of 2,3-dichlorobutane isomers will depend on the specific requirements of the analysis. Chiral GC is essential for the separation and quantification of all three stereoisomers, including the individual enantiomers. NMR spectroscopy provides a robust and accurate method for determining the diastereomeric ratio (meso vs. enantiomeric pair). For comprehensive analysis, a combination of both techniques is recommended to achieve full characterization and quantification of all stereoisomers of 2,3-dichlorobutane.

Application Note: Gas Chromatography Method for Separating Dichlorobutane Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorobutane isomers are crucial intermediates in various organic syntheses and may also be present as environmental contaminants.[1] The accurate identification and quantification of these isomers are essential for process monitoring, quality control, and environmental assessment.[1] Gas chromatography (GC) is a highly effective analytical technique for the separation and analysis of volatile compounds such as dichlorobutane isomers.[1] This application note provides detailed protocols for the separation of common dichlorobutane isomers using different capillary column stationary phases.

The separation of dichlorobutane isomers is primarily influenced by their boiling points and their interaction with the stationary phase of the GC column.[1] On a non-polar stationary phase, the elution order generally follows the boiling points of the isomers.[1]

Data Presentation

The following table summarizes the boiling points and expected elution order of four common dichlorobutane isomers on a non-polar stationary phase.

Isomer	Boiling Point (°C)	Elution Order (Non-Polar Column)
1,1-Dichlorobutane	114-115	1
1,2-Dichlorobutane	121-123	2
1,3-Dichlorobutane	131-133	3
1,4-Dichlorobutane	161-163	4

Note: Retention times will vary depending on the specific instrument, column condition, and exact analytical parameters.[1]

Experimental Protocols

Two primary methods are presented for the separation of dichlorobutane isomers. Method 1 utilizes a non-polar stationary phase, which separates the isomers based on their boiling points. Method 2 employs a polar stationary phase, offering a different selectivity that can be advantageous if co-elution with other matrix components is a concern.[1]

Method 1: Separation on a Non-Polar Stationary Phase

This method is ideal for resolving the four major dichlorobutane isomers based on their boiling points.[1]

Instrumentation and Conditions:

• Gas Chromatograph: Any standard GC system equipped with a split/splitless injector and a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[1]

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase.[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Injector: Split/splitless injector, operated in split mode with a split ratio of 50:1.[2]

• Injector Temperature: 250 °C.[1][2]

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.[1][2]

  • Ramp: 10 °C/min to 200 °C.[1][2]

• Detector (FID):

  • Temperature: 250 °C.[1]

  • Hydrogen Flow: 30 mL/min.[1]

  • Air Flow: 300 mL/min.[1]

  • Makeup Gas (Helium or Nitrogen): 25 mL/min.[1]

• Detector (MS):

  • Ionization Mode: Electron Ionization (EI).[1][2]

  • Electron Energy: 70 eV.[1][2]

  • Ion Source Temperature: 230 °C.[1][2]

  • Quadrupole Temperature: 150 °C.[1][2]

  • Mass Range: m/z 25-150.[1][2]

Sample Preparation:

Prepare a dilute solution of the dichlorobutane isomer mixture in a suitable solvent, such as dichloromethane (B109758) or methanol, to a concentration of approximately 1 µg/mL.[1][2]

Method 2: Separation on a Polar Stationary Phase

This method provides an alternative selectivity for the separation of halogenated hydrocarbons and can be particularly useful if co-elution with other matrix components is an issue on a non-polar phase.[1]

Instrumentation and Conditions:

• Gas Chromatograph: Any standard GC system equipped with a split/splitless injector and a Flame Ionization Detector (FID).[1]

• Column: 50 m x 0.32 mm ID, 1.2 µm film thickness Fused Silica WCOT CP-Wax 57 CB (or equivalent polyethylene (B3416737) glycol phase).[1]

• Carrier Gas: Hydrogen at a pressure of 75 kPa (0.75 bar, 11 psi), resulting in a linear velocity of 32 cm/s.[1]

• Injector: Splitter, 200 mL/min.[1]

• Injector Temperature: 200 °C.[1]

• Oven Temperature Program:

  • Initial temperature: 60 °C.[1]

  • Ramp: 2 °C/min to 200 °C.[1]

• Detector (FID):

  • Temperature: 280 °C.[1]

Sample Preparation:

Prepare a dilute solution of the dichlorobutane isomer mixture in an appropriate solvent.[1]

Experimental Workflow

The following diagram illustrates the general workflow for the GC analysis of dichlorobutane isomers.

Caption: Experimental workflow for the GC analysis of dichlorobutane isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: 2,3-Dichlorobutane in Solvent Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,3-dichlorobutane (B1630595) as a solvent and model compound in various chemical studies. The following sections detail its physicochemical properties, experimental protocols for its use in reaction kinetics and spectroscopic analysis, and visualizations of key experimental workflows.

Introduction

2,3-Dichlorobutane (C₄H₈Cl₂) is a halogenated alkane that serves as a valuable, non-polar solvent and a model compound for investigating stereochemical and solvent effects on chemical reactions and molecular conformations.[1] Its two chiral centers give rise to meso and enantiomeric (dl) forms, making it particularly useful for studies involving stereoisomerism.[2][3][4][5][6][7] Understanding its behavior as a solvent is crucial for applications in organic synthesis, reaction mechanism elucidation, and potentially in formulation studies within drug development.

Physicochemical Properties of 2,3-Dichlorobutane

A summary of the key physical and chemical properties of 2,3-dichlorobutane is presented in the table below. This data is essential for its proper handling, safety considerations, and application in experimental design.

Property	Value	Reference
Molecular Formula	C₄H₈Cl₂	[1]
Molecular Weight	127.01 g/mol	[1]
Appearance	Colorless to slightly yellow liquid	[1]
Boiling Point	117-119 °C
Melting Point	-80 °C
Density	1.107 g/mL at 25 °C
Solubility in Water	561.7 mg/L at 20 °C	[1]
Vapor Pressure	24.4 mmHg at 25°C	[8]
Refractive Index (n20/D)	1.442
Flash Point	18.3 °C (65 °F)

Application in Solvent Studies

2,3-Dichlorobutane's simple structure and stereoisomeric forms make it an excellent model for fundamental studies of solvent-solute interactions.

Reaction Kinetics Studies

The polarity of the solvent can significantly influence reaction rates. Using 2,3-dichlorobutane as a solvent allows for the investigation of reaction kinetics in a relatively non-polar environment.

Experimental Protocol: Studying the Effect of 2,3-Dichlorobutane on Reaction Rate

This protocol outlines a general procedure for determining the rate of a chemical reaction in 2,3-dichlorobutane.

Materials:

• 2,3-Dichlorobutane (as solvent)

• Reactant A

• Reactant B

• Internal Standard (for chromatographic analysis)

• Volumetric flasks and pipettes

• Thermostated reaction vessel

• Analytical instrument (e.g., Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC))

Procedure:

• Solution Preparation:

  • Prepare stock solutions of known concentrations of Reactant A, Reactant B, and the internal standard in 2,3-dichlorobutane.

• Reaction Setup:

  • In a thermostated reaction vessel, add the required volume of the Reactant A stock solution and the internal standard solution.

  • Allow the solution to equilibrate to the desired reaction temperature.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding the required volume of the Reactant B stock solution.

  • Start a timer immediately upon addition.

  • Withdraw aliquots of the reaction mixture at regular time intervals.

• Quenching:

  • Immediately quench the reaction in each aliquot to stop the chemical transformation. This can be achieved by rapid cooling or by adding a quenching agent.

• Analysis:

  • Analyze the quenched aliquots using a suitable analytical technique (e.g., GC or HPLC) to determine the concentration of reactants and/or products relative to the internal standard.

• Data Analysis:

  • Plot the concentration of a reactant or product as a function of time.

  • Determine the reaction rate and rate constant from the kinetic data.

Visualization of Experimental Workflow:

Caption: Workflow for a reaction kinetics study.

Spectroscopic Studies (NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for studying molecular structure and dynamics. The chemical shifts and coupling constants of a molecule can be influenced by the solvent. Studies have specifically investigated the effect of solvent on the proton NMR spectra of 2,3-dichlorobutane to understand its rotational isomerism.[9]

Experimental Protocol: NMR Spectroscopic Analysis of a Solute in 2,3-Dichlorobutane

This protocol provides a general method for preparing and analyzing a sample using NMR spectroscopy with 2,3-dichlorobutane as the solvent.

Materials:

• 2,3-Dichlorobutane (as solvent)

• Solute of interest

• Deuterated locking solvent (e.g., CDCl₃ in a sealed capillary)

• NMR tube and cap

• Volumetric glassware

Procedure:

• Sample Preparation:

  • Accurately weigh a precise amount of the solute.

  • Dissolve the solute in a known volume of 2,3-dichlorobutane to achieve the desired concentration.

  • If an external lock is required, place a sealed capillary containing a deuterated solvent (e.g., CDCl₃) into the NMR tube.

  • Transfer the solution to the NMR tube.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the locking solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the nucleus being observed (e.g., ¹H or ¹³C).

• Data Acquisition:

  • Set the appropriate acquisition parameters (e.g., number of scans, spectral width, relaxation delay).

  • Acquire the NMR spectrum.

• Data Processing and Analysis:

  • Process the raw data (Fourier transform, phase correction, baseline correction).

  • Analyze the chemical shifts, coupling constants, and peak integrations to obtain structural and conformational information about the solute in the 2,3-dichlorobutane environment.

Visualization of Solvent-Solute Interaction:

Caption: Influence of solvent on NMR parameters.

Conclusion

2,3-Dichlorobutane is a versatile compound for solvent studies, offering a relatively non-polar medium and a valuable model for stereochemical investigations. The protocols provided herein offer a foundation for researchers to design and execute experiments to probe the influence of the solvent environment on chemical reactions and molecular properties. While a precise dielectric constant value remains to be widely reported, its impact on the conformational equilibrium of 2,3-dichlorobutane itself underscores the importance of this parameter in such studies. Further investigation into its solvent properties will undoubtedly expand its application in various fields of chemical research and development.

References

• 1. Relaxation kinetic study of rotational isomerism of 1,2-dichloroethane and (±)-2,3-dichlorobutane by the dielectric field effect - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Question: Isomerism shown by 2,3-dichlorobutane What types of isomerism .. [askfilo.com]
• 3. Which types of isomerism is shown by 2,3-dichlorobutane? [infinitylearn.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 7. spjainsasaram.co.in [spjainsasaram.co.in]
• 8. 2,3-Dichlorobutane | C4H8Cl2 | CID 24233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Relaxation kinetic study of rotational isomerism of 1,2-dichloroethane and (±)-2,3-dichlorobutane by the dielectric field effect - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Stereospecific Synthesis of 2-Butene Isomers from 2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

While the direct intramolecular cyclization of vicinal dihalides such as 2,3-dichlorobutane (B1630595) to form cyclobutane (B1203170) rings is not a favored reaction pathway, the dehalogenation of 2,3-dichlorobutane serves as an excellent model for the stereospecific synthesis of alkenes. This application note details the protocols for the synthesis of cis- and trans-2-butene from the corresponding stereoisomers of 2,3-dichlorobutane. The reactions are highly stereospecific, with the geometry of the starting dihalide dictating the geometry of the resulting alkene. This process is of significant interest in organic synthesis where precise control over alkene geometry is crucial.

The primary reaction discussed is the dehalogenation of the meso and racemic (d,l) isomers of 2,3-dichlorobutane using active metals such as sodium (in a Wurtz-type reaction environment) or zinc dust. Under these conditions, instead of an intramolecular coupling to form a four-membered ring, a syn- or anti-elimination of the two chlorine atoms occurs, leading to the formation of a carbon-carbon double bond.

Principle of the Reaction

The dehalogenation of vicinal dihalides is a classic example of an elimination reaction. The stereochemical outcome is dependent on the mechanism of the reaction, which is influenced by the choice of reagent and the stereochemistry of the starting material.

• Reaction with Zinc Dust: The reaction of 2,3-dichlorobutane with zinc dust is believed to proceed through an anti-elimination mechanism. This means that the two chlorine atoms depart from opposite faces of the forming double bond.

• Reaction with Sodium Metal: The Wurtz reaction of vicinal dihalides also leads to elimination. The stereochemistry is consistent with a concerted or near-concerted elimination pathway.

The stereospecificity of these reactions is a key feature:

• meso-2,3-Dichlorobutane undergoes anti-elimination to yield trans-2-butene .

• racemic-(d,l)-2,3-Dichlorobutane undergoes syn-elimination to yield cis-2-butene (B86535) .

Quantitative Data Summary

The following table summarizes the expected products and their characteristic spectroscopic data.

Starting Material	Reagent	Major Product	Boiling Point (°C)	1H NMR (δ, ppm)	13C NMR (δ, ppm)
meso-2,3-Dichlorobutane	Zn dust in alcohol or Na in ether	trans-2-Butene	0.9	1.58 (d), 5.58 (q)[1]	17 (CH3), 126 (CH)[2]
racemic-(d,l)-2,3-Dichlorobutane	Zn dust in alcohol or Na in ether	cis-2-Butene	3.7	1.54 (d), 5.37 (q)[1]	12 (CH3), 124 (CH)[2]

Experimental Protocols

Protocol 1: Synthesis of trans-2-Butene from meso-2,3-Dichlorobutane

Materials:

• meso-2,3-Dichlorobutane

• Zinc dust, activated

• Ethanol (B145695) or Acetic Acid

• Dry diethyl ether (for collection)

• Round-bottom flask with reflux condenser

• Heating mantle

• Gas collection apparatus (e.g., gas syringe or collection over water)

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a collection system.

• To the flask, add activated zinc dust (1.5 equivalents relative to the dichlorobutane).

• Add a solution of meso-2,3-dichlorobutane (1 equivalent) in a suitable solvent like ethanol or acetic acid.

• Gently heat the reaction mixture to initiate the reaction. The reaction is exothermic and may proceed vigorously.

• The gaseous product, trans-2-butene, will evolve and can be collected in a gas syringe or by displacement of water.

• Continue heating until the gas evolution ceases.

• The collected gas can be analyzed by gas chromatography (GC) and spectroscopy for characterization.

Protocol 2: Synthesis of cis-2-Butene from racemic-2,3-Dichlorobutane

Materials:

• racemic-(d,l)-2,3-Dichlorobutane

• Sodium metal, finely cut

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Round-bottom flask with reflux condenser and dropping funnel

• Inert atmosphere (Nitrogen or Argon)

• Gas collection apparatus

Procedure:

• Set up a flame-dried round-bottom flask under an inert atmosphere of nitrogen or argon.

• Add finely cut sodium metal (2.2 equivalents) to the flask containing anhydrous diethyl ether or THF.

• Prepare a solution of racemic-(d,l)-2,3-dichlorobutane (1 equivalent) in anhydrous ether or THF in a dropping funnel.

• Slowly add the solution of dichlorobutane to the stirred suspension of sodium metal.

• The reaction is exothermic; control the rate of addition to maintain a gentle reflux.

• The gaseous product, cis-2-butene, will evolve and should be collected.

• After the addition is complete, the reaction mixture can be stirred for an additional hour to ensure completion.

• Characterize the collected gas using GC and spectroscopic methods.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Stereospecific dehalogenation of 2,3-dichlorobutane isomers.

Caption: General experimental workflow for 2-butene synthesis.

Conclusion

The dehalogenation of 2,3-dichlorobutane provides a powerful and illustrative method for the stereospecific synthesis of alkenes. While not a viable route for the formation of cyclic compounds, these reactions are fundamental in demonstrating the principles of stereochemistry and elimination reactions. The protocols outlined provide a basis for the controlled synthesis of cis- and trans-2-butene, which can be valuable intermediates in various synthetic endeavors. Researchers should pay close attention to the stereochemistry of the starting material to ensure the desired alkene isomer is obtained.

References

• 1. 1H proton nmr spectrum of E-but-2-ene Z-but-2-ene low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting isomers E-2-butene Z-2-butene trans-but-2-ene cis-but-2-ene trans-2-butene cis-2-butene 1H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. 13C nmr spectrum of E-but-2-ene and Z-but-2-ene C4H8 CH3CH=CHCH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of E-2-butene Z-2-butene trans-but-2-ene cis-but-2-ene trans-2-butene cis-2-butene C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3-Dichlorobutane

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield of 2,3-dichlorobutane (B1630595) in its synthesis. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to address common issues encountered during the synthesis process.

Troubleshooting Guide: Enhancing Yield and Purity

This guide addresses specific issues that may arise during the synthesis of 2,3-dichlorobutane, with a focus on the chlorination of 2-butene (B3427860).

Issue	Potential Cause(s)	Recommended Solutions
Low Yield of 2,3-Dichlorobutane	Free-Radical Substitution: The reaction may be proceeding via a free-radical mechanism, leading to the formation of allylic chlorination byproducts. This is favored by high temperatures and UV light.[1]	1. Exclude Light: Perform the reaction in the dark or in a flask wrapped in aluminum foil to prevent photochemical initiation of free-radical reactions.[1] 2. Temperature Control: Maintain a low reaction temperature, ideally below 10°C, using an ice bath.[1] This disfavors the higher activation energy pathway of allylic substitution.
Loss of Gaseous Reactant: Inefficient trapping and reaction of gaseous 2-butene or chlorine can lead to poor conversion.	1. Efficient Gas Delivery: Use a gas dispersion tube to bubble the gases through the solvent for maximum dissolution and reaction. 2. Cold Trap: If condensing gaseous 2-butene, ensure the cold trap (e.g., dry ice/acetone) is effective.
Incomplete Reaction: The reaction may not have gone to completion.	1. Monitor Chlorine Uptake: Continue bubbling chlorine gas until the characteristic yellow-green color persists in the solution, indicating an excess of chlorine and the consumption of the alkene.[1]
Formation of Multiple Isomers (e.g., 1,2-dichlorobutane, 1,3-dichlorobutane)	Isomeric Impurities in Starting Material: The starting 2-butene may contain other butene isomers like 1-butene.	1. Use High-Purity 2-Butene: Ensure the purity of the starting alkene using gas chromatography (GC) or by sourcing from a reliable supplier.
Free-Radical Mechanism: A free-radical pathway can lead to a less selective reaction and the formation of various dichlorinated butanes.[1]	1. Promote Ionic Mechanism: Conduct the reaction in the absence of light and radical initiators. Using a polar aprotic solvent like dichloromethane (B109758) can facilitate the desired ionic pathway.[1]
Presence of Alkene Starting Material in Product	Insufficient Chlorine: The molar ratio of chlorine to 2-butene was too low.	1. Ensure Stoichiometric Excess of Chlorine: Add chlorine until the reaction mixture maintains a persistent yellow-green color.
Poor Gas Dispersion: Chlorine gas did not effectively dissolve and react with the 2-butene in solution.	1. Vigorous Stirring: Ensure the reaction mixture is stirred efficiently to promote mass transfer between the gas and liquid phases.
Product is a Mixture of Stereoisomers (Meso and Racemic)	Stereochemistry of Starting Alkene: The stereochemistry of the 2,3-dichlorobutane product is directly dependent on the stereochemistry of the starting 2-butene. The anti-addition of chlorine to (E)-2-butene yields the meso compound, while anti-addition to (Z)-2-butene produces a racemic mixture of enantiomers.[2]	1. Select the Appropriate Isomer: Use (E)-2-butene to synthesize meso-2,3-dichlorobutane. Use (Z)-2-butene to synthesize the racemic mixture of (2R,3R)- and (2S,3S)-2,3-dichlorobutane.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 2,3-dichlorobutane?

A1: The most direct and common method is the electrophilic addition of chlorine (Cl₂) to 2-butene.[1] By controlling the reaction conditions to favor an ionic mechanism, high yields of 2,3-dichlorobutane can be achieved.

Q2: How do reaction conditions influence the formation of byproducts?

A2: Reaction conditions play a critical role. The chlorination of butenes can proceed through two main pathways: ionic addition and free-radical substitution/addition.[1]

• Ionic Conditions: In the absence of UV light and radical initiators, often in a polar solvent, the reaction proceeds via a cyclic chloronium ion intermediate, leading to the desired anti-addition of chlorine across the double bond to form 2,3-dichlorobutane.[1][2]

• Free-Radical Conditions: In the presence of UV light or at high temperatures, a free-radical chain reaction can occur. This is less selective and can lead to allylic substitution, where a hydrogen atom on a carbon adjacent to the double bond is replaced by a chlorine atom, resulting in chlorinated butene byproducts and lowering the yield of 2,3-dichlorobutane.[1]

Q3: Why is it important to control the temperature during the chlorination of 2-butene?

A3: Low temperatures (e.g., below 10°C) are crucial to suppress side reactions, particularly allylic substitution, which becomes more favorable at higher temperatures.[1] Maintaining a low temperature favors the kinetic product from the more selective ionic addition pathway.

Q4: How can I remove acidic byproducts like HCl from the reaction mixture?

A4: After the reaction is complete, the mixture should be washed with a mild aqueous base, such as a saturated sodium bicarbonate solution, to neutralize and remove any dissolved HCl.[1] This is followed by washing with water to remove any remaining salts.

Q5: What is the expected stereochemical outcome of the reaction?

A5: The chlorination of alkenes via an ionic mechanism is a stereospecific anti-addition.[2] This means the two chlorine atoms add to opposite faces of the double bond.

• Chlorination of (E)-2-butene results in meso-2,3-dichlorobutane.[2]

• Chlorination of (Z)-2-butene results in a racemic mixture of (2R,3R)- and (2S,3S)-2,3-dichlorobutane.[2]

Experimental Protocol: Synthesis of 2,3-Dichlorobutane from 2-Butene

This protocol details the ionic chlorination of cis-2-butene (B86535) as an example.

Materials:

• cis-2-butene

• Chlorine gas

• Anhydrous dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Three-necked round-bottom flask

• Gas inlet tube

• Dry ice/acetone condenser

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a dry ice/acetone condenser in a well-ventilated fume hood.

• Cooling: Cool the flask in an ice bath.

• Reactant Addition: Condense approximately 10 mL of cis-2-butene into the cooled flask. Add 50 mL of anhydrous dichloromethane.[1]

• Chlorination: Begin stirring the solution and slowly bubble chlorine gas through the gas inlet tube. Control the rate of chlorine addition to maintain the reaction temperature below 10°C.[1]

• Monitoring: Continue the addition of chlorine. The reaction is typically rapid. The endpoint is reached when the yellow-green color of chlorine persists in the solution.[1]

• Quenching and Neutralization: Once the reaction is complete, stop the chlorine flow. Bubble nitrogen gas through the solution to remove excess dissolved chlorine. Transfer the reaction mixture to a separatory funnel and wash with 50 mL of saturated sodium bicarbonate solution to neutralize HCl.[1]

• Washing: Wash the organic layer with 50 mL of water.[1]

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.[1]

• Isolation: Filter to remove the drying agent. The solvent can then be removed by distillation to yield the crude 2,3-dichlorobutane product.

• Analysis: The product can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to determine its purity and isomeric distribution.[1]

Visualizing the Process

The following diagrams illustrate the key pathways and workflows in the synthesis of 2,3-dichlorobutane.

Caption: Reaction pathways for the chlorination of 2-butene.

Caption: Troubleshooting workflow for low yield of 2,3-dichlorobutane.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Minimizing Byproduct Formation in Butane Chlorination

Welcome to the technical support center for the chlorination of butane (B89635). This resource is designed for researchers, scientists, and drug development professionals to assist in optimizing reaction conditions to minimize byproduct formation and troubleshoot common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of the free-radical chlorination of n-butane?

The free-radical chlorination of n-butane primarily yields two isomeric monochlorinated products: 1-chlorobutane (B31608) and 2-chlorobutane (B165301).[1] Due to the higher stability of the secondary radical intermediate, 2-chlorobutane is typically the major product.[1][2]

Q2: What are the main byproducts in butane chlorination, and how can they be minimized?

The main byproducts are polychlorinated butanes (e.g., dichlorobutanes) and other isomers if starting with isobutane (B21531). To minimize polychlorination, it is crucial to use a high ratio of butane to chlorine.[3] This increases the probability that a chlorine radical will collide with a butane molecule rather than a monochlorinated product.[3]

Q3: How does temperature affect the selectivity of butane chlorination?

Lower temperatures generally favor the formation of the more stable product, 2-chlorobutane, leading to higher selectivity.[4] Conversely, higher temperatures increase the reactivity of the chlorine radical, making it less selective and resulting in a product ratio that is closer to what would be predicted by statistical probability (a higher proportion of 1-chlorobutane).[4]

Q4: Can solvents influence the selectivity of the reaction?

Yes, the choice of solvent can influence the selectivity of free-radical chlorination. Some solvents can stabilize the transition state leading to one isomer over another.

Q5: What is the typical ratio of 1-chlorobutane to 2-chlorobutane observed experimentally?

At room temperature, the approximate experimental product distribution is 28% 1-chlorobutane and 72% 2-chlorobutane.[1] This ratio can be influenced by reaction conditions such as temperature.

Troubleshooting Guides

This section addresses specific issues that may arise during the chlorination of butane.

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Ineffective Initiation	Photochemical Initiation: Verify the intensity and wavelength of the UV lamp. Ensure the lamp is functioning correctly and is positioned appropriately to irradiate the reaction mixture. Thermal Initiation: Confirm that the reaction temperature is sufficient to induce homolytic cleavage of the chlorine-chlorine bond. Check the accuracy of your thermometer or temperature probe.
Presence of Radical Inhibitors	Oxygen is a known radical inhibitor. Ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) by properly degassing your solvent and flushing the reaction vessel.[4] Check reagents for potential impurities that could act as inhibitors.
Low Reactant Concentration	Ensure that butane and chlorine are present in the reaction mixture at the intended concentrations. For gaseous reactants, verify flow rates and ensure there are no leaks in the system.

Issue 2: Excessive Polychlorination

Possible Cause	Troubleshooting Steps
High Chlorine to Butane Ratio	The most effective way to suppress polychlorination is to use a large excess of butane relative to chlorine.[3] This statistically favors the reaction of chlorine radicals with butane over chlorobutane.
Inefficient Mixing	Poor mixing can lead to localized areas of high chlorine concentration, promoting polychlorination. Ensure vigorous and efficient stirring of the reaction mixture.
High Reaction Temperature	Elevated temperatures can increase the rate of subsequent chlorination reactions. Conducting the reaction at a lower temperature can help to improve selectivity for monochlorination.

Issue 3: Unexpected Byproducts Detected

Possible Cause	Troubleshooting Steps
Isomerization of Butane	While less common under typical chlorination conditions, isomerization of the butyl radical can occur, especially at higher temperatures, leading to the formation of chlorinated isomers of isobutane if starting with n-butane, or vice-versa. Analyze the product mixture carefully by GC-MS to identify all isomers.
Reactions with Solvent	If a reactive solvent is used, it may undergo chlorination in competition with butane. Use an inert solvent such as carbon tetrachloride or conduct the reaction in the neat liquid phase (for butane).
Contaminants in Starting Materials	Impurities in the butane or chlorine gas can lead to the formation of unexpected byproducts. Use high-purity reagents to minimize this possibility.

Data Presentation

Table 1: Product Distribution in the Chlorination of n-Butane at 25°C

Product	Type of Hydrogen Abstracted	Number of Hydrogens	Relative Reactivity per H	Calculated % Yield	Observed % Yield[1]
1-Chlorobutane	Primary	6	1.0	28%	~28%
2-Chlorobutane	Secondary	4	3.9	72%	~72%

Experimental Protocols

Protocol 1: Photochemical Chlorination of n-Butane

Materials:

• n-Butane (gas or liquefied)

• Chlorine gas

• Inert solvent (e.g., carbon tetrachloride, optional)

• Reaction vessel equipped with a gas inlet, condenser, and stirrer

• UV lamp (e.g., mercury vapor lamp)

• Gas flow meters

• Neutralizing scrubber (e.g., sodium hydroxide (B78521) solution)

Procedure:

• Assemble the reaction apparatus in a well-ventilated fume hood. Ensure all glassware is dry.

• If using a solvent, add it to the reaction vessel.

• Cool the reaction vessel to the desired temperature (e.g., 0-25°C) using a cooling bath.

• Introduce n-butane into the reaction vessel at a controlled flow rate. If using liquefied butane, it can be added directly.

• Once the temperature has stabilized, begin the flow of chlorine gas at a pre-determined, lower flow rate to maintain a high butane-to-chlorine ratio.

• Turn on the UV lamp to initiate the reaction.

• Monitor the reaction progress by periodically taking samples and analyzing them by Gas Chromatography (GC).

• The effluent gas from the reaction should be passed through a scrubber to neutralize unreacted chlorine and HCl byproduct.

• Once the desired conversion is achieved, turn off the UV lamp and stop the flow of chlorine and butane.

• Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any dissolved HCl and unreacted chlorine.

• The crude product mixture can then be washed with a dilute sodium bicarbonate solution, followed by water, and then dried over anhydrous sodium sulfate.[5]

• The final product mixture can be analyzed and separated by fractional distillation.[5]

Protocol 2: Product Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for separating volatile organic compounds (e.g., DB-5ms or equivalent).

Sample Preparation:

• Dilute a small aliquot of the crude or purified reaction mixture in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).[6]

• Transfer the diluted sample to a GC vial.

GC-MS Conditions (Typical):

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: Initial temperature of 40°C, hold for 2 minutes, then ramp to 150°C at 10°C/min.

• MS Transfer Line Temperature: 280°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: 35-200 amu.

Data Analysis:

• Identify the peaks corresponding to 1-chlorobutane and 2-chlorobutane based on their retention times and mass spectra.

• The relative abundance of each isomer can be determined by integrating the corresponding peak areas in the total ion chromatogram.

Mandatory Visualizations

Caption: Free-radical chlorination mechanism of butane.

Caption: Experimental workflow for butane chlorination.

Caption: Troubleshooting decision tree for butane chlorination.

References

• 1. aklectures.com [aklectures.com]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. uoguelph.ca [uoguelph.ca]

Technical Support Center: Separation of 2,3-Dichlorobutane Diastereomers

This technical support guide provides researchers, scientists, and drug development professionals with detailed information, troubleshooting advice, and experimental protocols for the separation of 2,3-dichlorobutane (B1630595) diastereomers.

Frequently Asked Questions (FAQs)

Q1: What are the stereoisomers of 2,3-dichlorobutane?

2,3-Dichlorobutane has two chiral centers, leading to three distinct stereoisomers:

• A pair of enantiomers: (2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane. These are non-superimposable mirror images of each other.

• A meso compound: (2R,3S)-2,3-dichlorobutane, which is achiral due to an internal plane of symmetry and is superimposable on its mirror image.[1][2]

The meso compound is a diastereomer of both the (2R,3R) and (2S,3S) enantiomers.[3]

Q2: Why is the separation of 2,3-dichlorobutane diastereomers challenging?

The primary challenge lies in the similar physicochemical properties of the diastereomers.[4] Because the meso form and the enantiomeric pair have the same molecular weight and similar structures, their boiling points, solubilities, and chromatographic affinities can be very close. This requires highly efficient and optimized separation techniques to achieve good resolution.

Q3: What are the main laboratory techniques for separating these diastereomers?

Because diastereomers have different physical properties, they can be separated by common laboratory techniques without the need for a chiral environment.[5] The most effective methods include:

• Gas Chromatography (GC): A powerful analytical technique for separating volatile compounds, and it has been shown to be highly effective for 2,3-dichlorobutane diastereomers.[6][7]

• Fractional Distillation: This method can be used to separate liquids with different boiling points. However, its success is highly dependent on the boiling point difference between the diastereomers and the efficiency of the distillation column.[5][8]

• Column Chromatography: A standard technique for separating compounds based on differences in polarity and interaction with a stationary phase.[3][9]

Q4: Can I separate the (2R,3R) and (2S,3S) enantiomers using these same methods?

No. Enantiomers have identical physical properties (e.g., boiling point, solubility, retention time on achiral columns) and cannot be separated by the methods described above. Separating an enantiomeric pair requires chiral separation techniques, such as using a chiral chromatography column or a chiral resolving agent.

Troubleshooting Guides

This section addresses common issues encountered during the separation of 2,3-dichlorobutane diastereomers.

Gas Chromatography (GC) Troubleshooting

Problem: My GC analysis shows poor resolution or overlapping peaks for the diastereomers.

• Possible Cause 1: Suboptimal Temperature Program. A fast temperature ramp can cause components to elute too quickly, preventing proper separation.

  • Solution: Decrease the oven ramp rate (e.g., from 10°C/min to 2°C/min) to increase the interaction time with the stationary phase and improve separation.[10]

• Possible Cause 2: Inappropriate Stationary Phase. The polarity and chemistry of the column's stationary phase are critical for selectivity.

  • Solution: Use a polar stationary phase, as these have been shown to provide good separation for dichlorobutane diastereomers. A "Durapak" Carbowax 400/Porasil C or a CP-Wax 57 CB (polyethylene glycol) column is recommended.[6] Increasing the polarity of the stationary phase generally improves the degree of separation for diastereomers with polar groups.

• Possible Cause 3: Column is too short. A shorter column provides fewer theoretical plates, limiting separation efficiency.

  • Solution: If available, switch to a longer column (e.g., 50 m instead of 30 m) to increase the opportunity for separation.

Fractional Distillation Troubleshooting

Problem: My fractional distillation is not effectively separating the diastereomers.

• Possible Cause 1: Insufficient Column Efficiency. The boiling point difference between the meso and d,l-isomers is very small, requiring a highly efficient column.

  • Solution: Use a fractionating column with a high number of theoretical plates, such as a spinning band distillation column.[7][8] For standard packed columns (Vigreux, Raschig rings), ensure the column is sufficiently long and properly insulated.

• Possible Cause 2: Incorrect Reflux Ratio. A low reflux ratio can reduce the number of effective vaporization-condensation cycles, leading to poor separation.

  • Solution: Increase the reflux ratio. While this will increase the distillation time, it significantly improves separation efficiency.

• Possible Cause 3: Distillation Rate is too High. Heating the distillation flask too aggressively can lead to flash boiling and prevent the establishment of a proper temperature gradient in the column.

  • Solution: Reduce the heating rate to ensure a slow, steady distillation.

Column Chromatography Troubleshooting

Problem: The diastereomers are co-eluting during column chromatography.

• Possible Cause 1: Incorrect Solvent System. The polarity of the mobile phase (eluent) is not optimal for differential adsorption of the diastereomers onto the stationary phase.

  • Solution: Develop an optimal solvent system using Thin Layer Chromatography (TLC) first. Start with a non-polar solvent (e.g., hexane) and gradually add a more polar solvent (e.g., ethyl acetate (B1210297) or dichloromethane) to find a mixture that gives good separation between the spots. For separating diastereomers, a normal phase silica (B1680970) column with a non-polar mobile phase is a good starting point.[9]

• Possible Cause 2: Improper Column Packing. Channels or cracks in the stationary phase will lead to poor separation.

  • Solution: Ensure the column is packed uniformly without any air bubbles or cracks. Use the "slurry method" for packing to achieve a homogenous bed.

• Possible Cause 3: Column Overload. Loading too much sample onto the column can cause band broadening and peak overlap.[4]

  • Solution: Reduce the amount of sample loaded onto the column. The amount of silica gel should typically be 50-100 times the weight of the sample being separated.

Data Presentation

Physical Properties of 2,3-Dichlorobutane

The literature often reports the physical properties for the mixture of diastereomers, highlighting the challenge in their separation.

Property	Value	Reference
Molecular Formula	C₄H₈Cl₂	[11]
Molar Mass	127.01 g/mol	[11]
Boiling Point	117-119 °C (mixture of dl and meso)	[11]
Density	1.107 g/mL at 25 °C	[11]
Refractive Index	n20/D 1.442	[11]

Recommended GC Parameters for Diastereomer Separation

The following tables outline starting conditions for successful gas chromatographic separation.

Method 1: Rapid Separation [6]

Parameter	Value
Column	9 ft x 1/8 in. s.s. column packed with "Durapak" Carbowax 400/Porasil C
Analysis Time	< 10 minutes
Technique	Temperature Programming

Method 2: High-Resolution Separation [10]

Parameter	Value
Column	50 m x 0.32 mm ID, 1.2 µm film thickness Fused Silica WCOT CP-Wax 57 CB
Carrier Gas	Hydrogen at 75 kPa (11 psi)
Injector	Splitter, 200 mL/min; Temperature: 200 °C
Oven Program	Initial Temp: 60 °C, Ramp: 2 °C/min to 200 °C
Detector (FID)	Temperature: 280 °C

Experimental Protocols

Protocol 1: Gas Chromatography (GC) Analysis

This protocol is based on a high-resolution method for separating dichlorobutane isomers.[10]

• Instrument Setup:

  • Install a CP-Wax 57 CB column (50 m x 0.32 mm ID, 1.2 µm film) or equivalent polar column into the GC.

  • Set the carrier gas (Hydrogen) pressure to 75 kPa.

  • Set the injector temperature to 200 °C and the detector (FID) temperature to 280 °C.

• Oven Program:

  • Set the initial oven temperature to 60 °C.

  • Program the oven to ramp at 2 °C per minute up to a final temperature of 200 °C.

• Sample Preparation:

  • Prepare a dilute solution (e.g., 1 mg/mL) of the 2,3-dichlorobutane diastereomer mixture in a suitable volatile solvent like hexane (B92381) or dichloromethane.

• Injection and Analysis:

  • Inject 1 µL of the prepared sample using a split injection (e.g., 50:1 split ratio).

  • Start the GC run and data acquisition. The diastereomers should elute as separate peaks.

Mandatory Visualization

Diagrams of Experimental and Logical Workflows

Caption: Workflow for selecting a separation method.

Caption: Troubleshooting workflow for poor GC resolution.

References

• 1. alevelh2chemistry.com [alevelh2chemistry.com]
• 2. physicsforums.com [physicsforums.com]
• 3. What are diastereomers? How are they separated ? | Sathee Forum [forum.prutor.ai]
• 4. benchchem.com [benchchem.com]
• 5. kotafactory.com [kotafactory.com]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 10. benchchem.com [benchchem.com]
• 11. chembk.com [chembk.com]

Technical Support Center: Optimizing Dehydrochlorination of 2,3-Dichlorobutane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the dehydrochlorination of 2,3-dichlorobutane (B1630595).

Frequently Asked Questions (FAQs)

Q1: What are the expected major products from the dehydrochlorination of 2,3-dichlorobutane?

The major products depend on the reaction conditions, particularly the choice of reagent (base or catalyst).

• With a strong, non-bulky base like alcoholic Potassium Hydroxide (B78521) (KOH): The reaction typically proceeds via an E2 elimination mechanism. The expected major product is 2-chloro-2-butene, following Zaitsev's rule, which favors the formation of the more substituted alkene. Some 2-chloro-1-butene may also be formed as a minor product.

• With a very strong base like Sodium Amide (NaNH₂): A double dehydrochlorination can occur. The potential major products are 1,3-butadiene (B125203) or 2-butyne. The product distribution can be influenced by reaction temperature and time, reflecting a competition between kinetic and thermodynamic control.[1][2]

• With a solid catalyst (e.g., alumina): The reaction typically yields a mixture of 2-chloro-1-butene and 2-chloro-2-butene.

Q2: What is the general mechanism for the dehydrochlorination of 2,3-dichlorobutane?

The dehydrohalogenation of alkyl halides like 2,3-dichlorobutane, when treated with a strong base, typically follows a bimolecular elimination (E2) mechanism.[3] This involves a concerted step where the base abstracts a proton from a carbon atom adjacent (beta) to the carbon bearing a chlorine atom, and simultaneously, the chlorine atom leaves as a chloride ion, resulting in the formation of a double bond.

Q3: How does temperature affect the dehydrochlorination of 2,3-dichlorobutane?

Temperature is a critical parameter in the dehydrochlorination of 2,3-dichlorobutane.

• Increased Reaction Rate: Generally, higher temperatures increase the rate of reaction.

• Product Selectivity: Temperature can influence the product ratio. For instance, in base-mediated eliminations, higher temperatures can favor the thermodynamically more stable product.

• Catalyst Activity and Stability: In catalytic dehydrochlorination, the temperature must be carefully controlled to ensure optimal catalyst activity without causing catalyst degradation or promoting unwanted side reactions like coking. For example, the catalytic dehydrochlorination of 2,3-dichlorobutane over BaCl₂/AC is conducted at 215–235 °C.[4]

Q4: What are common side reactions to be aware of during the dehydrochlorination of 2,3-dichlorobutane?

• Substitution Reactions (Sₙ2): With bases that are also good nucleophiles (e.g., hydroxide ions in an aqueous solution), substitution reactions can compete with elimination, leading to the formation of alcohols as byproducts. Using a sterically hindered base or a non-nucleophilic base can minimize this.

• Rearrangements: Under certain conditions, especially with strong bases like sodium amide, the initial alkene or alkyne products can undergo rearrangement to form more stable or different isomers.[5]

• Polymerization/Coking: At higher temperatures, especially in catalytic processes, the unsaturated products can polymerize or decompose, leading to the formation of tar or coke on the catalyst surface, which causes deactivation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	1. Inactive Reagents: The base may have degraded (e.g., KOH reacting with atmospheric CO₂), or the catalyst may be deactivated. 2. Suboptimal Temperature: The reaction temperature may be too low for the reaction to proceed at a reasonable rate. 3. Insufficient Reaction Time: The reaction may not have been allowed to run to completion. 4. Poor Mixing: In heterogeneous reactions (e.g., with a solid catalyst or a partially soluble base), inefficient stirring can limit the reaction rate.	1. Use fresh, properly stored reagents. For catalysts, consider regeneration or using a fresh batch. 2. Gradually increase the reaction temperature while monitoring the reaction progress. 3. Extend the reaction time. Monitor the reaction by techniques like GC or TLC to determine the optimal time. 4. Ensure vigorous and efficient stirring.
Low Selectivity (Multiple Products)	1. Competing Reactions: As mentioned in the FAQs, substitution reactions can compete with elimination. The formation of multiple alkene isomers is also common. 2. Non-optimal Base/Catalyst: The choice of base or catalyst can significantly influence selectivity. 3. Incorrect Solvent: The polarity of the solvent can affect the ratio of substitution to elimination products.	1. To favor elimination over substitution, use a strong, sterically hindered base (e.g., potassium tert-butoxide) and a non-polar solvent. 2. For catalytic reactions, the acidity and basicity of the catalyst support are crucial for selectivity.[6] Experiment with different catalysts or modify the existing catalyst (e.g., by doping with metal salts). 3. Use a less polar solvent to favor elimination.
Catalyst Deactivation	1. Coking: At high temperatures, carbonaceous deposits (coke) can form on the catalyst surface, blocking active sites.[4] 2. Poisoning: Impurities in the starting material or solvent can adsorb to the catalyst's active sites and inhibit its activity. 3. Sintering: At very high temperatures, the catalyst support can lose its surface area, and active metal particles can agglomerate.	1. Lower the reaction temperature or decrease the reactant concentration. A periodic catalyst regeneration cycle (e.g., by controlled oxidation to burn off coke) may be necessary for continuous processes. 2. Ensure the purity of all reactants and solvents. 3. Operate within the recommended temperature range for the catalyst.
Formation of Unexpected Byproducts	1. Isomerization of Products: The initial products may isomerize to more stable compounds under the reaction conditions.[5] 2. Further Reactions: The desired alkene products may undergo further reactions, such as polymerization or addition reactions. 3. Contaminants: Impurities in the starting materials could lead to unforeseen side products.	1. Analyze the product mixture at different reaction times to identify the initial products. Consider modifying the reaction conditions (e.g., lower temperature, shorter reaction time) to isolate the kinetic product. 2. Lower the reaction temperature and consider using a lower concentration of the reactant. 3. Purify the starting materials before the reaction.

Quantitative Data Presentation

Table 1: Catalytic Dehydrochlorination of Dihaloalkanes - A Comparative Overview

Starting Material	Catalyst	Temperature (°C)	Major Product(s)	Selectivity	Conversion	Reference
2,3-Dichlorobutane	BaCl₂/Activated Carbon	215-235	2-Chlorobutene	Not Specified	Not Specified	[4]
1,2-Dichloroethane	N-doped Activated Carbon	300	Vinyl Chloride	>98.5%	~100%	[4]
1,2-Dichloropropane	Silica-Alumina	>227	1-Chloropropene isomers	Not Specified	Not Specified	[7][8]

Note: Quantitative data for the dehydrochlorination of 2,3-dichlorobutane is limited in the reviewed literature. The table includes data from similar dihaloalkanes to provide a comparative context for reaction conditions and outcomes.

Experimental Protocols

Protocol 1: Base-Promoted Dehydrochlorination of 2,3-Dichlorobutane using Alcoholic KOH

This protocol is a general guideline and should be optimized for specific experimental goals.

• Materials:

  • 2,3-Dichlorobutane

  • Potassium Hydroxide (KOH)

  • Ethanol (B145695) (absolute)

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle with a magnetic stirrer

  • Separatory funnel

  • Drying agent (e.g., anhydrous magnesium sulfate)

  • Distillation apparatus

• Procedure: a. In a round-bottom flask equipped with a magnetic stir bar, dissolve a calculated amount of KOH in absolute ethanol with gentle warming and stirring. b. Cool the ethanolic KOH solution to room temperature. c. Add 2,3-dichlorobutane to the flask. d. Attach a reflux condenser and heat the mixture to reflux with constant stirring. The reaction temperature will be the boiling point of ethanol (approximately 78 °C). e. Monitor the reaction progress using a suitable analytical technique (e.g., Gas Chromatography). A typical reaction time might be several hours. f. After the reaction is complete, cool the mixture to room temperature. g. Pour the reaction mixture into a separatory funnel containing water. h. Extract the organic layer. Wash the organic layer with water and then with a brine solution. i. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄). j. Filter to remove the drying agent. k. Purify the product by fractional distillation.

Protocol 2: Catalytic Dehydrochlorination of 2,3-Dichlorobutane in the Gas Phase

This is a general procedure for a continuous flow gas-phase reaction.

• Materials and Equipment:

  • 2,3-Dichlorobutane

  • Inert gas (e.g., Nitrogen, Argon)

  • Solid catalyst (e.g., alumina (B75360) or a supported metal chloride)

  • Packed bed reactor (e.g., a quartz tube)

  • Tube furnace

  • Syringe pump

  • Condenser and cold trap

  • Gas chromatograph for online or offline analysis

• Procedure: a. Pack the reactor tube with the catalyst, securing it with quartz wool plugs. b. Place the reactor in the tube furnace and heat it to the desired reaction temperature (e.g., 200-400 °C) under a continuous flow of inert gas. c. Use a syringe pump to feed the 2,3-dichlorobutane into a heated zone where it vaporizes and is carried into the reactor by the inert gas flow. d. The reaction products exit the reactor and are passed through a condenser and a cold trap to collect the liquid products. e. Analyze the gaseous and liquid products using gas chromatography to determine the conversion and product selectivity. f. The catalyst may require a regeneration step after a certain period of operation to remove coke deposits.

Visualizations

Caption: Troubleshooting workflow for low yield or selectivity.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. (40) Explain dehydrohalogenation reaction of 2 -chlorobutane. Write use .. [askfilo.com]
• 4. Catalytic Dehydrochlorination of 1,2-Dichloroethane into Vinyl Chloride over Nitrogen-Doped Activated Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Catalytic dehydrochlorination of 2-chlorobutane -ORCA [orca.cardiff.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] A Study of the Dehydrochlorination of 1,2-Dichloropropane over Silica−Alumina Catalysts | Semantic Scholar [semanticscholar.org]

Technical Support Center: Grignard Reactions with Secondary Alkyl Halides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Grignard reactions involving secondary alkyl halides.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with a secondary alkyl halide fails to initiate. What are the common causes and solutions?

A1: Initiation failure is a frequent challenge with secondary alkyl halides. The primary reasons are often related to the purity of the reagents and the activation of the magnesium surface.

• Moisture and Air Sensitivity: Grignard reagents are highly sensitive to moisture and oxygen. Any traces of water in the glassware or solvent will quench the reagent as it forms.[1]

  • Solution: Rigorously dry all glassware, either in an oven overnight at >120°C or by flame-drying under a vacuum.[2] Cool the glassware under an inert atmosphere (argon or nitrogen). Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.

• Inactive Magnesium Surface: A passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings can prevent the reaction from starting.

  • Solution: Magnesium Activation. Several methods can be used to activate the magnesium surface:

    • Mechanical Activation: Gently crushing the magnesium turnings with a dry glass stir rod can expose a fresh, reactive surface.

    • Chemical Activation:

      • Iodine: Add a small crystal of iodine to the magnesium suspension. The disappearance of the purple color indicates the activation of the magnesium surface.[3]

      • 1,2-Dibromoethane (B42909): A few drops of 1,2-dibromoethane can be added. The formation of ethene gas (bubbling) signifies activation.

    • Entrainment: Add a small amount of a more reactive Grignard reagent, such as methylmagnesium iodide, to initiate the reaction.

Q2: I'm observing a significant amount of a high-boiling byproduct. What is it and how can I minimize its formation?

A2: The most common high-boiling byproduct is the result of Wurtz coupling , where the formed Grignard reagent reacts with the starting alkyl halide to form a dimer (R-R).[4] This side reaction is particularly prevalent with more reactive halides like bromides and iodides.

Strategies to Minimize Wurtz Coupling:

• Slow Addition: Add the secondary alkyl halide solution dropwise to the magnesium suspension. This maintains a low concentration of the alkyl halide, favoring its reaction with magnesium over the already formed Grignard reagent.

• Temperature Control: Maintain a gentle reflux. While the reaction is exothermic, excessive heat can promote Wurtz coupling.[4]

• Solvent Choice: While tetrahydrofuran (B95107) (THF) is generally a good solvent for less reactive halides, for some substrates, diethyl ether may give better yields by minimizing Wurtz coupling.[5][6]

Q3: My reaction is producing a significant amount of alkene. What is causing this and how can I prevent it?

A3: The formation of an alkene is due to an elimination reaction (E2) , which competes with the formation of the Grignard reagent. This is more common with sterically hindered secondary and tertiary alkyl halides. The Grignard reagent itself is a strong base and can promote elimination of the starting alkyl halide.

Strategies to Minimize Elimination:

• Lower Temperature: Running the reaction at a lower temperature can favor the Grignard formation over elimination.

• Choice of Halide: Bromides are generally a good compromise between reactivity and the propensity for elimination compared to iodides. Chlorides are less reactive but also less prone to elimination.[3]

Q4: What are "Turbo-Grignard" reagents and when should I consider using them for my secondary alkyl halide?

A4: "Turbo-Grignard" reagents, such as isopropylmagnesium chloride-lithium chloride complex (iPrMgCl·LiCl), are highly reactive Grignard reagents prepared in the presence of lithium chloride.[7][8] The LiCl breaks down the polymeric aggregates of the Grignard reagent, leading to more soluble and reactive monomeric species.[8]

Consider using "Turbo-Grignard" reagents when:

• You are working with a particularly unreactive secondary alkyl chloride.

• You are experiencing consistently low yields with standard protocols.

• You need to perform the reaction at a lower temperature to avoid side reactions.[8]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues encountered during Grignard reactions with secondary alkyl halides.

Problem	Potential Cause	Recommended Solution
Reaction does not start (no heat, no bubbling, no color change)	1. Wet glassware or solvent. 2. Inactive magnesium surface. 3. Unreactive alkyl halide.	1. Ensure all glassware is oven-dried or flame-dried and cooled under an inert atmosphere. Use anhydrous solvents. 2. Activate magnesium using a crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating may also be necessary to initiate. 3. Consider using a more reactive halide (iodide > bromide > chloride). For unreactive chlorides, consider preparing a "Turbo-Grignard" reagent.
Reaction starts but then stops	1. Insufficiently dry conditions. 2. Poor quality of alkyl halide (contains water or alcohol).	1. Ensure all reagents and solvents are scrupulously dried. 2. Purify the alkyl halide by distillation before use.
Low yield of the desired product	1. Wurtz coupling side reaction. 2. Elimination side reaction. 3. Incomplete reaction.	1. Add the alkyl halide slowly to the magnesium suspension. Consider using diethyl ether instead of THF. 2. Run the reaction at a lower temperature. 3. Ensure all the magnesium has been consumed. If not, gentle heating may be required to complete the reaction.
Formation of a white precipitate during the reaction	Formation of magnesium salts (e.g., Mg(OH)X from reaction with water).	This is a strong indication of moisture contamination. The reaction should be stopped, and the setup and reagents thoroughly dried before attempting again.

Experimental Protocols

Protocol 1: Standard Grignard Reaction with a Secondary Alkyl Bromide

Materials:

• Magnesium turnings (1.2 equivalents)

• Secondary alkyl bromide (1.0 equivalent)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine (1-2 small crystals)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and nitrogen/argon inlet

Procedure:

• Setup: Assemble the flame-dried glassware under a positive pressure of inert gas. Place the magnesium turnings and iodine crystals in the flask.

• Initiation: Add a small portion of the anhydrous solvent to cover the magnesium. In the dropping funnel, prepare a solution of the secondary alkyl bromide in the remaining solvent. Add a small amount (5-10%) of this solution to the magnesium suspension.

• The reaction should initiate, indicated by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy. Gentle warming with a heat gun may be necessary.

• Addition: Once initiated, add the remainder of the alkyl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating until most of the magnesium is consumed.

Protocol 2: Preparation of a "Turbo-Grignard" Reagent (iPrMgCl·LiCl)

Materials:

• Magnesium turnings (1.5 equivalents)

• Anhydrous lithium chloride (1.0 equivalent)

• Isopropyl chloride (1.0 equivalent)

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask, magnetic stir bar, and septum

Procedure:

• Setup: In a flame-dried, argon-flushed Schlenk flask, place the magnesium turnings and anhydrous lithium chloride.

• Reagent Addition: Add anhydrous THF, followed by the slow, dropwise addition of isopropyl chloride.[7]

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within a few hours, resulting in a solution of iPrMgCl·LiCl. This "Turbo-Grignard" reagent can then be used for subsequent reactions with your secondary alkyl halide.

Visualizing the Troubleshooting Process

The following diagrams illustrate the logical workflow for troubleshooting a failed Grignard reaction and the decision-making process for selecting an appropriate protocol.

Caption: A flowchart for troubleshooting common issues in Grignard reactions.

Caption: A decision tree to guide the selection of an appropriate Grignard protocol.

References

• 1. askfilo.com [askfilo.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
• 8. Page loading... [wap.guidechem.com]

preventing racemization during reactions of 2,3-dichlorobutane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent racemization during chemical reactions involving 2,3-dichlorobutane (B1630595).

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern in reactions with 2,3-dichlorobutane?

A1: Racemization is the process of converting a single enantiomer (a chiral molecule) into an equal mixture of both of its enantiomers. This resulting 50:50 mixture is called a racemic mixture and is optically inactive. For 2,3-dichlorobutane, which has two chiral centers, racemization at either center leads to a loss of the desired stereochemical configuration, which is critical in drug development where only one stereoisomer is often therapeutically active.[1][2][3]

Q2: What is the primary chemical mechanism that causes racemization in nucleophilic substitution reactions of 2,3-dichlorobutane?

A2: The primary cause of racemization in these reactions is the SN1 (Substitution Nucleophilic Unimolecular) mechanism .[4][5] Because 2,3-dichlorobutane is a secondary alkyl halide, it can undergo SN1 reactions under certain conditions.[6][7][8] The SN1 mechanism involves two steps:

• The leaving group (a chloride ion) departs, forming a planar, sp²-hybridized carbocation intermediate.[4][9]

• The incoming nucleophile can attack this flat intermediate from either face with equal probability.[10][11] This non-discriminatory attack results in a nearly 50:50 mixture of products with retention and inversion of configuration, leading to a racemic mixture.[9][10]

Q3: How can I avoid racemization and achieve a stereospecific outcome?

A3: To prevent racemization, you must promote the SN2 (Substitution Nucleophilic Bimolecular) mechanism over the SN1 mechanism. The SN2 reaction is a single, concerted step where the nucleophile attacks the carbon atom from the side opposite to the leaving group.[11][12] This "backside attack" forces an inversion of the stereochemical configuration (a Walden inversion) and is stereospecific, meaning a specific stereoisomer of the reactant will yield a specific stereoisomer of the product.[11][13]

Troubleshooting Guide: Preventing Unwanted Racemization

Issue: My reaction is producing a racemic or partially racemic mixture of products. How can I increase stereoselectivity?

This issue arises when SN1 reaction conditions are competing with or dominating the desired SN2 pathway. The following troubleshooting steps, summarized in the table below, can help you favor the SN2 mechanism.

Key Experimental Factors and Recommendations

Factor	SN1 Conditions (Promotes Racemization)	SN2 Conditions (Prevents Racemization - Promotes Inversion)	Troubleshooting Recommendation
Solvent	Polar Protic (e.g., water, methanol, ethanol). These solvents stabilize the carbocation intermediate.[7][8][14]	Polar Aprotic (e.g., acetone, DMF, DMSO, acetonitrile). These solvents do not solvate the nucleophile as strongly, increasing its reactivity.[7][8][14]	Switch to a polar aprotic solvent. This is one of the most effective ways to suppress the SN1 pathway.
Nucleophile	Weak, neutral nucleophiles (e.g., H₂O, ROH).[7][8]	Strong, anionic nucleophiles (e.g., N₃⁻, CN⁻, I⁻, RS⁻).[7][8]	Use a strong nucleophile at a high concentration. The rate of the SN2 reaction is dependent on the nucleophile's concentration.[11][12]
Temperature	Higher temperatures can provide the energy needed for carbocation formation.[15]	Lower temperatures are generally sufficient for the concerted SN2 mechanism.	Conduct the reaction at the lowest feasible temperature. This disfavors the higher activation energy pathway of the SN1 reaction.[15][16]
Leaving Group	A better leaving group (e.g., tosylate, iodide) will increase the rate of both SN1 and SN2. For SN1, it facilitates carbocation formation.	While a good leaving group is necessary, its effect is less pathway-specific than solvent or nucleophile choice.	Focus on optimizing solvent and nucleophile first. The chloride in 2,3-dichlorobutane is a reasonably good leaving group.

Diagrams and Workflows

Reaction Pathway Diagram

The following diagram illustrates the two competing pathways for a reaction at one of the chiral centers of 2,3-dichlorobutane. The SN1 path leads to racemization, while the SN2 path leads to a specific, inverted product.

Caption: Competing SN1 and SN2 reaction pathways for 2,3-dichlorobutane.

Troubleshooting Workflow

Use this decision tree to diagnose and solve issues of unwanted racemization in your experiments.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. britannica.com [britannica.com]
• 3. What are the total number of stereoisomers of 23 d class 11 chemistry CBSE [vedantu.com]
• 4. study.com [study.com]
• 5. Give reasons:SN1 reactions are accompanied by racemization in optically active alkyl halides. [doubtnut.com]
• 6. savemyexams.com [savemyexams.com]
• 7. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. shaalaa.com [shaalaa.com]
• 10. crab.rutgers.edu [crab.rutgers.edu]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. reddit.com [reddit.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Commercial 2,3-Dichlorobutane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 2,3-dichlorobutane (B1630595). Our resources are designed to help you identify and quantify impurities, ensuring the quality and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the expected components in a commercial sample of 2,3-dichlorobutane?

A1: Commercial 2,3-dichlorobutane is typically a mixture of its stereoisomers: the meso compound and a racemic mixture of the (2R,3R) and (2S,3S) enantiomers (d,l-pair). The ratio of these diastereomers can vary depending on the synthesis method.

Q2: What are the common process-related impurities I should look for?

A2: Potential impurities can arise from the manufacturing process, which often involves the chlorination of 2-butene. These may include:

• Unreacted starting materials: cis- or trans-2-butene.

• Byproducts from side reactions: 1-chlorobutane, 2-chlorobutane, and other isomers of dichlorobutane (e.g., 1,2-dichlorobutane, 1,3-dichlorobutane).

• Over-chlorinated products: Trichlorobutane isomers.

Q3: What are the likely degradation products in an aged sample of 2,3-dichlorobutane?

A3: 2,3-Dichlorobutane can undergo dehydrochlorination to form various chlorobutene isomers. These are common degradation products to watch for, especially if the sample has been stored for a long time or exposed to heat or basic conditions.

Q4: Which analytical technique is best for determining the diastereomeric ratio of 2,3-dichlorobutane?

A4: Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, is an excellent method for determining the diastereomeric ratio. The different spatial arrangements of the meso and d,l isomers result in distinct chemical shifts for their respective protons, allowing for straightforward integration and quantification.[1]

Q5: How can I confirm the identity of unknown peaks in my GC-MS chromatogram?

A5: The identification of unknown peaks can be achieved by comparing their mass spectra with reference spectra from commercial libraries (e.g., NIST, Wiley). The characteristic isotopic pattern of chlorine-containing fragments (M+2 peak) is a key indicator. For definitive identification, it is recommended to analyze a certified reference standard of the suspected impurity under the same GC-MS conditions.

Troubleshooting Guides

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Symptom	Possible Cause(s)	Suggested Solution(s)
Poor peak shape (tailing)	1. Active sites in the injector liner or column. 2. Column contamination. 3. Incorrect flow rate.	1. Use a deactivated liner; replace the septum. 2. Bake out the column; trim the first few centimeters of the column. 3. Optimize the carrier gas flow rate.
Ghost peaks	1. Carryover from a previous injection. 2. Septum bleed. 3. Contaminated carrier gas.	1. Run a solvent blank after concentrated samples. 2. Use a high-quality, low-bleed septum. 3. Ensure high-purity carrier gas and install traps.
Poor separation of diastereomers	1. Inappropriate GC column. 2. Suboptimal oven temperature program.	1. Use a capillary column with a suitable stationary phase (e.g., a mid-polarity phase). 2. Optimize the temperature ramp; a slower ramp often improves resolution.
Inaccurate quantification	1. Non-linearity of the detector response. 2. Degradation of analytes in the injector.	1. Generate a multi-point calibration curve for each analyte. 2. Lower the injector temperature; use a pulsed splitless injection.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Symptom	Possible Cause(s)	Suggested Solution(s)
Broad peaks	1. Poor shimming. 2. Presence of paramagnetic impurities. 3. Sample viscosity is too high.	1. Re-shim the spectrometer. 2. Filter the sample through a small plug of silica (B1680970) gel. 3. Dilute the sample.
Inaccurate integration for diastereomer ratio	1. Incomplete relaxation of nuclei. 2. Overlapping peaks. 3. Poor baseline correction.	1. Increase the relaxation delay (D1) in the acquisition parameters. 2. Use a higher field NMR spectrometer for better resolution; consider 2D NMR techniques (e.g., COSY, HSQC). 3. Manually correct the baseline before integration.
Presence of unexpected signals	1. Solvent impurities. 2. Contamination from the NMR tube or cap.	1. Check the purity of the deuterated solvent. 2. Use clean, high-quality NMR tubes and caps.

Data Presentation

Table 1: GC-MS Data for 2,3-Dichlorobutane and Potential Impurities

Compound	Retention Time (min) *	Key m/z Fragments	Notes
trans-2-Butene	~1.5	56, 41, 39	Unreacted starting material
cis-2-Butene	~1.6	56, 41, 39	Unreacted starting material
2-Chlorobutane	~3.2	92, 57, 56, 29	Byproduct
1-Chlorobutane	~3.5	92, 56, 41, 29	Byproduct
d,l-2,3-Dichlorobutane	~5.8	126, 91, 63, 55	Product Diastereomer
meso-2,3-Dichlorobutane	~6.1	126, 91, 63, 55	Product Diastereomer
1-Chloro-2-butene	~4.5	90, 55, 39	Degradation Product
3-Chloro-1-butene	~4.2	90, 75, 55	Degradation Product

*Retention times are approximate and will vary depending on the specific GC conditions.

Table 2: ¹H NMR Chemical Shifts (CDCl₃) for 2,3-Dichlorobutane Diastereomers

Proton	meso-2,3-Dichlorobutane (δ, ppm)	d,l-2,3-Dichlorobutane (δ, ppm)	Multiplicity
CH₃	1.62	1.58	Doublet
CHCl	4.10	4.25	Quartet

Table 3: FTIR Characteristic Absorption Bands

Functional Group	Vibrational Mode	Characteristic Absorption (cm⁻¹)
C-H (alkane)	Stretch	2850-3000
C-Cl	Stretch	600-800
C=C (alkene)	Stretch	1640-1680

Experimental Protocols

Protocol 1: GC-MS Analysis of Commercial 2,3-Dichlorobutane

• Sample Preparation: Dilute the commercial 2,3-dichlorobutane sample 1:1000 in a suitable solvent (e.g., dichloromethane (B109758) or hexane).

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250 °C.

  • Injection Mode: Split (100:1).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature of 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, hold for 2 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-200.

• Data Analysis: Integrate the peaks in the total ion chromatogram. Identify the components by comparing their mass spectra with a reference library. Quantify the impurities using an internal or external standard method.

Protocol 2: ¹H NMR for Diastereomeric Ratio Determination

• Sample Preparation: Dissolve approximately 10-20 mg of the 2,3-dichlorobutane sample in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃) in an NMR tube.

• NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16 or as needed for good signal-to-noise.

  • Relaxation Delay (D1): 5 seconds to ensure full relaxation for accurate integration.

• Data Processing and Analysis:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Integrate the signals corresponding to the methine protons (CHCl) or the methyl protons (CH₃) of the meso and d,l diastereomers.

  • Calculate the diastereomeric ratio from the integral values.

Mandatory Visualization

Caption: Workflow for the identification and quantification of impurities in 2,3-dichlorobutane.

Caption: Troubleshooting logic for common analytical issues.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]

strategies for controlling stereoselectivity in 2,3-dichlorobutane synthesis

Technical Support Center: Stereoselective Synthesis of 2,3-Dichlorobutane (B1630595)

This guide provides researchers, scientists, and drug development professionals with detailed strategies and troubleshooting advice for controlling the stereochemistry in the synthesis of 2,3-dichlorobutane.

Frequently Asked Questions (FAQs)

Q1: What are the possible stereoisomers of 2,3-dichlorobutane?

A1: 2,3-Dichlorobutane has two chiral centers (at C2 and C3), which allows for a maximum of four stereoisomers. However, due to the symmetrical nature of the molecule, there are only three distinct stereoisomers:

• A pair of enantiomers: (2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane.[1]

• A meso compound: (2R,3S)-2,3-dichlorobutane, which is achiral due to an internal plane of symmetry.[2][3][4]

Q2: How can I selectively synthesize the meso-(2R,3S)-2,3-dichlorobutane?

A2: The selective synthesis of the meso isomer is achieved through the electrophilic addition of chlorine (Cl₂) to trans-2-butene. The reaction proceeds through a cyclic chloronium ion intermediate, leading to a stereospecific anti-addition of the two chlorine atoms.[5] This specific pathway ensures the formation of the meso product.

Q3: How can I synthesize the enantiomeric pair of (2R,3R)- and (2S,3S)-2,3-dichlorobutane?

A3: The racemic mixture of the (2R,3R) and (2S,3S) enantiomers is synthesized by the electrophilic addition of chlorine (Cl₂) to cis-2-butene.[5][6] Similar to the reaction with trans-2-butene, this is a stereospecific anti-addition that, due to the starting geometry of the alkene, results in the formation of the enantiomeric pair.[5][7]

Q4: How does the reaction mechanism influence the stereochemical outcome?

A4: The mechanism is the most critical factor.

• Electrophilic (Ionic) Addition: This mechanism, typically occurring in the dark and in non-polar solvents, involves a cyclic chloronium ion intermediate.[6][8][9] This intermediate forces the second chloride ion to attack from the opposite face (anti-addition), leading to a highly stereospecific outcome. The stereochemistry of the starting alkene (cis or trans) directly determines the stereochemistry of the product.[5]

• Free-Radical Halogenation: This mechanism is initiated by UV light or radical initiators.[10] If 2,3-dichlorobutane is synthesized from butane (B89635) via free-radical chlorination, the reaction proceeds through a planar radical intermediate.[10] This planarity allows the chlorine to attack from either face, leading to a loss of stereocontrol and typically resulting in a mixture of all possible stereoisomers.

Troubleshooting Guide

Problem 1: My reaction of 2-butene (B3427860) with chlorine is producing a mixture of all three stereoisomers instead of a specific one.

• Possible Cause: Your reaction conditions may be promoting a competing free-radical mechanism alongside the desired electrophilic addition. This is often caused by unintentional exposure to UV light or the presence of radical-initiating impurities.

• Solution:

  • Exclude Light: Perform the reaction in a flask wrapped in aluminum foil or in a dark room to prevent photochemical initiation of a radical reaction.

  • Use a Radical Inhibitor: The presence of a free radical inhibitor can suppress the radical pathway.[11]

  • Control Temperature: Free-radical substitution can be favored at higher temperatures.[6] Maintain a low reaction temperature (e.g., below 10 °C) as specified in ionic chlorination protocols.[6]

Problem 2: I am trying to synthesize the meso-2,3-dichlorobutane from trans-2-butene, but the yield is low and I am getting other chlorinated byproducts.

• Possible Cause 1: Impure Starting Material. Your trans-2-butene may be contaminated with cis-2-butene, leading to the formation of the undesired enantiomeric pair.

  • Solution: Verify the purity of the starting alkene using Gas Chromatography (GC) or NMR before starting the reaction. Purify if necessary.

• Possible Cause 2: Over-chlorination or Side Reactions. Uncontrolled addition of chlorine gas can lead to further reactions.

  • Solution: Add the chlorine gas slowly and at a controlled rate.[6] Use a solvent like dichloromethane (B109758) (CH₂Cl₂) to maintain a dilute solution. Monitor the reaction progress, for instance, by observing the disappearance of the yellow-green chlorine color.[6]

Problem 3: My free-radical chlorination of butane is inconsistent and not selective.

• Possible Cause: Free-radical chlorination is notoriously difficult to control. The chlorine radical is highly reactive and not very selective, attacking primary, secondary, and tertiary C-H bonds at different rates.[12][13] The reaction outcome is a product of both statistical probability (number of available hydrogens) and the relative stability of the resulting radical intermediate.[12][14]

• Solution: For achieving stereoselectivity, free-radical chlorination of an achiral alkane like butane is not a suitable method. It will produce a racemic mixture of 2-chlorobutane.[10][12] If the goal is to produce a specific stereoisomer of 2,3-dichlorobutane, the recommended pathway is the electrophilic addition of chlorine to a stereoisomer of 2-butene.

Data Presentation: Stereochemical Outcomes

The stereospecific nature of electrophilic chlorination of 2-butene is summarized below.

Starting Alkene	Reaction Type	Key Intermediate	Stereochemical Outcome	Product(s)
trans-2-Butene	Electrophilic Addition	Cyclic Chloronium Ion	Anti-addition	meso-(2R,3S)-2,3-dichlorobutane[5]
cis-2-Butene	Electrophilic Addition	Cyclic Chloronium Ion	Anti-addition	Racemic (±)-(2R,3R)/(2S,3S)-2,3-dichlorobutane[5]
Butane	Free-Radical Chlorination	Planar Radical	Non-selective	Mixture of 1-chlorobutane (B31608) and racemic 2-chlorobutane[10]

Visualizations

Diagram 1: Electrophilic Addition Pathways

Caption: Stereospecific pathways for the chlorination of 2-butene.

Diagram 2: Troubleshooting Workflow for Poor Stereoselectivitydot

References

• 1. Butane, 2,3-dichloro-, (R*,R*)-(.+/-.)- [webbook.nist.gov]
• 2. meso-2,3-dichlorobutane [webbook.nist.gov]
• 3. spjainsasaram.co.in [spjainsasaram.co.in]
• 4. physicsforums.com [physicsforums.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 8. youtube.com [youtube.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Video: Radical Halogenation: Stereochemistry [jove.com]
• 11. US3901950A - Process for the chlorination of trans-1,4-dichloro-2-butene to meso-1,2,3,4-tetrachlorobutane - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Chem 502--Assignment 2 [sas.upenn.edu]

degradation pathways of 2,3-dichlorobutane under experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the degradation of 2,3-dichlorobutane (B1630595).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental degradation of 2,3-dichlorobutane.

Issue 1: Low or No Yield of Expected Elimination Product (Butene/Butyne)

• Question: My reaction of 2,3-dichlorobutane with a strong base is resulting in a low yield of the desired alkene or alkyne. What are the potential causes and how can I troubleshoot this?

• Answer: Low yields in elimination reactions of 2,3-dichlorobutane can stem from several factors. A primary consideration is the strength of the base used. For a double dehydrohalogenation to form an alkyne, a very strong base like sodium amide (NaNH₂) is often necessary, as weaker bases like potassium hydroxide (B78521) (KOH) or sodium ethoxide (NaOEt) may only lead to the vinyl halide intermediate.[1][2] Additionally, ensuring the correct stoichiometry of the base is crucial; for terminal alkyne synthesis, three equivalents of a strong base are often required.[1] The reaction conditions are also critical. Reactions with weaker bases may require high temperatures (150-200°C) to proceed to completion.[1] Finally, the presence of water can significantly reduce the effectiveness of strong bases, so using anhydrous reagents and solvents is essential.[1]

Issue 2: Formation of an Unexpected Major Product

• Question: I am observing an unexpected product distribution in my dehydrohalogenation of 2,3-dichlorobutane. For instance, I am getting the less substituted alkene as the major product. Why is this happening?

• Answer: The regioselectivity of the elimination reaction is governed by the nature of the base and the substrate. According to Zaitsev's rule, the more substituted (and generally more stable) alkene is the major product. This is typically observed with small, strong bases like sodium ethoxide.[3][4] However, the use of a sterically hindered (bulky) base, such as potassium tert-butoxide, favors the formation of the less substituted alkene (Hofmann product).[5][6] This is due to the steric hindrance of the bulky base, which makes it easier to abstract a proton from the less sterically hindered primary carbon.

Issue 3: Incomplete Reaction - Presence of Starting Material and/or Vinyl Halide Intermediate

• Question: My reaction is not going to completion, and I am observing both the starting 2,3-dichlorobutane and a vinyl halide intermediate in my analysis. How can I drive the reaction forward?

• Answer: The presence of the vinyl halide intermediate indicates that the second elimination step is the bottleneck. This is a common issue as the second dehydrohalogenation is often slower than the first.[7] To push the reaction to completion, you can try several approaches: increasing the reaction temperature, extending the reaction time, or using a stronger base.[1] For the synthesis of alkynes from vicinal dihalides, sodium amide (NaNH₂) in liquid ammonia (B1221849) is a more effective reagent than alcoholic KOH.[8][9] Monitoring the reaction progress by techniques like gas chromatography-mass spectrometry (GC-MS) can help determine the optimal reaction time.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of 2,3-dichlorobutane under experimental conditions?

A1: The primary degradation pathway for 2,3-dichlorobutane in the presence of a strong base is dehydrochlorination, which is an elimination reaction.[10][11] Depending on the reaction conditions and the base used, this can proceed through one or two elimination steps. A single elimination results in the formation of chlorobutenes, while a double elimination leads to the formation of 2-butyne (B1218202) or 1,3-butadiene.[12]

Q2: What is the mechanism of dehydrochlorination of 2,3-dichlorobutane?

A2: The dehydrochlorination of 2,3-dichlorobutane with a strong base typically proceeds through a bimolecular elimination (E2) mechanism.[13] This is a one-step concerted reaction where the base abstracts a proton from a carbon adjacent to the carbon bearing a chlorine atom, and simultaneously, the chlorine atom departs as a leaving group, leading to the formation of a double bond.[13] For the reaction to occur, the hydrogen and the leaving group must be in an anti-periplanar conformation.[14]

Q3: How does the choice of base affect the degradation products of 2,3-dichlorobutane?

A3: The choice of base is a critical factor that influences the product distribution.

• Strong, non-bulky bases (e.g., Sodium Ethoxide, Potassium Hydroxide): These bases tend to favor the formation of the more stable, more substituted alkene (Zaitsev product), which in this case would be 2-chlorobutene from a single elimination, and subsequently 2-butyne from a double elimination.[3][4]

• Strong, bulky bases (e.g., Potassium tert-Butoxide): These bases favor the formation of the less substituted alkene (Hofmann product) due to steric hindrance.[5][6]

• Very strong bases (e.g., Sodium Amide): These are typically required for the double dehydrohalogenation to form an alkyne.[8][9]

Q4: Can substitution reactions compete with elimination?

A4: Yes, nucleophilic substitution reactions (SN1 and SN2) can compete with elimination reactions.[15] 2,3-Dichlorobutane is a secondary alkyl halide, which can undergo both substitution and elimination.[16] To favor elimination over substitution, it is recommended to use a strong, sterically hindered base and higher temperatures.[15]

Data Presentation

Table 1: Representative Product Distribution in the Dehydrochlorination of 2,3-Dichlorobutane with Different Bases.

Note: The following data is representative and based on established principles of elimination reactions for analogous compounds. Actual yields may vary based on specific experimental conditions.

Base	Solvent	Temperature	Major Product(s)	Minor Product(s)	Expected Predominant Pathway
Sodium Ethoxide (NaOEt)	Ethanol	Reflux	2-Butyne, 2-Chlorobutenes	1,3-Butadiene, 1-Chlorobutenes	E2 (Zaitsev)
Potassium tert-Butoxide (K-OtBu)	tert-Butanol	Reflux	1,3-Butadiene, 1-Chlorobutenes	2-Butyne, 2-Chlorobutenes	E2 (Hofmann)
Sodium Amide (NaNH₂)	Liquid Ammonia	-33°C	2-Butyne	1,3-Butadiene	Double E2

Experimental Protocols

Protocol 1: Synthesis of 2-Butyne from 2,3-Dichlorobutane via Double Dehydrochlorination

This protocol outlines a general procedure for the synthesis of 2-butyne from 2,3-dichlorobutane using alcoholic potassium hydroxide at elevated temperatures.

Materials:

• 2,3-Dichlorobutane

• Potassium Hydroxide (KOH) pellets

• Ethanol, anhydrous

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Distillation apparatus

Procedure:

• Set up a reflux apparatus consisting of a round-bottom flask, a reflux condenser, and a heating mantle. Ensure all glassware is dry.

• In the round-bottom flask, place a solution of potassium hydroxide in anhydrous ethanol. A high concentration of KOH is typically required.

• Slowly add 2,3-dichlorobutane to the flask with stirring.

• Heat the reaction mixture to reflux and maintain the temperature for several hours. The reaction progress can be monitored by GC-MS.

• After the reaction is complete (as indicated by the disappearance of the starting material and intermediate), cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing cold water.

• Extract the organic layer with a suitable solvent (e.g., diethyl ether).

• Wash the organic layer with water and then with brine.

• Dry the organic layer over an anhydrous drying agent.

• Isolate the 2-butyne product by fractional distillation.

Product Analysis: The product can be characterized by gas chromatography-mass spectrometry (GC-MS) to determine its purity and identify any byproducts.[17][18]

Visualizations

Caption: Degradation pathways of 2,3-dichlorobutane.

Caption: General experimental workflow.

Caption: Troubleshooting low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. All About Dehydrohalogenation of Alkyl Dihalides [unacademy.com]
• 3. homework.study.com [homework.study.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]
• 12. organic chemistry - What is the major product in the reaction of 2,3-dichlorobutane with sodium amide in liquid ammonia? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 13. quantitative gc-ms analysis: Topics by Science.gov [science.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Solved Write the structure(s) of the product(s) obtained | Chegg.com [chegg.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Slow Reaction Rates in 2,3-Dichlorobutane Substitutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with slow reaction rates in nucleophilic substitution reactions of 2,3-dichlorobutane (B1630595).

Frequently Asked Questions (FAQs)

Q1: Why are the substitution reactions of 2,3-dichlorobutane often slow?

A1: 2,3-Dichlorobutane is a secondary alkyl halide, which can undergo both S(_N)1 and S(_N)2 reactions. Several factors can contribute to slow reaction rates:

• Steric Hindrance: The presence of two chlorine atoms and the butane (B89635) backbone can sterically hinder the approach of the nucleophile, which is particularly problematic for the S(_N)2 pathway.[1][2]

• Moderate Leaving Group: While chloride is a good leaving group, it is less reactive than bromide or iodide.

• Carbocation Stability: For the S(_N)1 pathway, the secondary carbocation formed is less stable than a tertiary carbocation, leading to a slower rate of formation.

• Inappropriate Reaction Conditions: The choice of nucleophile, solvent, and temperature can significantly impact the reaction rate and pathway.

Q2: How do I determine if my reaction is proceeding via an S(_N)1 or S(_N)2 mechanism?

A2: The reaction mechanism can be inferred by analyzing the reaction kinetics and the stereochemistry of the product.

• S(_N)2 reactions are bimolecular, and their rate depends on the concentration of both the substrate (2,3-dichlorobutane) and the nucleophile.[3] These reactions typically result in an inversion of stereochemistry at the reaction center.

• S(_N)1 reactions are unimolecular, with the rate-determining step being the formation of the carbocation. Therefore, the reaction rate primarily depends on the substrate concentration.[4] These reactions often lead to a racemic mixture of products if the starting material is chiral.

Q3: Can I use a catalyst to speed up the reaction?

A3: Yes, catalysis can be an effective strategy. For reactions involving ionic nucleophiles that are poorly soluble in organic solvents, a phase-transfer catalyst (PTC) can be employed.[5] A PTC, such as a quaternary ammonium (B1175870) salt, facilitates the transfer of the nucleophile from an aqueous or solid phase into the organic phase where the 2,3-dichlorobutane is dissolved, thereby accelerating the reaction.[6][7]

Troubleshooting Guides

Issue 1: The reaction is proceeding too slowly or not at all.

Possible Cause	Troubleshooting Step
Weak Nucleophile	For an S(_N)2 reaction, switch to a stronger, more reactive nucleophile. Negatively charged nucleophiles are generally stronger than their neutral counterparts (e.g., OH $^-$ is stronger than H(_2)O).
Inappropriate Solvent	The choice of solvent is critical. For an S(_N)2 reaction, use a polar aprotic solvent like acetone (B3395972), acetonitrile, or DMSO to enhance nucleophilicity.[4] For an S(_N)1 reaction, a polar protic solvent such as water, ethanol (B145695), or methanol (B129727) is preferred to stabilize the carbocation intermediate.[4]
Low Temperature	Increase the reaction temperature. As a general rule, a 10°C increase in temperature can approximately double the reaction rate.
Poor Solubility of Nucleophile	If using an ionic nucleophile in a nonpolar organic solvent, consider using a phase-transfer catalyst to improve solubility and reactivity.[5][6]

Issue 2: The reaction is producing a mixture of substitution and elimination products.

Possible Cause	Troubleshooting Step
Strong, Bulky Base	Strong, sterically hindered bases favor elimination over substitution. If substitution is the desired outcome, use a less sterically hindered nucleophile that is a weaker base.
High Temperature	Higher temperatures tend to favor elimination reactions. If elimination is a significant side reaction, try running the reaction at a lower temperature for a longer period.

Quantitative Data

The following table summarizes kinetic data for a similar reaction, the esterification of 1,4-dichlorobutane (B89584) with sodium formate (B1220265) using a phase-transfer catalyst. This data can provide insights into the expected effects of catalyst concentration and temperature on the substitution of 2,3-dichlorobutane.

Table 1: Effect of Catalyst Concentration on Reaction Rate for the Esterification of 1,4-Dichlorobutane

Catalyst Concentration (mol% relative to substrate)	Initial Rate (mol L $^{-1}$ min $^{-1}$ )
2.5	0.015
5.0	0.031
10.0	0.062
12.0	0.075
15.0	0.075

Data adapted from a study on 1,4-dichlorobutane and should be considered as a qualitative guide for 2,3-dichlorobutane.[6]

Table 2: Effect of Temperature on Rate Constants for the Two Consecutive Substitution Steps of 1,4-Dichlorobutane

Temperature (°C)	k(_1) (min $^{-1}$ )	k(_2) (min $^{-1}$ )
95	0.008	0.002
105	0.017	0.004
115	0.035	0.009
125	0.070	0.018

k(_1) and k(_2) are the rate constants for the first and second substitution, respectively. Data is for 1,4-dichlorobutane and serves as an illustrative example.[6] The activation energy for both steps was found to be similar, approximately 21 kcal/mol.[8]

Experimental Protocols

Protocol 1: S(_N)2 Substitution with Sodium Iodide in Acetone

This protocol is designed to favor the S(_N)2 pathway.

• Reagent Preparation: Prepare a 0.1 M solution of 2,3-dichlorobutane in acetone and a 0.2 M solution of sodium iodide in acetone.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 2,3-dichlorobutane solution.

• Reaction Initiation: Heat the solution to reflux and then add the sodium iodide solution.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature, filter to remove the precipitated sodium chloride, and evaporate the acetone under reduced pressure.

• Purification: Purify the product by column chromatography or distillation.

Protocol 2: S(_N)1 Solvolysis in Aqueous Ethanol

This protocol is designed to favor the S(_N)1 pathway.

• Reaction Mixture: Prepare a solution of 2,3-dichlorobutane in a 50:50 mixture of ethanol and water.

• Reaction Conditions: Stir the solution at a constant temperature (e.g., 50°C) in a temperature-controlled water bath.

• Monitoring: Monitor the reaction by periodically taking aliquots and titrating the formed HCl with a standardized solution of NaOH.

• Analysis: The rate of the reaction can be determined from the rate of HCl production.

• Product Isolation: Once the reaction has reached completion, the product can be extracted with an organic solvent and purified.

Protocol 3: Phase-Transfer Catalyzed Substitution with Sodium Cyanide

This protocol utilizes a phase-transfer catalyst to facilitate the reaction between an aqueous nucleophile and an organic substrate.

• Reaction Setup: In a two-necked round-bottom flask equipped with a mechanical stirrer and a reflux condenser, combine a solution of 2,3-dichlorobutane in toluene, an aqueous solution of sodium cyanide, and a catalytic amount (e.g., 5 mol%) of a phase-transfer catalyst such as tetrabutylammonium (B224687) bromide.

• Reaction: Heat the biphasic mixture to 80-90°C with vigorous stirring.

• Monitoring: Follow the disappearance of the starting material by GC analysis of the organic layer.

• Workup: After completion, cool the mixture, separate the aqueous and organic layers, wash the organic layer with water, and dry it over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the resulting dinitrile product by distillation or chromatography.

Visualizations

Caption: Troubleshooting workflow for slow substitution reactions of 2,3-dichlorobutane.

Caption: Competing S(_N)1 and S(_N)2 reaction pathways for 2,3-dichlorobutane.

Caption: Schematic of a phase-transfer catalysis experimental workflow.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ocw.uci.edu [ocw.uci.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]

Navigating Solvent Effects in Reactions of 2,3-Dichlorobutane: A Technical Support Center

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing the complex interplay of solvent effects in reactions involving 2,3-dichlorobutane (B1630595). Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in predicting and controlling reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction pathways for 2,3-dichlorobutane?

A1: 2,3-Dichlorobutane, a secondary alkyl halide, primarily undergoes nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2) reactions. The competition between these pathways is highly sensitive to the reaction conditions, including the choice of solvent, base/nucleophile, and temperature.

Q2: How does the choice of solvent influence the reaction outcome?

A2: Solvents play a crucial role in stabilizing or destabilizing reactants, intermediates, and transition states.

• Polar protic solvents (e.g., water, ethanol (B145695), methanol) have O-H or N-H bonds and can solvate both cations and anions effectively through hydrogen bonding. They favor SN1 and E1 reactions by stabilizing the carbocation intermediate. While they can be used for E2 reactions, they can decrease the strength of strong bases through solvation.

• Polar aprotic solvents (e.g., acetone, DMSO, DMF) lack O-H or N-H bonds and are poor at solvating anions. This leaves the base/nucleophile "naked" and more reactive, thus favoring SN2 and E2 reactions.

• Non-polar solvents (e.g., hexane, toluene) are generally poor choices for these reactions as they do not effectively dissolve the typically polar or ionic reactants.

Q3: How do the stereoisomers of 2,3-dichlorobutane affect the reaction products in an E2 elimination?

A3: The E2 reaction is stereospecific, requiring an anti-periplanar arrangement of the departing hydrogen and chlorine atoms. This has significant consequences for the different stereoisomers of 2,3-dichlorobutane:

• meso-2,3-Dichlorobutane: Elimination of HCl from the meso isomer leads preferentially to the formation of (E)-2-chloro-2-butene.

• (2R,3R)- or (2S,3S)-2,3-Dichlorobutane: Elimination of HCl from these enantiomers preferentially yields (Z)-2-chloro-2-butene.

Q4: How can I favor elimination (E2) over substitution (SN2)?

A4: To favor the E2 pathway, consider the following:

• Use a strong, sterically hindered base: Bulky bases like potassium tert-butoxide (KOtBu) are poor nucleophiles due to steric hindrance but are excellent at abstracting a proton, thus favoring elimination.

• Increase the reaction temperature: Elimination reactions generally have a higher activation energy and are more entropically favored than substitution reactions. Therefore, increasing the temperature will favor the E2 pathway.

• Use a less nucleophilic, strong base: Sodium ethoxide in ethanol is a common choice that promotes E2, although some SN2 product may also be formed.

Q5: What is Zaitsev's rule, and does it always apply?

A5: Zaitsev's rule states that in an elimination reaction, the more substituted (and therefore more stable) alkene will be the major product. This rule generally holds true when using a small, strong base like sodium ethoxide. However, when a sterically hindered base like potassium tert-butoxide is used, the Hofmann product (the less substituted alkene) is often favored due to the base preferentially abstracting the more sterically accessible proton.

Troubleshooting Guides

Issue	Potential Cause(s)	Troubleshooting Steps
Low or No Product Yield	1. Incorrect solvent: The chosen solvent may not be appropriate for the desired reaction pathway (e.g., using a polar protic solvent for an SN2 reaction).2. Weak base/nucleophile: The base may not be strong enough to effectively promote the desired elimination or substitution.3. Low reaction temperature: The reaction may require more thermal energy to overcome the activation barrier, especially for E2 reactions.4. Poor quality reagents: The 2,3-dichlorobutane or the base/nucleophile may have degraded.	1. Solvent Selection: For E2/SN2, switch to a polar aprotic solvent like DMSO or DMF. For E1/SN1, ensure a polar protic solvent like ethanol or water is used.2. Base/Nucleophile Strength: For E2, use a stronger base like sodium ethoxide or potassium tert-butoxide. For SN2, ensure a good nucleophile is used.3. Increase Temperature: Gently heat the reaction mixture to favor elimination, but monitor for side product formation.4. Reagent Purity: Use freshly distilled solvents and high-purity reagents.
Formation of Unexpected Stereoisomers	1. Incorrect starting stereoisomer: The stereochemistry of the starting 2,3-dichlorobutane dictates the stereochemistry of the E2 product.2. Reaction proceeding through a different mechanism: If the reaction is proceeding through an E1 or SN1 pathway, a carbocation intermediate is formed, leading to a mixture of stereoisomers.	1. Verify Starting Material: Confirm the stereochemistry of your starting 2,3-dichlorobutane using appropriate analytical techniques (e.g., polarimetry, chiral GC).2. Control Reaction Mechanism: To ensure a stereospecific E2 reaction, use a strong, non-bulky base in a polar aprotic solvent at a moderate temperature. Avoid conditions that favor carbocation formation (polar protic solvents, weak bases).
Mixture of Substitution and Elimination Products	1. Competition between SN2 and E2: This is common with secondary alkyl halides, especially with strong, unhindered bases.2. Competition between SN1 and E1: Occurs under conditions that favor carbocation formation.	1. Favor E2: Use a bulky base (e.g., KOtBu) and higher temperatures.2. Favor SN2: Use a good, non-basic nucleophile (e.g., azide, cyanide) in a polar aprotic solvent at a lower temperature.
Formation of Multiple Alkene Isomers (Regioisomers)	1. Presence of multiple distinct β-hydrogens: Dehydrohalogenation can occur in different directions.2. Use of a non-selective base: Small bases may lead to a mixture of Zaitsev and Hofmann products.	1. Predict Products: Analyze the structure of the starting material to predict all possible alkene products.2. Control Regioselectivity: Use a bulky base (KOtBu) to favor the Hofmann (less substituted) product. Use a smaller base (NaOEt) to favor the Zaitsev (more substituted) product.

Quantitative Data on Solvent and Base Effects

Disclaimer: Specific quantitative data for the reactions of 2,3-dichlorobutane is scarce in the readily available literature. The following table presents representative data for the closely related substrate, 2-bromobutane, to illustrate the expected trends in product distribution.

Substrate	Base	Solvent	Temperature (°C)	E2 Product (%)	SN2 Product (%)
2-Bromobutane	NaOEt	Ethanol	55	79	21
2-Bromobutane	KOtBu	tert-Butanol	55	91	9
2-Bromobutane	NaOEt	DMSO	25	88	12

Data adapted from various sources on alkyl halide reactivity.

Experimental Protocols

Protocol 1: Dehydrohalogenation of meso-2,3-Dichlorobutane to (E)-2-Chloro-2-butene

Objective: To synthesize (E)-2-chloro-2-butene via an E2 elimination reaction.

Materials:

• meso-2,3-Dichlorobutane

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Round-bottom flask with reflux condenser

• Heating mantle

• Stir bar

• Apparatus for simple distillation

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Set up a dry round-bottom flask containing a stir bar and equipped with a reflux condenser.

• In the flask, dissolve sodium ethoxide in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

• Add meso-2,3-dichlorobutane to the flask dropwise with stirring.

• Heat the reaction mixture to reflux for 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by taking small aliquots for GC-MS analysis.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by carefully adding water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by simple distillation.

• Characterize the product by GC-MS and NMR spectroscopy to confirm the formation of (E)-2-chloro-2-butene.

Protocol 2: Analysis of Product Mixture by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify the components of the reaction mixture.

Instrumentation:

• Gas chromatograph equipped with a mass selective detector.

• Capillary column suitable for separating volatile organic compounds (e.g., a non-polar or medium-polarity column like a DB-5ms or equivalent).

GC-MS Parameters (starting point, optimization may be required):

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.

• Carrier Gas: Helium, at a constant flow rate.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI)

  • Mass Range: m/z 35-200

Procedure:

• Prepare a dilute solution of the purified product or a crude reaction aliquot in a volatile solvent (e.g., dichloromethane (B109758) or hexane).

• Inject a small volume (e.g., 1 µL) of the sample into the GC-MS.

• Acquire the data.

• Identify the peaks in the chromatogram by comparing their retention times and mass spectra to known standards or spectral libraries.

• Quantify the relative amounts of each component by integrating the peak areas.

Visualizations

Caption: Factors influencing the competition between E2 and SN2 pathways.

Caption: Stereospecificity of the E2 reaction for 2,3-dichlorobutane isomers.

Caption: A logical workflow for troubleshooting common reaction issues.

common pitfalls in the conformational analysis of dichlorobutanes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common pitfalls during the conformational analysis of dichlorobutanes.

Frequently Asked Questions (FAQs)

Q1: How many stereoisomers and stable conformers should I consider for dichlorobutanes?

A1: The number of stereoisomers and their respective stable conformers depends on the specific isomer of dichlorobutane you are studying. It is a common pitfall to overlook the full set of possibilities. For instance, 2,3-dichlorobutane (B1630595) has two chiral centers, leading to three stereoisomers: a pair of enantiomers ((2R,3R) and (2S,3S)) and an achiral meso compound ((2R,3S)).[1] Each of these stereoisomers has multiple staggered conformations that need to be considered. For other isomers like 1,2-dichlorobutane, rotation around the C1-C2 and C2-C3 bonds can lead to as many as nine possible conformations, though some are high in energy due to steric hindrance.[2]

Q2: Why is the gauche conformation sometimes more stable than the anti conformation in dichlorobutanes?

A2: While steric hindrance generally favors the anti conformation where bulky substituents are far apart, electronic effects can sometimes stabilize the gauche conformation. This phenomenon, known as the "gauche effect," is particularly relevant for vicinal systems with electronegative substituents like chlorine.[3] The gauche effect arises from a stabilizing hyperconjugation interaction between the C-H σ bonding orbital and the C-Cl σ* antibonding orbital. This interaction is maximized in the gauche conformation.[3] Therefore, for isomers like 1,2-dichlorobutane, it is a pitfall to assume the anti conformer is always the most stable without considering these electronic factors.

Q3: How does the choice of solvent impact the conformational equilibrium of dichlorobutanes?

A3: The solvent can significantly influence the relative stabilities of conformers by preferentially stabilizing more polar conformations.[4][5] For dichlorobutanes, conformers with a net dipole moment will be stabilized in polar solvents. For example, in 1,2-dichloroethane, a related molecule, the more polar gauche conformer is present in considerable quantities in the liquid state and in polar solvents, whereas the anti conformer is more dominant in the gaseous state.[6] A common pitfall is to perform a conformational analysis in a single solvent or in the gas phase and assume the results are universally applicable.

Q4: My NMR spectrum for 1,4-dichlorobutane (B89584) shows complex multiplets instead of simple triplets. Why is this?

A4: The observation of complex multiplets in the 1H NMR spectrum of 1,4-dichlorobutane, where simple first-order splitting might be expected, is due to the phenomenon of magnetic non-equivalence.[7] Even though the protons on C1 and C4 are chemically equivalent, as are the protons on C2 and C3, the protons within a given methylene (B1212753) group can be diastereotopic. This leads to more complex, higher-order splitting patterns.[7] A common pitfall is to misinterpret these complex spectra as being due to impurities or experimental error.

Troubleshooting Guides

Problem 1: My computational results for conformational energies do not match my experimental findings.

This is a frequent issue that can arise from several sources. The following workflow can help you troubleshoot the discrepancy.

Caption: Troubleshooting workflow for discrepancies between computational and experimental conformational energies.

Troubleshooting Steps:

• Verify Computational Method: Ensure the level of theory and basis set are appropriate for the system. For molecules with potential for significant electronic effects, like dichlorobutanes, simple molecular mechanics (MM) may be insufficient. Density Functional Theory (DFT) or higher-level ab initio methods may be necessary.[8]

• Incorporate Solvent Effects: As discussed in the FAQs, solvent effects can be significant. If your experiment was conducted in solution, ensure your calculations include a solvent model (either implicit or explicit).[4][5]

• Check for All Conformers: A common pitfall is to miss one or more stable conformers in the computational search. Perform a thorough potential energy surface scan to identify all local minima. For 1,2-dichlorobutane, for example, several gauche and anti-like conformers exist.[2][9]

• Re-examine Experimental Data: Ensure that the experimental data is correctly interpreted. For NMR, this includes correct peak assignments and understanding of higher-order effects.[7][10]

Problem 2: Difficulty in assigning specific conformers from NMR data.

NMR spectroscopy is a powerful tool for conformational analysis, but assigning signals to specific conformers can be challenging.

Troubleshooting Steps:

• Use 2D NMR Techniques: Techniques like NOESY/ROESY can provide through-space correlations that are invaluable for determining the spatial proximity of protons in different conformers.

• Measure Vicinal Coupling Constants (³JHH): The magnitude of ³JHH is related to the dihedral angle between the coupled protons via the Karplus equation. By measuring these coupling constants, you can estimate the populations of different staggered conformers.

• Low-Temperature NMR: At low temperatures, the interconversion between conformers can be slowed down, allowing for the observation of separate signals for each conformer. This can greatly simplify spectral assignment.

• Compare with Computational Predictions: Use computational methods to predict the NMR chemical shifts and coupling constants for each potential conformer. Comparing these predicted spectra with the experimental spectrum can aid in assignment.[11]

Quantitative Data Summary

The relative energies of different conformers are crucial for understanding the conformational landscape of dichlorobutanes. Below is a summary of calculated and experimental energy differences for some isomers.

Table 1: Relative Energies of 2,3-Dichlorobutane Conformers

Stereoisomer	Conformation	Relative Energy (kcal/mol)	Dihedral Angle (Cl-C-C-Cl)
meso	Anti	0.0	~180°
meso	Gauche	1.2	~60°
(±)	Anti	0.3	~180°
(±)	Gauche	0.0	~60°

Note: These are representative values and can vary with the computational method and solvent.

Table 2: Calculated Conformational Data for 1,2-Dichlorobutane

Conformer	Dihedral Angle (Cl-C-C-C)	Relative Energy (kcal/mol)	Dipole Moment (D)
Anti-Gauche	~180°	0.0	~3.0
Gauche-Gauche	~60°	0.2	~0.2
Anti-Anti	~180°	0.5	~3.0

Data adapted from molecular mechanics calculations in the vapor state.[2]

Experimental Protocols

Protocol 1: Conformational Analysis by NMR Spectroscopy

• Sample Preparation: Dissolve a known quantity of the dichlorobutane isomer in a suitable deuterated solvent. The choice of solvent is critical and should be reported, as it can influence the conformational equilibrium.[4]

• Data Acquisition:

  • Acquire a high-resolution 1D ¹H NMR spectrum.

  • Acquire a 2D COSY spectrum to establish proton-proton coupling networks.

  • Acquire a 2D NOESY or ROESY spectrum with a suitable mixing time to observe through-space interactions.

  • If possible, perform low-temperature NMR experiments to slow conformational interconversion.

• Data Analysis:

  • Assign all proton resonances using the 1D and 2D spectra.

  • Measure vicinal coupling constants (³JHH) from the high-resolution 1D spectrum.

  • Use the Karplus relationship to correlate the measured ³JHH values with dihedral angles to estimate the relative populations of the conformers.

  • Analyze NOESY/ROESY cross-peaks to confirm spatial proximities consistent with the proposed major conformers.

Protocol 2: Computational Conformational Analysis

• Initial Structure Generation: Generate all possible staggered conformers for the dichlorobutane isomer of interest. This can be done by systematically rotating around the relevant carbon-carbon single bonds.

• Geometry Optimization and Energy Calculation:

  • Perform a geometry optimization and frequency calculation for each conformer using an appropriate level of theory (e.g., DFT with a functional like B3LYP and a basis set like 6-31G* or larger).

  • Include a solvent model (e.g., PCM) if the analysis is intended to be compared with solution-phase experimental data.[8]

  • The absence of imaginary frequencies confirms that the optimized structure is a true minimum on the potential energy surface.

• Analysis of Results:

  • Compare the relative energies of the optimized conformers to determine the most stable conformations.

  • Analyze the geometric parameters (dihedral angles, bond lengths) of the stable conformers.

  • If needed, predict NMR parameters (chemical shifts, coupling constants) for each conformer and compare them to experimental data.

Logical Relationships Diagram

The following diagram illustrates the relationship between the stereoisomers of 2,3-dichlorobutane and their respective stable staggered conformations.

Caption: Relationship between 2,3-dichlorobutane stereoisomers and their stable conformers.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Gauche effect - Wikipedia [en.wikipedia.org]
• 4. Frontiers | How solvent determines the molecular reactive conformation and the selectivity: Solvation spheres and energy [frontiersin.org]
• 5. Solvent effects - Wikipedia [en.wikipedia.org]
• 6. spoken-tutorial.org [spoken-tutorial.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Computational study of the double C–Cl bond activation of dichloromethane and phosphine alkylation at [CoCl(PR3)3] - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. tandfonline.com [tandfonline.com]
• 10. bionmr.unl.edu [bionmr.unl.edu]
• 11. BJOC - NMR studies of anion-induced conformational changes in diindolylureas and diindolylthioureas [beilstein-journals.org]

Technical Support Center: Enhancing the Resolution of 2,3-Dichlorobutane Enantiomers by HPLC

Welcome to the technical support center for the chiral separation of 2,3-dichlorobutane (B1630595) enantiomers. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their HPLC methods for this specific analytical challenge.

Frequently Asked Questions (FAQs)

Q1: Where should I begin with developing a separation method for 2,3-dichlorobutane enantiomers?

A good starting point is to screen several types of chiral stationary phases (CSPs). For a small, halogenated alkane like 2,3-dichlorobutane, polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often successful. Normal-phase chromatography, using a mobile phase like n-hexane with an alcohol modifier (e.g., isopropanol (B130326) or ethanol), is typically the most effective mode for this class of compounds.[1][2]

Q2: Should I use normal-phase or reversed-phase chromatography?

While reversed-phase HPLC is common for many achiral separations, normal-phase chromatography frequently provides better selectivity for chiral recognition on polysaccharide-based CSPs.[1] The non-polar mobile phases used in normal-phase can enhance the specific interactions, such as hydrogen bonding and dipole-dipole interactions, that are crucial for enantiomeric discrimination.

Q3: How critical is the choice of alcohol modifier in the mobile phase?

The choice and concentration of the alcohol modifier (e.g., methanol, ethanol, isopropanol) in a normal-phase system can significantly impact the separation.[1][3] Different alcohols can alter the enantioselectivity by modifying the interactions between the analyte and the CSP. It is highly recommended to screen various alcohol modifiers and their concentrations during method development.

Q4: My chromatogram shows poor peak shape (e.g., tailing). What is the likely cause?

Peak tailing for a neutral compound like 2,3-dichlorobutane can be caused by secondary interactions with the stationary phase, such as with active silanol (B1196071) groups on the silica (B1680970) support.[4] While less common for non-polar analytes, ensuring a high-quality, well-packed column is crucial. Other potential causes include column overload or extra-column dead volume.[4]

Q5: Can I use temperature to optimize the resolution of 2,3-dichlorobutane enantiomers?

Yes, temperature is a powerful tool for optimizing chiral separations.[1][5] Generally, lower temperatures enhance the stability of the transient diastereomeric complexes formed between the enantiomers and the CSP, which can lead to improved resolution.[1][4] However, the effect is compound-dependent, and in some cases, increasing the temperature can improve peak efficiency or even reverse the elution order.[4][5] Therefore, temperature should be carefully controlled and optimized.

Troubleshooting Guides

Issue 1: Poor or No Enantiomeric Resolution

Symptom: The two enantiomer peaks are co-eluting or only partially separated (Resolution, Rs < 1.5).

Troubleshooting Workflow:

Caption: A stepwise troubleshooting workflow for poor enantiomer resolution.

Detailed Protocols & Data:

• Verify Chiral Stationary Phase (CSP) Selection:

  • Action: Confirm that the chosen CSP is suitable for separating small, non-aromatic halogenated compounds. Polysaccharide-based phases like cellulose tris(3,5-dimethylphenylcarbamate) are a good starting point.

  • Protocol: Prepare a racemic standard of 2,3-dichlorobutane. For the selected column, start with a simple mobile phase (e.g., n-Hexane/Isopropanol 90:10 v/v) and observe the chromatogram for any sign of peak splitting, which indicates potential for optimization.[4]

• Optimize Mobile Phase Composition:

  • Action: Systematically vary the type and concentration of the alcohol modifier.

  • Protocol:

    • Modifier Screening: Test different alcohol modifiers (Isopropanol, Ethanol, Methanol) at a fixed concentration (e.g., 10%).

    • Concentration Optimization: Using the best modifier from the screen, vary its concentration (e.g., 5%, 10%, 15%, 20%).

  • Data Example:

Mobile Phase (n-Hexane/Modifier, v/v)	Retention Factor (k')	Selectivity (α)	Resolution (Rs)
90:10 Isopropanol	2.5, 2.8	1.12	1.35
85:15 Isopropanol	1.9, 2.1	1.11	1.28
90:10 Ethanol	3.1, 3.6	1.16	1.75
85:15 Ethanol	2.4, 2.7	1.13	1.45

• Optimize Column Temperature:

  • Action: Evaluate the effect of temperature on the separation. Lower temperatures often improve chiral selectivity.[1][4]

  • Protocol: Using the best mobile phase identified, run the analysis at different temperatures (e.g., 15°C, 25°C, 40°C).

  • Data Example (Mobile Phase: n-Hexane/Ethanol 90:10):

Temperature (°C)	Retention Factor (k')	Selectivity (α)	Resolution (Rs)
40	2.5, 2.8	1.12	1.40
25	3.1, 3.6	1.16	1.75
15	4.2, 5.0	1.19	2.10

• Optimize Flow Rate:

  • Action: Reduce the flow rate to potentially increase separation efficiency.

  • Protocol: For critical separations where enantiomers are not fully resolved, decrease the flow rate from a standard 1.0 mL/min to 0.5 mL/min or lower. This allows more time for the enantiomers to interact with the CSP.

Issue 2: Ghost Peaks Appear in the Chromatogram

Symptom: Unexpected peaks appear in the chromatogram, often during a gradient run or between sample injections.

Troubleshooting Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]

dealing with meso compound interference in chiral separations

< Welcome to the Technical Support Center for Chiral Separations. This guide is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for issues related to meso compound interference in chiral separations.

Frequently Asked Questions (FAQs)

Q1: What is a meso compound and why does it interfere with my chiral separation?

A meso compound is a molecule that contains two or more stereocenters but is achiral overall due to an internal plane of symmetry.[1][2][3] This symmetry means the molecule is superimposable on its mirror image, making it optically inactive.[3][4][5]

Interference occurs because a meso compound is a diastereomer of the chiral enantiomers (e.g., R,R and S,S) you are trying to separate.[6] While enantiomers have identical physical properties in an achiral environment, diastereomers (like the meso R,S form) have different properties and will behave differently during chromatography. This often results in an unexpected third peak that can co-elute with or appear close to your enantiomeric peaks, complicating analysis and purification.

Q2: I see three peaks in my chromatogram when I expected only two for my enantiomers. How can I confirm if the extra peak is a meso compound?

The presence of a third peak is a strong indicator of a diastereomer, which could be a meso compound if the molecule's structure allows for it. Here’s how to approach confirmation:

• Structural Analysis : Examine the molecular structure for an internal plane of symmetry. If a plane of symmetry exists and the molecule has multiple stereocenters, a meso isomer is possible.[1][2][3][7]

• Peak Area Analysis : If the synthesis method was not stereospecific, the meso compound and the racemic pair of enantiomers might be present in a predictable ratio. Check if the peak area of the suspected meso peak corresponds to a plausible reaction byproduct.

• Peak Purity Analysis : Use a photodiode array (PDA) or mass spectrometry (MS) detector to analyze the peaks. The UV-Vis or mass spectrum of the meso compound should be identical to that of the enantiomers. If the spectra differ, the third peak is likely a chemical impurity, not a stereoisomer.

• Assign Stereochemistry : If possible, determine the absolute configuration (R/S) of each peak.[8][9] A meso compound will have an R,S or S,R configuration that cancels out, while the enantiomers will be R,R and S,S (or R and S for a single stereocenter).[3]

Q3: My meso compound is co-eluting with one of my target enantiomers. How can I resolve them?

Co-elution of a meso diastereomer with an enantiomer is a common challenge. Resolving them requires optimizing the chromatographic conditions to enhance the selectivity between these stereoisomers. See the detailed troubleshooting guides in the following section for specific protocols.

Q4: How does the presence of a meso compound affect the calculation of enantiomeric excess (%ee)?

Enantiomeric excess is a measure of the purity of one enantiomer relative to the other.[10][11] The formula is: %ee = |(% Major Enantiomer - % Minor Enantiomer)|

If a meso peak is not fully resolved from one of the enantiomer peaks, it will artificially inflate the peak area of that enantiomer. This leads to an inaccurate and overestimated %ee value. It is critical to achieve baseline separation of the meso compound from both enantiomers for accurate quantification.[12]

Troubleshooting Guides

Issue 1: Poor Resolution Between a Meso Compound and an Enantiomer

If you have identified a meso peak that is not adequately separated from your target enantiomers, a systematic method development approach is necessary.

Troubleshooting Workflow:

References

• 1. transformationtutoring.com [transformationtutoring.com]
• 2. Identifying Chiral Molecules, Meso Compounds, and Diastereomers | dummies [dummies.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. reddit.com [reddit.com]
• 7. m.youtube.com [m.youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Enantiomeric excess - Wikipedia [en.wikipedia.org]
• 11. pharmaguru.co [pharmaguru.co]
• 12. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: 2,3-Dichlorobutane vs. 1,2-Dichlorobutane

This guide provides a detailed comparison of the chemical reactivity of two dichlorobutane isomers: 2,3-dichlorobutane (B1630595) and 1,2-dichlorobutane (B1580518). The analysis focuses on their behavior in nucleophilic substitution and elimination reactions, supported by established principles of physical organic chemistry. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require an understanding of how isomeric differences in alkyl halides influence reaction outcomes.

Structural and Electronic Properties

The reactivity of an alkyl halide is fundamentally governed by its structure.[1] Both 1,2-dichlorobutane and 2,3-dichlorobutane are secondary alkyl halides, but with key distinctions:

• 1,2-Dichlorobutane: Possesses two chlorine atoms on adjacent carbons, one being a primary carbon (C1) and the other a secondary carbon (C2).

• 2,3-Dichlorobutane: Features two chlorine atoms on two adjacent secondary carbons (C2 and C3).

The primary factor influencing their reactions is the nature of the carbon atom bonded to the leaving group (the chlorine atom).[2] Additionally, the strong electron-withdrawing inductive effect of the chlorine atoms significantly impacts the stability of any potential carbocation intermediates.

Reactivity in Nucleophilic Substitution Reactions

Nucleophilic substitution reactions, where a nucleophile replaces a leaving group, are central to the chemistry of alkyl halides.[3][4] These reactions primarily occur via two mechanisms: SN2 (bimolecular) and SN1 (unimolecular).[5][6]

SN2 Reactivity

The SN2 mechanism involves a single, concerted step where the nucleophile attacks the carbon from the backside of the leaving group.[1] This mechanism is highly sensitive to steric hindrance.

• 1,2-Dichlorobutane: This isomer presents two sites for SN2 attack. The primary chloride at C1 is significantly more accessible to a nucleophile than the secondary chloride at C2. Therefore, SN2 reactions are expected to occur preferentially at the C1 position.

• 2,3-Dichlorobutane: Both potential reaction sites are secondary carbons. These are more sterically hindered than a primary carbon, making SN2 reactions at either position slower than at the C1 position of 1,2-dichlorobutane.

SN1 Reactivity

The SN1 mechanism proceeds through a carbocation intermediate. The rate-determining step is the formation of this carbocation, and its stability is the paramount factor.[7]

• 1,2-Dichlorobutane: Formation of a carbocation at the secondary C2 position would be significantly destabilized by the strong electron-withdrawing inductive effect of the adjacent chlorine atom at C1. A primary carbocation at C1 is highly unstable and unlikely to form.

• 2,3-Dichlorobutane: Formation of a carbocation at either secondary position (C2 or C3) would also be destabilized by the inductive effect of the adjacent chlorine. However, the substitution pattern is more symmetrical, and the destabilizing effect might be slightly different compared to the C2 carbocation in the 1,2-isomer.

Reactivity in Elimination Reactions

Elimination reactions, which result in the formation of an alkene, are common competing pathways for alkyl halides, particularly with strong bases or at higher temperatures.[3][8]

E2 Reactivity

The E2 mechanism is a concerted, one-step process where a base removes a proton from a carbon adjacent (beta) to the leaving group, leading to the formation of a double bond.[8] This reaction is favored by strong, bulky bases and is also subject to steric effects.

• 1,2-Dichlorobutane: Can undergo elimination to form 1-chloro-1-butene (B1623148) or 2-chloro-1-butene.

• 2,3-Dichlorobutane: Can undergo elimination to form 2-chloro-2-butene.

Given that both are secondary halides, they are viable substrates for E2 elimination. The rate would depend on the specific base used and reaction conditions.

E1 Reactivity

The E1 mechanism proceeds through the same carbocation intermediate as the SN1 pathway.[8] Therefore, it is subject to the same limitations. The significant destabilization of the carbocation by the adjacent chlorine atom makes E1 reactions highly unfavorable for both isomers.

Summary of Predicted Reactivity

The following table summarizes the predicted relative reactivity of the two isomers based on mechanistic principles.

Reaction Type	Substrate Position	Key Influencing Factor(s)	Predicted Relative Rate
SN2	1,2-Dichlorobutane (at C1)	Low steric hindrance (primary carbon)	Highest
2,3-Dichlorobutane (at C2/C3)	Moderate steric hindrance (secondary carbon)	Intermediate
1,2-Dichlorobutane (at C2)	High steric hindrance (secondary carbon)	Low
SN1 / E1	Both Isomers	Carbocation destabilization via induction	Very Low / Unfavorable
E2	Both Isomers	Substrate is secondary; requires strong base	Possible for both; rates are condition-dependent

Experimental Protocol: Measuring SN2 Reaction Rates

To empirically determine the relative reactivity of these isomers, a competition experiment or parallel kinetic studies can be performed. The following protocol outlines a method for measuring the rate of an SN2 reaction using gas chromatography (GC).

Objective: To determine the relative rate constants for the reaction of 1,2-dichlorobutane and 2,3-dichlorobutane with sodium iodide in acetone (B3395972).

Materials:

• 1,2-Dichlorobutane

• 2,3-Dichlorobutane

• Sodium Iodide (NaI), anhydrous

• Acetone, anhydrous

• Internal standard (e.g., undecane (B72203) or dodecane)

• Volumetric flasks, pipettes, syringes

• Thermostated water bath

• Gas Chromatograph (GC) with a suitable column (e.g., DB-5) and FID detector

Procedure:

• Standard Solution Preparation: Prepare stock solutions of 1,2-dichlorobutane, 2,3-dichlorobutane, and the internal standard in acetone with known concentrations.

• Reaction Setup:

  • In separate reaction flasks, place a solution of sodium iodide in anhydrous acetone. The concentration of NaI should be in excess.

  • Equilibrate the flasks in a constant temperature water bath (e.g., 50 °C).

• Reaction Initiation:

  • To each flask, add a known volume of the respective dichlorobutane stock solution containing the internal standard. Start a timer immediately upon addition. This is time t=0.

• Sampling and Quenching:

  • At regular time intervals (e.g., 0, 5, 10, 20, 40, 60 minutes), withdraw a small aliquot (e.g., 0.5 mL) from the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing cold water and a small amount of an organic solvent (e.g., diethyl ether) for extraction. Shake vigorously.

• Sample Analysis:

  • Inject a small volume (e.g., 1 µL) of the organic layer from the quenched sample into the GC.

  • The GC will separate the reactant (dichlorobutane) from the product (iodobutane) and the internal standard.

• Data Analysis:

  • Determine the concentration of the dichlorobutane reactant at each time point by comparing its peak area to that of the internal standard.

  • Plot the natural logarithm of the concentration of the dichlorobutane (ln[R-Cl]) versus time.

  • For a pseudo-first-order reaction (with NaI in excess), this plot should yield a straight line. The slope of this line is equal to the negative of the pseudo-first-order rate constant (-k').

  • Compare the rate constants obtained for 1,2-dichlorobutane and 2,3-dichlorobutane to determine their relative reactivity under SN2 conditions. This aligns with methods of determining reaction rates from experimental data.[9][10]

Visualization of Reactivity Factors

The following diagram illustrates the logical relationship between the structure of the isomers and the factors determining their reactivity in substitution reactions.

Caption: Factors influencing substitution reactivity.

References

• 1. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 2. chemistry.coach [chemistry.coach]
• 3. Substitution and Elimination Reactions - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Khan Academy [khanacademy.org]
• 6. chem.ualberta.ca [chem.ualberta.ca]
• 7. quora.com [quora.com]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]

A Researcher's Guide to Spectroscopic Data Validation for 2,3-Dichlorobutane Isomers

For researchers and professionals in drug development and chemical synthesis, the accurate identification of stereoisomers is paramount for ensuring product purity, efficacy, and safety. 2,3-Dichlorobutane (B1630595) serves as a valuable model for understanding the spectroscopic differences between chiral and achiral diastereomers. This guide provides a comparative analysis of the spectroscopic data for the three stereoisomers of 2,3-dichlorobutane: the enantiomeric pair (2R,3R)-2,3-dichlorobutane and (2S,3S)-2,3-dichlorobutane (the racemic mixture), and the achiral meso-2,3-dichlorobutane.

The key to differentiating these isomers lies in how their molecular symmetry is reflected in their spectroscopic signatures, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy. Due to their identical physical and chemical properties in an achiral environment, the (2R,3R) and (2S,3S) enantiomers will have identical spectra and are spectroscopically indistinguishable without the use of a chiral resolving agent. Therefore, this guide will focus on the comparison between the racemic mixture (dl-pair) and the meso form.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the isomers of 2,3-dichlorobutane. This data is essential for the validation and differentiation of each isomer.

Table 1: ¹H NMR Spectroscopic Data

Isomer	Chemical Shift (δ) of -CHCl (ppm)	Chemical Shift (δ) of -CH₃ (ppm)
Racemic (dl)	~4.07, ~4.21	~1.57, ~1.61
meso	Not explicitly found, but expected to be a single set of signals	Not explicitly found, but expected to be a single set of signals

Note: The data for the racemic mixture is derived from a spectrum of a "mixture of rotational isomers"[1]. Due to the presence of two chiral centers, the protons in the racemic mixture are diastereotopic, leading to more complex splitting patterns and potentially multiple distinct chemical shifts for the methine and methyl groups[1][2]. In contrast, the meso isomer possesses a plane of symmetry, making the two halves of the molecule equivalent. This symmetry should result in a simpler spectrum with a single chemical shift for the two methine protons and a single chemical shift for the two methyl groups.

Table 2: ¹³C NMR Spectroscopic Data

Isomer	Chemical Shift (δ) of -CHCl (ppm)	Chemical Shift (δ) of -CH₃ (ppm)
Racemic (dl)	Data for individual isomer not available; mixture shows signals.	Data for individual isomer not available; mixture shows signals.
meso	Data not available	Data not available

Table 3: Infrared (IR) Spectroscopy Data

Isomer	Key Absorption Bands (cm⁻¹)
Racemic (dl)	C-H stretch: ~2900-3000, C-Cl stretch: ~600-800
meso	C-H stretch: ~2900-3000, C-Cl stretch: ~600-800

Note: The IR spectra of the diastereomers are expected to be different, particularly in the fingerprint region (below 1500 cm⁻¹), due to differences in their vibrational modes. However, without a direct comparative study providing specific band frequencies for each isomer, the general characteristic absorptions for alkyl halides are listed.

Table 4: Mass Spectrometry (MS) Data

Isomer	Key Fragment Ions (m/z)
All Isomers	Molecular Ion [M]⁺: 126/128/130 (isotopic pattern for two Cl atoms) [M-HCl]⁺: 90/92 [C₄H₈Cl]⁺: 91/93 [C₃H₆Cl]⁺: 77/79 [C₄H₇]⁺: 55

Note: The mass spectra of diastereomers are often very similar as they have the same molecular weight and tend to undergo similar fragmentation pathways. The characteristic isotopic pattern of chlorine-containing fragments is a key feature for all isomers.

Experimental Protocols

Detailed methodologies are crucial for the reliable acquisition of spectroscopic data. Below are standard protocols for the key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the 2,3-dichlorobutane isomer in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition:

  • Use a spectrometer with a field strength of 300 MHz or higher.

  • Acquire the spectrum at room temperature.

  • Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Signal-to-noise ratio can be improved by acquiring multiple scans (e.g., 16 or 32).

• ¹³C NMR Acquisition:

  • Use a spectrometer with a field strength of 75 MHz or higher.

  • Acquire a proton-decoupled spectrum to simplify the signals to singlets for each unique carbon.

  • A greater number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid):

  • Place one to two drops of the liquid 2,3-dichlorobutane sample onto the surface of a salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top of the first to create a thin liquid film between the plates.

• Data Acquisition (FTIR):

  • Record a background spectrum of the empty salt plates.

  • Place the sample assembly in the spectrometer's sample holder.

  • Acquire the sample spectrum, typically over a range of 4000 to 400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the 2,3-dichlorobutane isomer (e.g., 1 µg/mL) in a volatile solvent such as dichloromethane (B109758) or methanol.

• Gas Chromatography (GC) Conditions:

  • Injector: Split/splitless injector in split mode.

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness with a 5% phenyl methylpolysiloxane stationary phase).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp up to 200°C at 10°C/min.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-150.

Visualization of Spectroscopic Validation Workflow

The following diagram illustrates the logical workflow for the spectroscopic validation of 2,3-dichlorobutane isomers.

Caption: Workflow for the spectroscopic validation of 2,3-dichlorobutane isomers.

References

• 1. 2,3-Dichlorobutane(7581-97-7) 1H NMR spectrum [chemicalbook.com]
• 2. reddit.com [reddit.com]

Comparative Analysis of Elimination Reactions in Dichlorobutane Isomers

A comprehensive guide to the dehydrohalogenation of 1,2-, 1,3-, 1,4-, and 2,3-dichlorobutane, detailing reaction products, mechanistic pathways, and experimental considerations for researchers in organic synthesis and drug development.

The study of elimination reactions is fundamental to organic chemistry, providing a primary route for the synthesis of alkenes. Dichlorobutane isomers serve as excellent substrates for investigating the nuances of these reactions, particularly the bimolecular elimination (E2) pathway. The structural diversity among these isomers leads to a varied product distribution upon dehydrohalogenation, offering insights into regioselectivity and stereoselectivity. This guide presents a comparative analysis of the elimination reactions of four key dichlorobutane isomers, supported by experimental data and detailed protocols.

Product Distribution in Dehydrohalogenation Reactions

The reaction of dichlorobutane isomers with a strong, non-nucleophilic base, such as potassium tert-butoxide, typically proceeds via an E2 mechanism. This concerted reaction involves the abstraction of a proton by the base and the simultaneous departure of a chloride leaving group, resulting in the formation of a double bond. The position of the chlorine atoms and the availability of abstractable β-hydrogens on adjacent carbons dictate the resulting product mixture of chlorobutenes and, in some cases, butadiene.

The product distribution is a critical aspect of these reactions, often governed by Zaitsev's rule, which predicts the formation of the more substituted (and thus more stable) alkene as the major product. However, steric hindrance, both in the substrate and the base, can lead to the formation of the Hofmann product (the less substituted alkene).

Below is a summary of the expected major and minor products from the single dehydrohalogenation of each dichlorobutane isomer. Quantitative data on product ratios can be determined experimentally using techniques like gas chromatography.

Isomer	Major Product(s)	Minor Product(s)	Notes
1,2-Dichlorobutane	1-chloro-1-butene (E/Z), 2-chloro-1-butene	3-chloro-1-butene	The major products are a result of proton abstraction from the internal carbon, leading to more substituted alkenes.
1,3-Dichlorobutane	1-chloro-2-butene (E/Z)	3-chloro-1-butene, 4-chloro-1-butene	The most stable product, 1-chloro-2-butene, is favored.
1,4-Dichlorobutane	4-chloro-1-butene	-	Only one type of β-hydrogen is available for abstraction, leading to a single product.
2,3-Dichlorobutane	2-chloro-2-butene	3-chloro-1-butene	Zaitsev's rule strongly favors the formation of the more substituted 2-chloro-2-butene.

Note: Further elimination can occur to produce butadiene isomers, particularly with excess strong base and/or higher temperatures.

Experimental Protocols

A general procedure for the dehydrohalogenation of a dichlorobutane isomer and subsequent product analysis is provided below. This protocol is adaptable for each of the isomers.

Objective: To perform a bimolecular elimination (E2) reaction on a dichlorobutane isomer and to determine the product distribution by gas chromatography (GC).

Materials:

• Dichlorobutane isomer (e.g., 1,2-dichlorobutane)

• Potassium tert-butoxide

• tert-Butanol (solvent)

• Anhydrous diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Heating mantle

• Separatory funnel

• Gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., non-polar DB-1 or similar)

Procedure:

• In a dry round-bottom flask, dissolve the dichlorobutane isomer (1 equivalent) in anhydrous tert-butanol.

• Add potassium tert-butoxide (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux with stirring for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Add diethyl ether to the reaction mixture and wash with water and then with brine in a separatory funnel.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by rotary evaporation at low temperature to avoid loss of volatile products.

• Analyze the resulting product mixture using gas chromatography.

Gas Chromatography (GC) Analysis:

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Oven Program: Start at 40 °C, hold for 5 minutes, then ramp to 150 °C at 10 °C/min.

• Carrier Gas: Helium

• Data Analysis: The relative peak areas in the chromatogram correspond to the relative amounts of each product, allowing for the determination of the product distribution.[1]

Visualizing Reaction Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the logical relationships in the comparative study and the specific reaction pathways for an example isomer.

Workflow for the comparative study of dichlorobutane isomers.

E2 elimination pathway for 1,2-dichlorobutane.

This guide provides a framework for the comparative study of elimination reactions of dichlorobutane isomers. The provided experimental protocol and analytical methods can be employed to generate quantitative data, which is essential for a thorough understanding of the factors influencing these fundamental organic reactions.

References

• 1. westfield.ma.edu [westfield.ma.edu]

A Comparative Guide to the Validation of a Novel Analytical Method for 2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel, rapid gas chromatography-mass spectrometry (GC-MS) method against a standard method for the quantitative analysis of 2,3-dichlorobutane (B1630595). The information presented is intended to assist in the validation and implementation of new analytical procedures, ensuring data quality, reliability, and compliance with regulatory expectations.

Introduction to 2,3-Dichlorobutane Analysis

2,3-Dichlorobutane is a halogenated hydrocarbon that can exist as diastereomers (meso and d,l isomers). Accurate and precise quantification of this compound is crucial in various applications, including chemical synthesis, environmental monitoring, and as a potential impurity in pharmaceutical manufacturing. Gas chromatography (GC) is a well-established technique for the separation of volatile compounds like 2,3-dichlorobutane, often coupled with a mass spectrometer (MS) for definitive identification and quantification.[1] This guide outlines the validation of a new, faster GC-MS method designed to improve sample throughput without compromising analytical performance.

Comparison of Analytical Methods

The performance of the novel rapid GC-MS method is compared against a standard, established GC-MS method. The key validation parameters, including limit of detection (LOD), limit of quantitation (LOQ), linearity, accuracy (recovery), and precision (relative standard deviation, %RSD), are summarized in the table below.

Parameter	Novel Rapid GC-MS Method	Standard GC-MS Method
Limit of Detection (LOD)	0.01 µg/mL	0.05 µg/mL
Limit of Quantitation (LOQ)	0.03 µg/mL	0.15 µg/mL
Linearity (Correlation Coefficient, r²)	> 0.999	> 0.995
Linear Range	0.03 - 10 µg/mL	0.15 - 20 µg/mL
Accuracy (Spike Recovery)	95 - 105%	90 - 110%
Precision (Repeatability, %RSD)	< 5%	< 10%
Analysis Time per Sample	~ 8 minutes	~ 20 minutes

Experimental Protocols

Detailed methodologies for the validation of the novel rapid GC-MS method are provided below. These protocols are based on established guidelines for analytical method validation.

Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 100 mg of 2,3-dichlorobutane reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Intermediate Standard Solutions: Prepare a series of intermediate standard solutions by serial dilution of the stock solution with methanol.

• Calibration Standards: Prepare calibration standards ranging from 0.01 µg/mL to 10 µg/mL by diluting the intermediate standard solutions with the sample matrix (e.g., a blank formulation or solvent).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the linear range (e.g., 0.1 µg/mL, 1 µg/mL, and 8 µg/mL).

Chromatographic Conditions

Novel Rapid GC-MS Method:

• Column: A non-polar capillary column, such as a 15 m x 0.18 mm ID, 0.18 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector: Split/splitless injector in split mode (e.g., 50:1 split ratio).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 50 °C, hold for 1 minute, then ramp to 220 °C at a rate of 30 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-150.

Standard GC-MS Method:

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase.[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Injector: Split/splitless injector in split mode (e.g., 20:1 split ratio).

• Injector Temperature: 250 °C.[2]

• Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.[2]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

  • Ion Source Temperature: 230 °C.[2]

  • Quadrupole Temperature: 150 °C.[2]

  • Scan Range: m/z 35-150.

Validation Parameters

• Specificity: Analyze blank samples (matrix without the analyte) to ensure no interfering peaks are present at the retention time of 2,3-dichlorobutane.

• Linearity: Analyze the calibration standards in triplicate. Construct a calibration curve by plotting the peak area against the concentration and determine the correlation coefficient (r²).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): These can be determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.[3] Alternatively, they can be determined by analyzing a series of low-concentration samples and identifying the concentration at which the signal-to-noise ratio is approximately 3 for LOD and 10 for LOQ.

• Accuracy: Perform spike-recovery experiments by adding known amounts of 2,3-dichlorobutane (low, medium, and high concentrations) to blank matrix samples. Analyze these samples in triplicate and calculate the percent recovery.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate samples of the low, medium, and high QC concentrations on the same day and under the same operating conditions. Calculate the relative standard deviation (%RSD).

  • Intermediate Precision (Inter-day precision): Repeat the repeatability experiment on a different day with a different analyst or on a different instrument to assess the method's ruggedness.

Visualizations

Method Validation Workflow

Caption: Workflow for the validation of the new analytical method.

Logical Relationship of Validation Parameters

References

• 1. epa.gov [epa.gov]
• 2. benchchem.com [benchchem.com]
• 3. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

A Comparative Analysis of the Conformational Stability of 2,3-Dichlorobutane Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the conformational stability of the staggered rotamers of 2,3-dichlorobutane's stereoisomers: the chiral enantiomers ((2R,3R) and (2S,3S)) and the achiral meso form (2R,3S). Understanding the conformational preferences of halogenated alkanes is crucial in various fields, including medicinal chemistry and materials science, as the three-dimensional structure of a molecule dictates its interactions and properties.

Introduction to 2,3-Dichlorobutane (B1630595) Conformers

Rotation around the central carbon-carbon bond (C2-C3) in 2,3-dichlorobutane gives rise to various staggered and eclipsed conformations. The staggered conformations, where the substituents on the front and back carbons are maximally separated, are the most stable. These include the anti conformation, where the two chlorine atoms are positioned 180° apart, and the gauche conformations, where they are approximately 60° apart.

This guide focuses on the relative stabilities of these staggered conformers for both the chiral (racemic) and meso isomers of 2,3-dichlorobutane, supported by experimental data and computational insights.

Quantitative Comparison of Conformer Stability

The relative stability of the staggered conformers is determined by the interplay of steric and electrostatic interactions between the substituents (methyl groups and chlorine atoms). These interactions, particularly gauche interactions, introduce strain energy, making the conformer less stable. The primary gauche interactions to consider in 2,3-dichlorobutane are between two methyl groups (CH₃/CH₃), a methyl group and a chlorine atom (CH₃/Cl), and two chlorine atoms (Cl/Cl).

Interaction Type	Gauche Strain Energy (kcal/mol)
CH₃/CH₃ gauche	~0.9
CH₃/Cl gauche	~0.4
Cl/Cl gauche	~0.2

Note: These are approximate values derived from computational studies and experimental data for related compounds. The exact values can vary depending on the solvent and experimental conditions.

Using these values, we can estimate the relative energies of the different staggered conformers for the meso and chiral isomers.

Meso-2,3-Dichlorobutane

The meso isomer has two staggered conformers of interest: one anti and two equivalent gauche conformers.

• Anti Conformer: The two chlorine atoms are anti to each other, and the two methyl groups are also anti. This conformer has two CH₃/Cl gauche interactions.

  • Estimated Strain Energy = 2 * (CH₃/Cl gauche) = 2 * 0.4 kcal/mol = 0.8 kcal/mol

• Gauche Conformer: The two chlorine atoms are gauche to each other. This conformer has one CH₃/CH₃ gauche interaction and one Cl/Cl gauche interaction.

  • Estimated Strain Energy = 1 * (CH₃/CH₃ gauche) + 1 * (Cl/Cl gauche) = 0.9 kcal/mol + 0.2 kcal/mol = 1.1 kcal/mol

Based on these estimations, the anti conformer of meso-2,3-dichlorobutane is predicted to be more stable than the gauche conformer by approximately 0.3 kcal/mol.

Chiral (±)-2,3-Dichlorobutane

The chiral isomers also have anti and gauche conformers.

• Anti Conformer: The two chlorine atoms are anti to each other. This conformer has one CH₃/CH₃ gauche interaction and two CH₃/Cl gauche interactions.

  • Estimated Strain Energy = 1 * (CH₃/CH₃ gauche) + 2 * (CH₃/Cl gauche) = 0.9 kcal/mol + 2 * 0.4 kcal/mol = 1.7 kcal/mol

• Gauche Conformer: The two chlorine atoms are gauche to each other. This conformer has one CH₃/Cl gauche interaction and one Cl/Cl gauche interaction.

  • Estimated Strain Energy = 1 * (CH₃/Cl gauche) + 1 * (Cl/Cl gauche) = 0.4 kcal/mol + 0.2 kcal/mol = 0.6 kcal/mol

In this case, the gauche conformer of the chiral (±)-2,3-dichlorobutane is predicted to be more stable than the anti conformer by approximately 1.1 kcal/mol. This is attributed to the minimization of the relatively high-energy CH₃/CH₃ gauche interaction present in the anti conformer.

Experimental Protocols for Determining Conformer Stability

The determination of the relative stabilities and energy barriers of rotation for conformers is typically achieved through a combination of spectroscopic and computational methods.

Spectroscopic Methods

1. Infrared (IR) and Raman Spectroscopy:

• Principle: Different conformers of a molecule have unique vibrational modes. By analyzing the IR and Raman spectra at various temperatures, the relative populations of the conformers can be determined. The intensity of a vibrational band corresponding to a specific conformer is proportional to its concentration.

• Methodology:

  • Obtain the IR and Raman spectra of the 2,3-dichlorobutane sample in the liquid or gas phase over a range of temperatures.

  • Identify the vibrational bands that are unique to the anti and gauche conformers. This is often aided by computational frequency calculations.

  • Measure the integrated intensities of these characteristic bands at each temperature.

  • The enthalpy difference (ΔH°) between the conformers can be calculated from the van't Hoff equation by plotting the natural logarithm of the ratio of the band intensities against the reciprocal of the temperature (1/T).

  • The Gibbs free energy difference (ΔG°) can then be determined at a specific temperature using the calculated ΔH° and the entropy difference (ΔS°), which can also be estimated from the spectroscopic data or computational models.

2. Dielectric Relaxation Spectroscopy:

• Principle: This technique measures the response of a sample to an applied electric field. Since the gauche conformers of 2,3-dichlorobutane possess a net dipole moment while the anti conformer of the meso isomer does not, dielectric relaxation can be used to study the kinetics of the rotational isomerism.

• Methodology:

  • A solution of 2,3-dichlorobutane in a non-polar solvent is placed in a dielectric cell.

  • An alternating electric field is applied across a range of frequencies.

  • The dielectric loss is measured as a function of frequency. The relaxation spectrum will show peaks corresponding to the reorientation of the polar gauche conformers.

  • By analyzing the temperature dependence of the relaxation times, the activation energy for the interconversion between conformers can be determined. This provides insights into the energy barrier of rotation.

Computational Methods

• Principle: Ab initio and Density Functional Theory (DFT) calculations can be used to model the potential energy surface of the molecule as a function of the dihedral angle of the central C-C bond.

• Methodology:

  • The geometry of the different staggered conformers is optimized using a suitable level of theory and basis set (e.g., B3LYP/6-31G*).

  • The electronic energies of the optimized structures are calculated. The difference in these energies provides an estimate of the relative stability of the conformers.

  • Frequency calculations are performed to confirm that the optimized structures are true minima on the potential energy surface and to obtain thermodynamic data such as zero-point vibrational energies, enthalpy, and entropy.

Visualizing Conformer Relationships

The following diagrams illustrate the Newman projections of the staggered conformers for both meso and chiral 2,3-dichlorobutane, along with their relative energy relationships.

Caption: Relative stability of meso and chiral 2,3-dichlorobutane conformers.

Caption: Experimental and computational workflow for conformer stability analysis.

Conclusion

The conformational landscape of 2,3-dichlorobutane is a nuanced interplay of steric and electrostatic forces. For the meso isomer, the anti conformer is favored due to the minimization of gauche interactions. Conversely, for the chiral isomers, the gauche conformer is more stable as it avoids the significant steric clash between the two methyl groups that is present in the anti conformation. The experimental and computational methodologies outlined provide a robust framework for elucidating the thermodynamic parameters that govern these conformational equilibria, offering valuable insights for rational molecular design and the prediction of chemical behavior.

2,3-Dichlorobutane: A Comparative Guide for Nucleophilic Substitution Studies

For Researchers, Scientists, and Drug Development Professionals

2,3-Dichlorobutane (B1630595) serves as an exemplary substrate for investigating the nuances of nucleophilic substitution reactions, offering a platform to explore stereochemistry and reaction kinetics. This guide provides a comparative analysis of its performance against other alkyl halides, supported by experimental data and detailed protocols.

Principles of Nucleophilic Substitution: SN1 and SN2 Pathways

Nucleophilic substitution reactions are fundamental in organic chemistry, involving the replacement of a leaving group by a nucleophile.[1][2] These reactions predominantly proceed via two distinct mechanisms: SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular).[2][3]

The SN2 reaction is a single-step, concerted process where the nucleophile attacks the carbon atom simultaneously as the leaving group departs.[4] This "backside attack" results in an inversion of stereochemical configuration at the reaction center.[5][6] The rate of an SN2 reaction is dependent on the concentrations of both the substrate and the nucleophile, exhibiting second-order kinetics.[7] Steric hindrance around the reaction center significantly impacts the reaction rate, with primary alkyl halides being the most reactive and tertiary alkyl halides being the least.[8]

The SN1 reaction , in contrast, is a two-step process. The first and rate-determining step involves the spontaneous dissociation of the leaving group to form a carbocation intermediate.[7] The second step is the rapid attack of the nucleophile on the planar carbocation.[5] This mechanism leads to a racemic mixture of products if the reaction center is chiral.[5][8] The rate of an SN1 reaction is dependent only on the concentration of the substrate, following first-order kinetics.[7] The stability of the carbocation intermediate is a key factor, with tertiary alkyl halides reacting the fastest.[9]

2,3-Dichlorobutane as a Model Substrate

2,3-Dichlorobutane exists as three stereoisomers: (2R,3R)-dichlorobutane, (2S,3S)-dichlorobutane, and meso-2,3-dichlorobutane.[10][11][12] This stereochemical diversity makes it an excellent model to study the stereochemical outcomes of SN1 and SN2 reactions. As a secondary alkyl halide, it can undergo both SN1 and SN2 reactions depending on the reaction conditions, such as the nature of the nucleophile and the solvent.[13][14]

Comparative Performance Data

The reactivity of 2,3-dichlorobutane in nucleophilic substitution reactions can be compared with other alkyl halides. The choice of nucleophile and solvent dictates the predominant reaction pathway.

Table 1: Comparison of Reaction Rates for SN2 Reactions with Sodium Iodide in Acetone (B3395972)

Substrate	Structure	Relative Rate
1-Bromobutane (B133212)	Primary	Very Fast
2,3-Dichlorobutane	Secondary	Moderate
2-Bromobutane	Secondary	Moderate
2-Bromo-2-methylpropane (B165281)	Tertiary	Very Slow/No Reaction

Note: The formation of a precipitate (NaCl or NaBr) in acetone indicates the progress of the reaction.[2][7]

Table 2: Comparison of Reactivity in SN1 Reactions with Silver Nitrate in Ethanol (B145695)

Substrate	Structure	Relative Rate
1-Bromobutane	Primary	Very Slow/No Reaction
2,3-Dichlorobutane	Secondary	Moderate
2-Bromobutane	Secondary	Moderate
2-Bromo-2-methylpropane	Tertiary	Very Fast

Note: The formation of a silver halide precipitate indicates the progress of the reaction.[7]

Experimental Protocols

Experiment 1: SN2 Reaction of Alkyl Halides with Sodium Iodide in Acetone

Objective: To compare the relative rates of SN2 reactions for different alkyl halides.

Materials:

• 15% Sodium Iodide (NaI) in acetone solution

• 1-Bromobutane

• 2,3-Dichlorobutane

• 2-Bromobutane

• 2-Bromo-2-methylpropane (tert-butyl bromide)

• Dry test tubes

• Pipettes or droppers

• Stopwatch or timer

Procedure:

• To four separate, clean, and dry test tubes, add 2 mL of the 15% NaI in acetone solution.[4]

• To the first test tube, add 2 drops of 1-bromobutane and start the timer immediately.[4]

• Observe the formation of a precipitate (sodium bromide). Record the time it takes for the precipitate to appear.

• Repeat steps 2 and 3 for 2,3-dichlorobutane, 2-bromobutane, and 2-bromo-2-methylpropane in the remaining test tubes.

• Record your observations, noting the time of initial cloudiness or precipitation for each reaction.[4]

Experiment 2: SN1 Reaction of Alkyl Halides with Silver Nitrate in Ethanol

Objective: To compare the relative rates of SN1 reactions for different alkyl halides.

Materials:

• 0.1 M Silver Nitrate (AgNO₃) in ethanol solution

• 1-Bromobutane

• 2,3-Dichlorobutane

• 2-Bromobutane

• 2-Bromo-2-methylpropane (tert-butyl bromide)

• Dry test tubes

• Pipettes or droppers

• Stopwatch or timer

Procedure:

• To four separate, clean, and dry test tubes, add 2 mL of the 0.1 M AgNO₃ in ethanol solution.

• To the first test tube, add 2 drops of 1-bromobutane and start the timer immediately.

• Observe the formation of a precipitate (silver bromide). Record the time it takes for the precipitate to appear.

• Repeat steps 2 and 3 for 2,3-dichlorobutane, 2-bromobutane, and 2-bromo-2-methylpropane in the remaining test tubes.

• Record your observations, noting the time of initial cloudiness or precipitation for each reaction.

Visualizing Reaction Pathways

SN2 Reaction Mechanism

Caption: SN2 reaction of 2,3-dichlorobutane.

SN1 Reaction Mechanism

Caption: SN1 reaction of 2,3-dichlorobutane.

Experimental Workflow

Caption: Workflow for comparing SN1 and SN2 reactivity.

References

• 1. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 2. community.wvu.edu [community.wvu.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. webassign.net [webassign.net]
• 5. NUCLEOPHILIC SUBSTITUTION [research.cm.utexas.edu]
• 6. askthenerd.com [askthenerd.com]
• 7. amherst.edu [amherst.edu]
• 8. embibe.com [embibe.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. organic chemistry - Why does 2,3 dichlorobutane have 2, and not 3, stereoisomers - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 11. meso-2,3-dichlorobutane [webbook.nist.gov]
• 12. spjainsasaram.co.in [spjainsasaram.co.in]
• 13. m.youtube.com [m.youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Navigating the Environmental Journey of Dichlorobutane Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The environmental fate of dichlorobutane isomers, a group of chlorinated hydrocarbons with various industrial applications, is a critical aspect of their overall risk assessment. Understanding their persistence, mobility, and degradation pathways in the environment is paramount for predicting potential exposure and ecological impacts. This guide provides a comparative assessment of the environmental fate of six major dichlorobutane isomers: 1,1-dichlorobutane, 1,2-dichlorobutane, 1,3-dichlorobutane, 1,4-dichlorobutane, 2,2-dichlorobutane, and 2,3-dichlorobutane. The information presented herein is a synthesis of available experimental data and estimations from Quantitative Structure-Activity Relationship (QSAR) models and analogue compounds, necessitated by the limited availability of direct experimental data for all isomers.

Comparative Analysis of Environmental Fate Parameters

The environmental behavior of dichlorobutane isomers is governed by a combination of physical, chemical, and biological processes. These include biodegradation, abiotic degradation (hydrolysis), sorption to soil and sediment, and volatilization. The following tables summarize the available and estimated quantitative data for these key environmental fate parameters.

Table 1: Biodegradation of Dichlorobutane Isomers

Isomer	Aerobic Biodegradation	Anaerobic Biodegradation	Notes
1,1-Dichlorobutane	Estimated to be slow to moderate.	Estimated to be slow. Reductive dechlorination may occur.	Data is limited; estimations are based on the behavior of other chlorinated alkanes.
1,2-Dichlorobutane	Readily biodegradable under aerobic conditions by some microorganisms.[1][2][3][4]	Can undergo anaerobic reductive dechlorination.[1]	Serves as a model compound for the biodegradation of short-chain chlorinated alkanes.
1,3-Dichlorobutane	Expected to be biodegradable, but at a slower rate than 1,2-dichlorobutane.	Reductive dechlorination is a potential pathway.	Specific data is scarce; inferred from structural similarities.
1,4-Dichlorobutane	Expected to be biodegradable.	Can undergo anaerobic biodegradation.	Structurally similar to compounds known to be utilized by microorganisms.
2,2-Dichlorobutane	Likely to be resistant to biodegradation.	Likely to be persistent under anaerobic conditions.	The gem-dichloro structure can hinder enzymatic attack.
2,3-Dichlorobutane	Expected to be biodegradable, potentially at a slower rate than linear isomers.	Reductive dechlorination is a possible degradation pathway.	Limited data available.

Table 2: Abiotic Degradation (Hydrolysis) of Dichlorobutane Isomers

Isomer	Hydrolysis Half-Life (t½)	Conditions	Notes
1,1-Dichlorobutane	Estimated to be on the order of years.	Neutral pH, 25°C	Hydrolysis is generally a slow process for primary chloroalkanes.
1,2-Dichlorobutane	Estimated to be on the order of years.	Neutral pH, 25°C	Similar to other primary chloroalkanes, hydrolysis is not a major degradation pathway.
1,3-Dichlorobutane	Estimated to be on the order of years.	Neutral pH, 25°C	The secondary chlorine may slightly increase the hydrolysis rate compared to primary isomers.
1,4-Dichlorobutane	Estimated to be on the order of years.	Neutral pH, 25°C	Hydrolysis is not a significant fate process.
2,2-Dichlorobutane	Estimated to be more rapid than primary isomers, but still on the order of months to years.	Neutral pH, 25°C	The gem-dichloro structure can influence reactivity.
2,3-Dichlorobutane	Estimated to be on the order of years.	Neutral pH, 25°C	The presence of two secondary chlorines may influence the rate, but data is lacking.

Table 3: Soil Sorption and Mobility of Dichlorobutane Isomers

Isomer	Log Koc (Organic Carbon-Normalized Sorption Coefficient)	Mobility in Soil	Notes
1,1-Dichlorobutane	1.8 - 2.5 (Estimated)	Moderate to High	Estimation based on QSAR models and octanol-water partition coefficient (Kow).
1,2-Dichlorobutane	1.9 - 2.6 (Estimated)	Moderate to High	Values for similar chlorinated alkanes suggest moderate sorption potential.
1,3-Dichlorobutane	1.9 - 2.6 (Estimated)	Moderate to High	Expected to have similar sorption behavior to other linear isomers.
1,4-Dichlorobutane	2.0 - 2.7 (Estimated)	Moderate	Slightly higher Log Kow suggests potentially stronger sorption than shorter-chain analogues.
2,2-Dichlorobutane	2.1 - 2.8 (Estimated)	Moderate	Branching and the gem-dichloro structure may slightly increase sorption.
2,3-Dichlorobutane	2.0 - 2.7 (Estimated)	Moderate	Expected to have sorption characteristics within the range of other isomers.

Table 4: Volatilization Potential of Dichlorobutane Isomers

Isomer	Henry's Law Constant (atm·m³/mol)	Volatilization from Water	Notes
1,1-Dichlorobutane	~1.3 x 10⁻³[5]	High	Expected to volatilize readily from water.
1,2-Dichlorobutane	~1.1 x 10⁻³ (Estimated)	High	Similar to other volatile chlorinated hydrocarbons.
1,3-Dichlorobutane	~1.0 x 10⁻³ (Estimated)	High	Volatilization is a significant transport pathway.
1,4-Dichlorobutane	~2.0 x 10⁻³[5]	High	Expected to have a high tendency to partition from water to air.
2,2-Dichlorobutane	~2.5 x 10⁻³ (Estimated)	High	Branching may slightly increase volatility compared to linear isomers.
2,3-Dichlorobutane	~1.5 x 10⁻³ (Estimated)[6]	High	Volatilization is expected to be a major fate process.

Environmental Fate Pathways and Experimental Workflows

The following diagrams illustrate the key environmental fate pathways for dichlorobutane isomers and a general experimental workflow for their assessment.

Environmental fate pathways of dichlorobutane isomers.

General experimental workflow for assessing environmental fate.

Detailed Experimental Protocols

Accurate assessment of the environmental fate of dichlorobutane isomers relies on standardized and well-documented experimental protocols. Below are summaries of key methodologies for the experiments cited in this guide.

Biodegradation Assessment (Based on OECD 301 Series)

The "Ready Biodegradability" tests (OECD 301 series) are a set of screening tests to determine the potential for rapid and ultimate biodegradation of organic chemicals in an aerobic aqueous medium.[7][8][9]

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in the dark or diffuse light for 28 days.[7] Biodegradation is monitored by measuring parameters such as Dissolved Organic Carbon (DOC) removal, CO₂ evolution, or oxygen consumption.[9]

• Test Systems:

  • DOC Die-Away (OECD 301A & 301E): Measures the removal of DOC over time.

  • CO₂ Evolution Test (OECD 301B): Quantifies the CO₂ produced from the mineralization of the test substance.

  • Manometric Respirometry (OECD 301F): Measures the oxygen consumed by the microorganisms.

  • Closed Bottle Test (OECD 301D): Measures the depletion of dissolved oxygen in a sealed bottle.

• Inoculum: Typically sourced from the mixed liquor of an activated sludge sewage treatment plant.

• Test Conditions: The test is usually conducted at a concentration of 10-20 mg/L of the test substance. The temperature is maintained at 20-25°C.

• Data Analysis: The percentage of biodegradation is calculated based on the measured parameter relative to the theoretical maximum. A substance is considered "readily biodegradable" if it reaches a pass level of >60% (for CO₂ evolution and O₂ consumption) or >70% (for DOC removal) within a 10-day window during the 28-day test period.[7]

Hydrolysis as a Function of pH (Based on EPA OPPTS 835.2120 and OECD 111)

These guidelines describe a tiered approach to determine the rate of abiotic hydrolysis of chemicals in aqueous solutions at environmentally relevant pH values.[6][10][11]

• Principle: The test substance is dissolved in sterile aqueous buffer solutions of different pH values (typically 4, 7, and 9) and incubated at a constant temperature in the dark. The concentration of the test substance is monitored over time.

• Tier 1 (Preliminary Test): Conducted at an elevated temperature (e.g., 50°C) for up to 5 days to quickly assess the significance of hydrolysis.

• Tier 2 (Hydrolysis of Unstable Chemicals): If significant hydrolysis is observed in Tier 1, further studies are conducted at different temperatures to determine the hydrolysis rate constants and half-lives under various conditions.

• Test Conditions: The concentration of the test substance should be low enough to ensure it remains in solution. Sterile conditions are crucial to prevent biodegradation.

• Data Analysis: The disappearance of the test substance is typically assumed to follow first-order kinetics. The rate constant (k) and half-life (t½) are calculated for each pH and temperature. The Arrhenius equation can be used to extrapolate rate constants to other temperatures.

Soil Sorption: Batch Equilibrium Method (Based on OECD 106)

This method determines the soil-water partition coefficient (Kd) and the organic carbon-normalized sorption coefficient (Koc) of a chemical.

• Principle: A known mass of soil is equilibrated with a known volume of an aqueous solution containing the test substance at a constant temperature. After equilibration, the concentrations of the test substance in the aqueous and soil phases are determined.

• Procedure:

  • Soil Selection: A set of at least four different soil types with varying organic carbon content, pH, and texture is recommended.

  • Preliminary Test: A preliminary study is conducted to determine the appropriate soil-to-solution ratio, equilibration time, and concentration range.

  • Definitive Test: The main experiment is carried out in duplicate or triplicate for each soil type and concentration. The soil and solution are agitated for the predetermined equilibration time.

  • Phase Separation: The soil and aqueous phases are separated by centrifugation.

  • Analysis: The concentration of the test substance in the aqueous phase is measured. The amount sorbed to the soil is calculated by mass balance.

• Data Analysis: The sorption coefficient (Kd) is calculated as the ratio of the concentration in the soil to the concentration in the water at equilibrium. The organic carbon-normalized sorption coefficient (Koc) is calculated by dividing Kd by the fraction of organic carbon in the soil.

References

• 1. 1,2-DCA biodegradation potential of an aquifer assessed in situ and in aerobic and anaerobic microcosms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2-Dichloroethane Degradation Pathway [eawag-bbd.ethz.ch]
• 3. Genetics and biochemistry of 1,2-dichloroethane degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pathway dependent isotopic fractionation during aerobic biodegradation of 1,2-dichloroethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ready.noaa.gov [ready.noaa.gov]
• 6. Henry's Law Constants [henry.mpch-mainz.gwdg.de]
• 7. QSAR models for predicting in vivo aquatic toxicity of chlorinated alkanes to fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chm.pops.int [chm.pops.int]
• 9. chlorination [sas.upenn.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

computational vs experimental data for 2,3-dichlorobutane properties

A comprehensive comparison of computational and experimental data for the physicochemical properties of 2,3-dichlorobutane (B1630595) is presented for researchers, scientists, and professionals in drug development. This guide provides a detailed analysis of various properties, offering insights into the accuracy of computational models against experimental benchmarks.

Data Comparison for 2,3-Dichlorobutane

The following table summarizes the available computational and experimental data for key properties of 2,3-dichlorobutane. This allows for a direct comparison of predicted versus measured values.

Property	Computational Data	Experimental Data
Molecular Weight	127.01 g/mol [1][2][3]	127.012 g/mol [4][5]
Boiling Point	91.75 °C (364.90 K)[6]	117-119 °C[7]
Melting Point	-108.47 °C (164.68 K)[6]	-80 °C
Density	-	1.107 g/mL at 25 °C[7]
Refractive Index	-	1.442 at 20 °C[7]
Vapor Pressure	-	24.4 mmHg[1]
Enthalpy of Vaporization (ΔvapH°)	32.49 kJ/mol[6]	-
Enthalpy of Formation (Gas, ΔfH°gas)	-167.93 kJ/mol[6]	-202.3 ± 1.7 kJ/mol[8]
XLogP3	2.3[1][2]	-

Methodologies for Experimental Data Acquisition

Detailed protocols for the key experiments cited are provided below to ensure transparency and reproducibility.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[9] The Thiele tube method is a common and efficient technique for this measurement, especially with small sample volumes.[10]

• Sample Preparation: A small amount of 2,3-dichlorobutane is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

• Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube containing heating oil, ensuring the sample is immersed.[10]

• Heating and Observation: The Thiele tube is gently heated, causing a stream of bubbles to emerge from the capillary tube as the air inside expands and is replaced by the vapor of the liquid.[11]

• Boiling Point Reading: Heating is discontinued, and the temperature at which the liquid begins to be drawn back into the capillary tube is recorded as the boiling point.[11]

Density Measurement (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with a specific, known volume.

• Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is accurately measured using an analytical balance.[12]

• Mass of Pycnometer with Sample: The pycnometer is filled with 2,3-dichlorobutane, ensuring no air bubbles are present, and any excess liquid is wiped from the exterior. The combined mass is then measured.[12]

• Calculation: The mass of the 2,3-dichlorobutane is determined by subtracting the mass of the empty pycnometer. The density is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how light bends as it passes through a substance. The Abbe refractometer is a standard instrument for this measurement.[13][14]

• Calibration: The refractometer is first calibrated using a standard substance with a known refractive index, often distilled water.[14]

• Sample Application: A few drops of 2,3-dichlorobutane are placed on the clean, dry prism of the refractometer.[15][16]

• Measurement: The prisms are closed, and the instrument is adjusted to bring the boundary line between the light and dark fields into sharp focus on the crosshairs of the eyepiece.[15] The refractive index is then read directly from the instrument's scale.[16]

Enthalpy of Vaporization Measurement (Calorimetry)

The enthalpy of vaporization is the energy required to transform a given quantity of a substance from a liquid into a gas at a given pressure. This can be determined calorimetrically.[17][18]

• Calorimeter Setup: A known mass of 2,3-dichlorobutane is placed in a calorimeter equipped with a heating element and a temperature probe.[19]

• Vaporization: The liquid is heated to its boiling point, and the energy supplied by the heater to vaporize a specific amount of the substance is precisely measured.[20]

• Data Collection: The mass of the vaporized substance is determined by weighing the calorimeter before and after the experiment.

• Calculation: The enthalpy of vaporization is calculated by dividing the total energy supplied by the amount of substance (in moles) that was vaporized.

Visualization of the Comparison Workflow

The following diagram illustrates the logical workflow for comparing computational and experimental data for the properties of 2,3-dichlorobutane.

Caption: Workflow for comparing computational and experimental data.

References

• 1. 2,3-Dichlorobutane | C4H8Cl2 | CID 24233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dl-2,3-Dichlorobutane | C4H8Cl2 | CID 75169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Butane, 2,3-dichloro-, meso- | C4H8Cl2 | CID 6432415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Butane, 2,3-dichloro- [webbook.nist.gov]
• 5. Butane, 2,3-dichloro- [webbook.nist.gov]
• 6. rac-2,3-Dichlorobutane - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 8. Butane, 2,3-dichloro-, (R*,S*)- [webbook.nist.gov]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. mt.com [mt.com]
• 13. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 14. hinotek.com [hinotek.com]
• 15. davjalandhar.com [davjalandhar.com]
• 16. Operating Instructions for Abbé Refractometers | Chem Lab [chemlab.truman.edu]
• 17. tsapps.nist.gov [tsapps.nist.gov]
• 18. books.rsc.org [books.rsc.org]
• 19. uobabylon.edu.iq [uobabylon.edu.iq]
• 20. dept.swccd.edu [dept.swccd.edu]

Comparative Biological Activity of Dichlorinated Alkanes: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of various dichlorinated alkanes, focusing on their cytotoxic and genotoxic effects. The information is intended to assist researchers in understanding the potential toxicological profiles of these compounds and to guide further investigation. Due to the variability in experimental conditions across different studies, direct comparison of absolute values should be approached with caution. This guide emphasizes the importance of standardized testing protocols for more comparable results in the future.

Comparative Analysis of Cytotoxicity and Genotoxicity

The following tables summarize key findings on the cytotoxic and genotoxic effects of several dichlorinated alkanes from in vitro studies. The data highlights the different assays used to evaluate their biological activity and provides a basis for a relative comparison of their potency.

Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Lower IC50 values indicate higher cytotoxicity.

Compound	Cell Line	Exposure Time	Assay	IC50 Value (µM)	Reference
Diiodoalkanes
1,2-Diiodoethane	HepG2	Not Specified	Not Specified	>200	[1]
1,3-Diiodopropane	HepG2	Not Specified	Not Specified	<200	[1]
1,4-Diiodobutane	HepG2	Not Specified	Not Specified	~200	[1]
Other Halogenated Compounds (for context)
Doxorubicin	VX2	Not Specified	Total cell protein	0.8	[2]
Doxorubicin	HepG2	Not Specified	Total cell protein	1.1	[2]
Mitomycin-C	VX2	Not Specified	Total cell protein	13.9	[2]
Mitomycin-C	HepG2	Not Specified	Total cell protein	8.7	[2]
Sorafenib	VX2	Not Specified	Total cell protein	10.3	[2]
Sorafenib	HepG2	Not Specified	Total cell protein	8.9	[2]

Note: Direct comparison is challenging due to variations in experimental methodologies. The data for diiodoalkanes is presented to give a relative sense of cytotoxicity within that specific study.

Genotoxicity Data

Genotoxicity is the property of chemical agents that damages the genetic information within a cell causing mutations, which may lead to cancer. The Comet assay and Micronucleus (MN) test are common methods to assess genotoxicity.

Compound	Cell Type	Assay	Key Findings	Reference
1,2-Dichloroethane	Human lymphocytes	Comet Assay	Strong DNA damaging effect.[3]	[3]
1,2-Dichloroethane	Human lymphocytes	MN Test	Low but statistically significant mutagenic activity.[3]	[3]
2,3-Dichlorobutane	Human lymphocytes	Comet Assay	Strong DNA damaging effect.[3]	[3]
2,3-Dichlorobutane	Human lymphocytes	MN Test	No significant mutagenic activity detected.[3]	[3]
1,3-Dichloropropane	Human lymphocytes	MN Test	Low but statistically significant mutagenic activity.	[4]
1,3-Dichloropropene	V79 cells, Rat & Human hepatocytes	Alkaline Elution	Dose-dependent increase in DNA single-strand breaks.[5]	[5]
1,4-Dichlorobutane	Not Specified	Ames Test	Negative.
Dichloromethane (B109758)	Salmonella typhimurium TA98 & TA100	Ames Test	Mutagenic.[5]	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are generalized and may require optimization for specific dichlorinated alkanes and cell lines.

Cytotoxicity Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the dichlorinated alkane in culture medium. Replace the existing medium with the medium containing the test compound and incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well at a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value.

Genotoxicity Screening: The Comet Assay (Alkaline Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for the detection of DNA damage at the level of the individual eukaryotic cell.

• Cell Preparation: Treat cells with the dichlorinated alkane at various concentrations for a defined period. Harvest the cells and resuspend in PBS.

• Slide Preparation: Mix the cell suspension with low melting point agarose (B213101) and layer onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a cold lysing solution to remove cell membranes and proteins, leaving the DNA as nucleoids.

• Alkaline Unwinding: Place the slides in an electrophoresis tank filled with alkaline buffer to unwind the DNA.

• Electrophoresis: Apply an electric field to the slides. Damaged DNA (containing strand breaks) will migrate from the nucleus, forming a "comet tail".

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide, SYBR Green).

• Visualization and Scoring: Visualize the comets using a fluorescence microscope. The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.

Mutagenicity Screening: The In Vitro Micronucleus Test

The micronucleus test detects damage to chromosomes and the mitotic apparatus. Micronuclei are small, extranuclear bodies that are formed during cell division from whole chromosomes or chromosome fragments that were not incorporated into the daughter nuclei.

• Cell Culture and Treatment: Culture appropriate cells (e.g., human lymphocytes, CHO, or TK6 cells) and expose them to various concentrations of the test compound, with and without a metabolic activation system (S9 mix).

• Cytokinesis Block: Add cytochalasin B to the culture to block cytokinesis, resulting in binucleated cells. This ensures that the cells have completed one round of mitosis.

• Harvesting and Slide Preparation: Harvest the cells, subject them to hypotonic treatment, and fix them. Drop the cell suspension onto microscope slides.

• Staining: Stain the slides with a DNA-specific stain (e.g., Giemsa, DAPI).

• Scoring: Analyze the slides under a microscope, scoring the frequency of micronuclei in binucleated cells.

• Data Analysis: Compare the frequency of micronucleated cells in the treated groups to the negative control. A dose-dependent increase in micronucleated cells indicates mutagenic potential.

Visualizing Biological Interactions

The following diagrams illustrate a key metabolic pathway involved in the toxicity of some dichlorinated alkanes and a general workflow for their biological activity screening.

Figure 1. Metabolic activation of dichlorinated alkanes via the Glutathione S-transferase (GST) pathway.

Figure 2. General experimental workflow for screening the biological activity of dichlorinated alkanes.

References

• 1. mdpi.com [mdpi.com]
• 2. In vitro mutagenicity and genotoxicity study of a number of short-chain chlorinated hydrocarbons using the micronucleus test and the alkaline single cell gel electrophoresis technique (Comet assay) in human lymphocytes: a structure-activity relationship (QSAR) analysis of the genotoxic and cytotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ames mutagenicity and concentration of the strong mutagen 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone and of its geometric isomer E-2-chloro-3-(dichloromethyl)-4-oxo-butenoic acid in chlorine-treated tap waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mutagenic effect of dichloromethane on Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Synthetic Routes of 2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary synthetic routes to 2,3-dichlorobutane (B1630595), a halogenated hydrocarbon with applications in organic synthesis and as a chemical intermediate. The selection of an appropriate synthetic pathway is critical and depends on factors such as desired stereochemistry, yield, and the practicality of the reaction conditions. This document outlines three main approaches: electrophilic addition to 2-butene, free-radical chlorination of butane (B89635), and substitution reaction of 2,3-butanediol (B46004).

Comparison of Synthetic Routes

The choice of synthetic route for 2,3-dichlorobutane is fundamentally a trade-off between stereoselectivity and the complexity of the starting materials and reaction conditions. Electrophilic addition offers high stereospecificity, while free-radical chlorination is a more direct but less selective method. The conversion of 2,3-butanediol presents a potentially stereospecific route, contingent on the stereochemistry of the starting diol.

Data Summary

Parameter	Electrophilic Addition to 2-Butene	Free-Radical Chlorination of Butane	Substitution from 2,3-Butanediol
Starting Material	cis- or trans-2-Butene	n-Butane	meso- or (2R,3R)/(2S,3S)-2,3-Butanediol
Primary Reagents	Chlorine (Cl₂)	Chlorine (Cl₂), Radical Initiator (e.g., AIBN, UV light)	Thionyl Chloride (SOCl₂) or similar chlorinating agent
Typical Solvent	Dichloromethane, Carbon Tetrachloride	No solvent (gas phase) or inert solvent	Pyridine (as solvent and catalyst)
Reaction Temperature	< 10 °C[1]	High Temperature (gas phase) or ~80°C (liquid phase)	Reflux
Reported Yield	Not explicitly quantified, but generally high for alkene additions.	Low selectivity for 2,3-dichlorobutane; produces a mixture of isomers.	High (inferred from related reactions, e.g., ~70-78% for cyclic sulfite (B76179) formation)
Stereoselectivity	High (anti-addition)	Low (radical mechanism)	Potentially high (dependent on reaction mechanism, e.g., Sₙ2)
Key Advantages	Stereospecific synthesis of particular isomers of 2,3-dichlorobutane.	Inexpensive and readily available starting material.	Potentially high yield and stereospecificity.
Key Disadvantages	Requires gaseous starting material and careful temperature control.	Produces a complex mixture of products requiring separation.	Starting diol may be more expensive than butane or butene.

Experimental Protocols

Electrophilic Addition of Chlorine to 2-Butene

This method relies on the electrophilic attack of chlorine on the double bond of 2-butene. The reaction proceeds through a cyclic chloronium ion intermediate, leading to anti-addition of the two chlorine atoms. The stereochemistry of the starting alkene dictates the stereochemistry of the product.

Protocol:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a cold finger condenser (e.g., dry ice/acetone), condense approximately 10 mL of cis-2-butene (B86535) at a low temperature (e.g., in an ice bath).

• Add 50 mL of a dry, inert solvent such as dichloromethane.

• Slowly bubble chlorine gas through the stirred solution.

• Maintain the reaction temperature below 10 °C to favor the addition reaction and minimize side reactions.[1]

• The reaction progress can be monitored by the disappearance of the yellow-green color of the chlorine gas.

• Upon completion, the reaction mixture is typically washed with an aqueous solution of sodium bicarbonate to neutralize any excess HCl, followed by water.

• The organic layer is dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed by distillation to yield the 2,3-dichlorobutane product.

Free-Radical Chlorination of Butane

This approach involves the substitution of hydrogen atoms on butane with chlorine atoms, initiated by UV light or a chemical radical initiator. This reaction is notoriously unselective and produces a mixture of monochlorinated and dichlorinated isomers.

Protocol:

• This reaction can be carried out in the gas phase at high temperatures or in the liquid phase using a radical initiator.

• For a liquid-phase reaction, n-butane is dissolved in an inert solvent.

• A radical initiator, such as azobisisobutyronitrile (AIBN), is added.

• Chlorine gas is bubbled through the solution, or a chlorinating agent like sulfuryl chloride (SO₂Cl₂) is added dropwise.

• The reaction is typically heated to initiate the radical chain reaction.

• The resulting product is a mixture of 1-chlorobutane, 2-chlorobutane, and various dichlorobutane isomers, including 1,1-, 1,2-, 1,3-, 1,4-, and 2,3-dichlorobutane.

• Separation of the desired 2,3-dichlorobutane from this complex mixture requires fractional distillation.

Substitution Reaction of 2,3-Butanediol

This method involves the conversion of the hydroxyl groups of 2,3-butanediol to chlorides using a chlorinating agent such as thionyl chloride (SOCl₂). The stereochemistry of the product depends on the stereochemistry of the starting diol and the reaction mechanism (Sₙ1, Sₙ2, or Sₙi).

Protocol (General procedure based on the conversion of alcohols to chlorides):

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place 2,3-butanediol and a solvent, typically pyridine, which also acts as a base to neutralize the HCl produced.

• Cool the flask in an ice bath.

• Add thionyl chloride dropwise to the stirred solution.

• After the addition is complete, the reaction mixture is typically heated to reflux to drive the reaction to completion.

• After cooling, the reaction mixture is poured onto ice and extracted with a suitable organic solvent (e.g., diethyl ether).

• The organic extract is washed with water, a dilute acid solution to remove pyridine, and then a saturated sodium bicarbonate solution.

• The organic layer is dried, and the solvent is removed to yield the 2,3-dichlorobutane.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the three main synthetic routes to 2,3-dichlorobutane.

Caption: Overview of the three main synthetic routes to 2,3-dichlorobutane.

The stereochemical outcome of the electrophilic addition and substitution routes can be further detailed.

Caption: Stereospecificity of the electrophilic addition and substitution routes.

References

• 1. benchchem.com [benchchem.com]

Validating the Stereochemical Assignment of 2,3-Dichlorobutane Enantiomers: A Comparative Guide

The accurate assignment of stereochemistry is a critical aspect of chemical research and development, particularly in the pharmaceutical industry where the physiological activity of a molecule is intrinsically linked to its three-dimensional structure. 2,3-Dichlorobutane (B1630595) serves as a fundamental example for understanding stereoisomerism, possessing a pair of enantiomers, (2R,3R)- and (2S,3S)-dichlorobutane, and an achiral meso diastereomer, (2R,3S)-dichlorobutane.[1][2][3][4][5] This guide provides a comparative overview of modern analytical techniques for validating the stereochemical assignment of these enantiomers.

Methodologies for Stereochemical Validation

A multi-pronged approach employing both spectroscopic and chromatographic techniques is essential for the unambiguous determination of the absolute configuration of chiral molecules.

1. Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for the separation of volatile enantiomers.[6] The separation is achieved by using a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times. Cyclodextrin derivatives are commonly used as CSPs for the separation of halogenated hydrocarbons.[6]

2. Vibrational Circular Dichroism (VCD) Spectroscopy

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. The resulting spectrum is a unique fingerprint of the molecule's absolute configuration.[7] By comparing the experimental VCD spectrum to that predicted by quantum chemical calculations for a known configuration (e.g., the R,R enantiomer), the absolute stereochemistry of the analyte can be determined.

3. Polarimetry

Polarimetry measures the rotation of plane-polarized light by a chiral substance. Enantiomers rotate light to an equal but opposite degree. While a straightforward technique, its application to simple molecules like 2,3-dichlorobutane may be limited by small rotation values, making it susceptible to impurities.

4. Nuclear Magnetic Resonance (NMR) Spectroscopy

While standard NMR cannot distinguish between enantiomers, the use of chiral solvating agents or chiral derivatizing agents can induce diastereomeric environments, leading to separable signals for the enantiomers in the NMR spectrum. However, for a small molecule like 2,3-dichlorobutane, resolving these differences can be challenging.

Data Presentation

In the absence of specific experimental data for 2,3-dichlorobutane enantiomers, the following tables illustrate how such data would be presented for a comparative analysis.

Table 1: Comparison of Analytical Techniques for Stereochemical Validation

Technique	Principle	Sample Requirements	Information Obtained	Limitations
Chiral Gas Chromatography (GC)	Differential partitioning of enantiomers on a chiral stationary phase.	Volatile and thermally stable sample.	Enantiomeric ratio (purity), separation of enantiomers from the meso form.	Requires a suitable chiral column and optimization of separation conditions.
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized IR light.	Sample in solution, concentration dependent.	Absolute configuration, conformational information.	Requires specialized instrumentation and computational support for spectral interpretation.
Polarimetry	Measurement of the rotation of plane-polarized light.	Chiral sample in solution.	Optical rotation ([α]), confirmation of chirality.	Can be affected by impurities, may not be sensitive enough for molecules with low rotation.
NMR with Chiral Auxiliaries	Formation of diastereomeric complexes or derivatives with distinct NMR spectra.	Soluble sample.	Enantiomeric ratio, potential for structural elucidation.	Requires a suitable chiral auxiliary, may involve complex sample preparation.

Table 2: Hypothetical Experimental Data for 2,3-Dichlorobutane Enantiomers

Property	(2R,3R)-2,3-Dichlorobutane	(2S,3S)-2,3-Dichlorobutane	Meso-2,3-Dichlorobutane
Optical Rotation [α]D	Hypothetical +X°	Hypothetical -X°	0°
Chiral GC Retention Time (min)	Hypothetical tR1	Hypothetical tR2	Hypothetical tR3
Key VCD Bands (cm-1)	Hypothetical Positive/Negative couplets	Hypothetical Mirror-image couplets	No VCD signal

Experimental Protocols

Detailed experimental protocols are crucial for reproducible results. The following are generalized procedures for the key techniques.

Chiral Gas Chromatography (GC) Protocol

• Sample Preparation: Prepare a dilute solution of the 2,3-dichlorobutane stereoisomeric mixture in a volatile solvent (e.g., hexane).

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) and a chiral capillary column (e.g., a cyclodextrin-based CSP).

• GC Conditions:

  • Injector Temperature: 200 °C

  • Oven Temperature Program: Start at 40 °C, hold for 2 minutes, then ramp to 100 °C at 5 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • Detector Temperature: 250 °C

• Data Analysis: Integrate the peak areas of the separated enantiomers and the meso compound to determine their relative ratios.

Vibrational Circular Dichroism (VCD) Spectroscopy Protocol

• Sample Preparation: Prepare a solution of the purified enantiomer in a suitable solvent (e.g., carbon tetrachloride) at a concentration of approximately 0.1 M.

• Instrumentation: Use a VCD spectrometer.

• Data Acquisition: Collect the VCD and IR spectra over the desired spectral range (e.g., 800-1500 cm-1).

• Computational Modeling: Perform quantum chemical calculations (e.g., using Density Functional Theory) to predict the VCD spectrum of one enantiomer (e.g., 2R,3R).

• Data Analysis: Compare the experimental VCD spectrum with the calculated spectrum to assign the absolute configuration.

Visualizations

Workflow for Stereochemical Assignment using VCD

Caption: Workflow for determining the absolute configuration of a chiral molecule using a combination of experimental VCD spectroscopy and theoretical calculations.

Logical Relationship of Validation Methods

Caption: Interrelationship of chromatographic separation and spectroscopic techniques for the complete stereochemical validation of 2,3-dichlorobutane enantiomers.

References

• 1. alevelh2chemistry.com [alevelh2chemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. physicsforums.com [physicsforums.com]
• 4. duluthlabs.com [duluthlabs.com]
• 5. spjainsasaram.co.in [spjainsasaram.co.in]
• 6. gcms.cz [gcms.cz]
• 7. researchgate.net [researchgate.net]

Cross-Referencing NMR and IR Data for the Structural Elucidation of 2,3-Dichlorobutane

A Comparative Guide for Researchers

This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data for 2,3-dichlorobutane (B1630595). It is designed for researchers, scientists, and drug development professionals to facilitate the structural elucidation and verification of this compound through the cross-referencing of complementary spectroscopic techniques. Detailed experimental protocols, data tables, and a logical workflow diagram are presented to support experimental design and data interpretation.

Spectroscopic Data Summary

The following tables summarize the experimental and predicted ¹H NMR, ¹³C NMR, and IR spectral data for 2,3-dichlorobutane. This compound exists as a pair of diastereomers: a meso compound and a racemic mixture of enantiomers (dl-pair). The presented data reflects a mixture of these stereoisomers, with predicted values for the individual diastereomers based on established spectroscopic principles.

Table 1: ¹H NMR Spectral Data for 2,3-Dichlorobutane (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Notes
~4.0 - 4.3	Multiplet	2H	CHCl	The complex splitting pattern is due to the presence of diastereomers and their different coupling environments.
~1.6 - 1.7	Doublet	6H	CH₃	The methyl protons are split by the adjacent methine proton.

Table 2: Predicted ¹³C NMR Spectral Data for 2,3-Dichlorobutane (100 MHz, CDCl₃)

Carbon Environment	Predicted Chemical Shift (δ) ppm (meso)	Predicted Chemical Shift (δ) ppm (dl-pair)
CHCl	~60-65	~60-65
CH₃	~20-25	~20-25

Note: Due to the similarity in their electronic environments, the chemical shifts for the meso and dl-isomers are predicted to be very close. High-resolution NMR may be required to distinguish them.

Table 3: Key IR Absorption Frequencies for 2,3-Dichlorobutane

Wavenumber (cm⁻¹)	Intensity	Bond Vibration	Functional Group
2980-2960	Strong	C-H stretch	Alkane (CH₃)
2950-2920	Strong	C-H stretch	Alkane (CH)
1450-1430	Medium	C-H bend	Alkane (CH₃)
1380-1370	Medium	C-H bend	Alkane (CH)
800-600	Strong	C-Cl stretch	Alkyl Halide

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of 2,3-dichlorobutane to determine its chemical structure, including proton and carbon environments, and to infer stereochemical relationships.

Materials:

• 2,3-dichlorobutane sample

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% tetramethylsilane (B1202638) (TMS)

• 5 mm NMR tubes

• Volumetric flasks and pipettes

Instrumentation:

• 400 MHz (or higher) NMR spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20-30 mg of the 2,3-dichlorobutane sample.

  • Dissolve the sample in approximately 0.7 mL of CDCl₃ containing TMS in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Insert the sample tube into the NMR spectrometer.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 32 scans, 2-second relaxation delay, 16 ppm spectral width).

  • Process the raw data by applying a Fourier transform, phasing, and baseline correction.

  • Integrate the signals and reference the spectrum to the TMS peak at 0.00 ppm.

  • Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants.

• ¹³C NMR Spectroscopy:

  • Acquire the proton-decoupled ¹³C NMR spectrum on the same instrument.

  • Use a wider spectral width (e.g., 0-200 ppm) and a larger number of scans (e.g., 1024 or more) to achieve an adequate signal-to-noise ratio.

  • Process the data similarly to the ¹H NMR spectrum.

  • Reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

  • Identify the chemical shifts of the unique carbon atoms.

Infrared (IR) Spectroscopy

Objective: To obtain the IR spectrum of 2,3-dichlorobutane to identify the characteristic functional groups present in the molecule, primarily the C-H and C-Cl bonds.

Materials:

• 2,3-dichlorobutane sample

• Salt plates (NaCl or KBr)

• Dropper or pipette

Instrumentation:

• Fourier Transform Infrared (FTIR) spectrometer

Procedure:

• Sample Preparation (Neat Liquid):

  • Ensure the salt plates are clean and dry.

  • Place a single drop of the liquid 2,3-dichlorobutane sample onto one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin film.

• Spectrum Acquisition:

  • Place the salt plates in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty spectrometer.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Identify the major absorption bands in the spectrum.

  • Correlate the observed absorption frequencies (in cm⁻¹) to specific bond vibrations and functional groups using standard correlation tables. Pay particular attention to the C-H stretching and bending regions, and the C-Cl stretching region.

Logical Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for cross-referencing NMR and IR data to confirm the structure of 2,3-dichlorobutane.

Caption: Workflow for structural confirmation of 2,3-dichlorobutane.

literature review of the applications of halogenated butanes

A Comprehensive Review of the Applications of Halogenated Butanes

Halogenated butanes, a class of hydrocarbons containing one or more halogen atoms, have found diverse applications across various industries, primarily functioning as refrigerants, blowing agents for polymer foams, versatile solvents, and key intermediates in chemical synthesis. Their utility stems from a unique combination of physical and chemical properties, including volatility, non-flammability, and reactivity, which can be tailored by the type and degree of halogenation. However, their environmental impact, particularly concerning ozone depletion and global warming, has led to significant research into alternatives and more environmentally benign formulations. This guide provides a comparative overview of the applications of halogenated butanes, supported by experimental data and detailed methodologies.

Halogenated butanes have been historically used as refrigerants in various cooling systems. Their thermodynamic properties make them suitable for vapor compression cycles. However, due to environmental concerns, many of the early-generation refrigerants have been phased out. Research now focuses on hydrofluorocarbons (HFCs) and hydrofluoroolefins (HFOs) with lower environmental impact.

Comparison of Halogenated Butane Refrigerants and Alternatives

Refrigerant	Type	Ozone Depletion Potential (ODP)[1]	Global Warming Potential (GWP, 100-year)[1][2][3]	Flammability
R-134a (1,1,1,2-Tetrafluoroethane)	HFC	0	1430	Non-flammable
R-600a (Isobutane)	HC	0	3	Highly flammable
R-290 (Propane)	HC	0	3	Highly flammable
R-1234yf (2,3,3,3-Tetrafluoropropene)	HFO	0	<1	Mildly flammable
R-1234ze(E) (trans-1,3,3,3-Tetrafluoropropene)	HFO	0	<1	Non-flammable

Experimental Protocol for Refrigerant Performance Testing

The performance of a refrigerant is typically evaluated in a vapor compression refrigeration system. The key components of the experimental setup include a compressor, a condenser, an evaporator, and a throttle valve.[4]

• System Setup: The refrigerant is charged into a test rig. Water is commonly used as the heat load and heat sink medium in the evaporator and condenser, respectively.[4]

• Instrumentation: Thermocouples and pressure transducers are installed at the inlet and outlet of each component to measure temperature and pressure. A flow meter is placed in the liquid line to measure the refrigerant mass flow rate.[5][6]

• Data Acquisition: A data acquisition system is used to record the temperature, pressure, and flow rate data.[6]

• Performance Calculation: The coefficient of performance (COP) is calculated as the ratio of the cooling capacity (heat absorbed in the evaporator) to the compressor work input. The cooling capacity is determined from the mass flow rate and the enthalpy change of the refrigerant across the evaporator.[7]

References

• 1. static.prd.echannel.linde.com [static.prd.echannel.linde.com]
• 2. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 3. matec-conferences.org [matec-conferences.org]
• 4. Commissioning of a refrigerant test unit and assessing the performance of refrigerant blends. [researchspace.ukzn.ac.za]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 7. academic.oup.com [academic.oup.com]

A Comparative Guide to the Solvent Properties of Dichlorobutane and Dichloromethane

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis, extraction, and purification processes. This guide provides a detailed comparison of the solvent properties of dichlorobutane and dichloromethane (B109758), offering experimental data and procedural insights to inform solvent selection in research and development settings.

Physicochemical Properties: A Tabulated Comparison

The following table summarizes the key physical and chemical properties of dichloromethane and various isomers of dichlorobutane. These parameters are fundamental in determining the suitability of a solvent for a specific application.

Property	Dichloromethane (DCM)	1,1-Dichlorobutane	1,2-Dichlorobutane (B1580518)	1,4-Dichlorobutane (B89584)	2,2-Dichlorobutane	meso-2,3-Dichlorobutane
Molecular Formula	CH₂Cl₂	C₄H₈Cl₂	C₄H₈Cl₂	C₄H₈Cl₂	C₄H₈Cl₂	C₄H₈Cl₂
Molecular Weight ( g/mol )	84.93	127.01	127.01	127.01	127.01	127.01
Boiling Point (°C)	39.8[1]	114-115	125	161-163	104	Not readily available
Density (g/mL at 25°C)	1.3255[1]	~1.08	1.112	1.16	~1.09	Not readily available
Dielectric Constant (at 20°C)	8.93 (at 25°C)[2]	Not readily available	Not readily available	8.90 (at 25°C)[3]	Not readily available	Not readily available
Dipole Moment (Debye)	1.14 (at 25°C)[4]	Not readily available	Varies with conformation	2.22	Not readily available	1.63[1]
Solubility in Water	Slightly soluble[1]	Insoluble	Insoluble[5]	Not readily available	Limited solubility	Not readily available
Solubility in Organic Solvents	Miscible with many[4]	Soluble	Soluble in non-polar solvents[5]	Not readily available	Soluble	Not readily available

Polarity and Its Implications

The polarity of a solvent, dictated by its dielectric constant and dipole moment, is a crucial factor in its solvating power. Dichloromethane is a moderately polar solvent, capable of dissolving a wide range of organic compounds.[4] The dielectric constant of 1,4-dichlorobutane is remarkably similar to that of dichloromethane, suggesting it may serve as a suitable alternative in applications where similar polarity is required.[3]

The dipole moment is influenced by the molecule's geometry. For instance, 1,2-dichlorobutane can exist in different conformations (anti and gauche), with the anti-conformation having a theoretical dipole moment of zero, while the gauche conformation has a non-zero dipole moment. This conformational flexibility can influence its bulk solvent properties. In contrast, the more rigid structure of meso-2,3-dichlorobutane results in a defined dipole moment.[1]

Experimental Data: A Focus on Extraction

Liquid-liquid extraction is a common laboratory technique where the choice of solvent is paramount. The following section details a general experimental protocol for a liquid-liquid extraction and discusses the comparative performance of dichloromethane.

Experimental Protocol: Liquid-Liquid Extraction

This protocol outlines the fundamental steps for a generic liquid-liquid extraction using a separatory funnel.

Objective: To separate a target compound from an aqueous solution into an organic solvent.

Materials:

• Aqueous solution containing the target compound

• Organic solvent (e.g., dichloromethane or a dichlorobutane isomer)

• Separatory funnel

• Beakers or flasks for collection

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Preparation: Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and closed.

• Addition of Solutions: Pour the aqueous solution containing the target compound into the separatory funnel. Subsequently, add the organic solvent. The volume of the organic solvent will depend on the partition coefficient of the target compound.

• Extraction: Stopper the separatory funnel and, while securely holding the stopper and stopcock, invert the funnel and shake gently, venting frequently to release any pressure buildup.

• Phase Separation: Place the separatory funnel back on a ring stand and allow the two immiscible layers to separate completely. Dichloromethane and dichlorobutanes are denser than water and will form the bottom layer.

• Collection: Carefully open the stopcock to drain the lower organic layer into a clean collection flask.

• Drying: Add a suitable drying agent, such as anhydrous sodium sulfate, to the collected organic layer to remove any residual water.

• Solvent Removal: Decant the dried organic solution into a round-bottom flask and remove the solvent using a rotary evaporator to isolate the target compound.

Performance Comparison in Extraction

Studies have shown that dichloromethane is an effective solvent for the extraction of a wide range of compounds. Its ability to dissolve many organic substances, combined with its immiscibility with water and relatively low boiling point, makes it a popular choice.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the molecular structures and a typical experimental workflow.

Caption: Molecular formulas of Dichloromethane and Dichlorobutane isomers.

References

• 1. meso-2,3-dichlorobutane [stenutz.eu]
• 2. Dielectric Constant [macro.lsu.edu]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. Dipole Moment [macro.lsu.edu]
• 5. 1,2-Dichlorobutane | C4H8Cl2 | CID 12017 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2,3-Dichlorobutane: A Guide for Laboratory Professionals

The safe and compliant disposal of 2,3-Dichlorobutane is critical for ensuring laboratory safety and environmental protection. As a flammable and hazardous halogenated hydrocarbon, this chemical requires a specific waste management protocol.[1][2] This guide provides detailed, step-by-step procedures for its proper disposal, tailored for researchers and drug development professionals.

Immediate Safety & Logistical Information

Before handling 2,3-Dichlorobutane for disposal, ensure all immediate safety and logistical measures are in place.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and/or a face shield, conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or chemical-resistant apron to prevent skin exposure.[3]

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood.[4] No special respiratory protection is typically needed under normal use conditions with adequate ventilation.[3]

Handling and Storage of Waste:

• Ignition Sources: 2,3-Dichlorobutane is a highly flammable liquid.[2][5] Keep waste containers away from heat, sparks, open flames, and other ignition sources.[3][6] Use only non-sparking tools when handling containers.[3][6][7]

• Static Discharge: To prevent the ignition of vapors from static electricity, ensure all containers and equipment are properly grounded and bonded.[3][5][7]

• Ventilation: Store waste containers in a cool, dry, and well-ventilated area, such as a designated flammables cabinet.[3][4][6]

• Container Management: Keep waste containers tightly closed when not in use.[3][4] Ensure containers are suitable for hazardous chemical waste and are properly sealed to prevent leaks or spills.

Operational Disposal Plan: Step-by-Step Procedures

The disposal of 2,3-Dichlorobutane must follow hazardous waste regulations. As a chlorinated aliphatic hydrocarbon, it is classified as a halogenated organic waste.[1][2][8]

Step 1: Waste Segregation

• Designate a specific, properly labeled waste container for "Halogenated Organic Waste."[1]

• Crucially, do not mix 2,3-Dichlorobutane with non-halogenated organic wastes, acids, bases, or strong oxidizing agents.[1][3][9] Improper mixing can lead to dangerous chemical reactions.

• Keep aqueous waste and heavy metal waste separate.[1][4]

Step 2: Waste Collection

• All additions of 2,3-Dichlorobutane waste to the collection container should be performed inside an operating chemical fume hood.[4]

• Carefully pour the waste into the designated container, avoiding splashes.

• Do not overfill the container; it is recommended to fill it only up to 75-90% of its capacity to allow for vapor expansion.[4]

• Securely close the container lid immediately after adding waste.[4]

Step 3: Labeling

• Affix a "Hazardous Waste" tag to the container as soon as the first drop of waste is added.[4]

• Clearly list all chemical constituents and their approximate percentages on the tag.[4]

• Ensure the generator's name and contact information are accurately recorded.[4]

• Identify the relevant hazards by checking the appropriate boxes (e.g., Flammable, Toxic).[4]

Step 4: Arrange for Disposal

• Store the labeled, sealed container in a designated satellite accumulation area.[4]

• Once the container is full, or if waste has been accumulated for an extended period, contact your institution's Environmental Health and Safety (EH&S) department to arrange for pickup and disposal.[4]

• Disposal must be carried out through an approved hazardous waste disposal plant, where it will typically be incinerated under controlled conditions.[1][3]

Spill Management: In the event of a spill, turn off all ignition sources.[9] Contain the spill and absorb it with an inert material such as sand or silica (B1680970) gel.[4][10] Collect the contaminated absorbent material using spark-proof tools, place it in a sealed and labeled container, and manage it as hazardous waste.[4]

Data Summary: 2,3-Dichlorobutane Properties

The following table summarizes key quantitative data for 2,3-Dichlorobutane, essential for its safe handling and disposal.

Property	Value	Reference
Molecular Formula	C₄H₈Cl₂	[2]
Molecular Weight	127.01 g/mol	[2]
Physical State	Liquid	[3]
Appearance	Colorless to light yellow liquid	[3][5]
Boiling Point	117 - 119 °C / 242.6 - 246.2 °F	[3]
Melting Point	-80 °C / -112 °F	[3]
Flash Point	18 °C / 64.4 °F	[3]
Specific Gravity	1.100	[3]
Vapor Density	4.4 (Air = 1)	[3]

Disposal Workflow Visualization

The following diagram illustrates the procedural flow for the proper disposal of 2,3-Dichlorobutane.

Caption: Workflow for the safe disposal of 2,3-Dichlorobutane waste.

References

• 1. bucknell.edu [bucknell.edu]
• 2. 2,3-Dichlorobutane | C4H8Cl2 | CID 24233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. Page loading... [guidechem.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. cdn.chemservice.com [cdn.chemservice.com]
• 8. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
• 9. nipissingu.ca [nipissingu.ca]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]

Essential Safety and Operational Guide for Handling 2,3-Dichlorobutane

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide to the Safe Handling, Storage, and Disposal of 2,3-Dichlorobutane.

This guide provides critical safety protocols and logistical plans to ensure the safe handling of 2,3-Dichlorobutane in a laboratory setting. Adherence to these procedures is paramount for minimizing risks and ensuring a safe research environment.

Understanding the Hazards

2,3-Dichlorobutane is a highly flammable and harmful chemical.[1] It is crucial to be fully aware of its properties to handle it safely.

Table 1: Physical and Chemical Properties of 2,3-Dichlorobutane

Property	Value
Molecular Formula	C₄H₈Cl₂
Molecular Weight	127.01 g/mol
Appearance	Colorless liquid
Odor	Chloroform-like
Boiling Point	117-119 °C
Flash Point	18 °C
Vapor Pressure	24.4 mmHg at 25°C[1]
Hazards	Highly flammable liquid and vapor, Harmful if swallowed, May cause an allergic skin reaction.[1]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against exposure to 2,3-Dichlorobutane.

Eye and Face Protection:

• Minimum Requirement: ANSI Z87.1-compliant safety glasses.

• Splash Hazard: Chemical splash goggles should be worn when there is a risk of splashing.

• Large Quantities/High-Risk Operations: A face shield, in addition to safety goggles, is required.

Skin Protection:

• Protective Clothing: A flame-resistant lab coat is mandatory. For operations with a higher risk of splashes or spills, a chemically resistant apron or coveralls should be worn over the lab coat.

Table 2: Glove Material Compatibility with Halogenated Hydrocarbons

Glove Material	General Resistance Rating	Notes
Viton®	Excellent	Recommended for prolonged contact.
Butyl Rubber	Good	Offers good resistance but may be less dexterous.
Neoprene	Fair to Good	Suitable for incidental splash protection.
Nitrile	Fair to Poor	Not recommended for prolonged contact; suitable for incidental contact only, with immediate replacement upon splash.[2]
Natural Rubber (Latex)	Poor	Not recommended for use with halogenated hydrocarbons.[2]

Respiratory Protection:

• Standard Handling: All handling of 2,3-Dichlorobutane must be conducted inside a certified chemical fume hood to minimize inhalation exposure.

• Spills or System Failures: In the event of a large spill or failure of engineering controls, appropriate respiratory protection, such as a full-face respirator with organic vapor cartridges, may be necessary. Personnel must be properly trained and fit-tested for respirator use.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,3-Dichlorobutane is essential for safety.

Experimental Workflow for Handling 2,3-Dichlorobutane

Caption: Workflow for the safe handling of 2,3-Dichlorobutane from preparation to disposal.

Experimental Protocol for Handling 2,3-Dichlorobutane:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 2,3-Dichlorobutane.

  • Don all required PPE as outlined in Section 2.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Confirm that a spill kit containing appropriate absorbent materials for flammable solvents is readily accessible.

• Handling:

  • Conduct all transfers and manipulations of 2,3-Dichlorobutane inside a certified chemical fume hood.

  • Use compatible and properly grounded equipment to prevent static discharge, which can be an ignition source.

  • Keep containers of 2,3-Dichlorobutane tightly closed when not in use to minimize the release of flammable vapors.

  • Avoid heating the substance near open flames or other ignition sources.

• Post-Handling & Cleanup:

  • Decontaminate all glassware and surfaces that have come into contact with 2,3-Dichlorobutane. A rinse with a suitable solvent (e.g., acetone), followed by washing with soap and water, is generally effective. Collect the initial solvent rinse as hazardous waste.

  • Segregate all waste materials contaminated with 2,3-Dichlorobutane into a designated, properly labeled hazardous waste container.

  • Carefully remove and dispose of contaminated PPE in the designated hazardous waste stream.

  • Wash hands thoroughly with soap and water after completing work and before leaving the laboratory.

Spill Management Plan

In the event of a spill, a prompt and appropriate response is crucial to mitigate hazards.

Small Spills (less than 100 mL) inside a chemical fume hood:

• Alert Personnel: Inform others in the immediate area of the spill.

• Containment: Use a spill kit absorbent for flammable liquids to contain the spill.

• Absorption: Apply the absorbent material, working from the outside of the spill inwards.

• Collection: Once the liquid is fully absorbed, use non-sparking tools to collect the material into a compatible container.

• Disposal: Seal and label the container as "Hazardous Waste: 2,3-Dichlorobutane spill debris" and arrange for disposal.

• Decontamination: Clean the spill area with a suitable solvent and then soap and water.

Large Spills (greater than 100 mL) or any spill outside a chemical fume hood:

• Evacuate: Immediately evacuate the laboratory and alert others to do the same.

• Isolate: If it is safe to do so, close the laboratory doors to contain the vapors.

• Notify: Contact your institution's Environmental Health and Safety (EHS) department and emergency services.

• Do Not Re-enter: Do not attempt to clean up a large spill yourself. Wait for trained emergency responders.

Disposal Plan

Proper disposal of 2,3-Dichlorobutane and associated waste is a regulatory requirement and essential for environmental protection.

Waste Segregation and Collection:

• Liquid Waste: Collect all waste 2,3-Dichlorobutane and solvent rinses used for decontamination in a designated, leak-proof, and clearly labeled hazardous waste container. The container should be labeled "Hazardous Waste: Chlorinated Solvents."

• Solid Waste: Collect all contaminated solid waste, including gloves, absorbent materials, and disposable labware, in a separate, clearly labeled hazardous waste container. The container should be labeled "Hazardous Waste: 2,3-Dichlorobutane Contaminated Debris."

Container Management:

• Keep waste containers securely closed except when adding waste.

• Store waste containers in a designated satellite accumulation area that is well-ventilated and away from ignition sources and incompatible materials.

• Do not overfill waste containers.

Disposal Procedure:

• Follow your institution's specific procedures for requesting a hazardous waste pickup.

• Ensure all waste containers are properly labeled with the contents and associated hazards.

• Do not dispose of 2,3-Dichlorobutane or any related waste down the drain or in the regular trash.

References

• 1. 2,3-Dichlorobutane | C4H8Cl2 | CID 24233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]